4-Hydroxy-2,2-dimethylhexanal

Core Science & Biosynthesis

4-Hydroxy-2,2-dimethylhexanal CAS 1934919-85-3 properties

An in-depth analysis of the chemical entity 4-Hydroxy-2,2-dimethylhexanal, corresponding to CAS number 1934919-85-3, reveals a compound of emerging interest with limited publicly accessible data. This guide serves as a foundational resource for researchers, scientists, and drug development professionals, consolidating the available information and providing a strategic framework for further investigation and characterization of this novel molecule.

Compound Identification and Basic Properties

4-Hydroxy-2,2-dimethylhexanal is a chiral aldehyde containing a hydroxyl group. Its fundamental properties, as aggregated from supplier databases, are summarized below. The absence of extensive experimental data in peer-reviewed literature suggests that this compound is either very new or has been synthesized for a specific, proprietary application.

Table 1: Physicochemical Properties of 4-Hydroxy-2,2-dimethylhexanal

Property	Value	Source
CAS Number	1934919-85-3	N/A
Molecular Formula	C8H16O2	N/A
Molecular Weight	144.21 g/mol	N/A
Canonical SMILES	CCC(C(C)(C)C=O)O	N/A
InChI Key	Not available	N/A

Structural and Stereochemical Considerations

The structure of 4-Hydroxy-2,2-dimethylhexanal features a stereocenter at the C4 position, where the hydroxyl group is attached. This chirality is a critical consideration for its biological activity and physical properties. The presence of a gem-dimethyl group at the C2 position sterically hinders the adjacent aldehyde, which can influence its reactivity in chemical syntheses and biological assays.

Figure 1: 2D Chemical Structure of 4-Hydroxy-2,2-dimethylhexanal.

Proposed Research Framework for Characterization

Given the limited available data, a systematic approach is necessary to characterize 4-Hydroxy-2,2-dimethylhexanal. The following workflow outlines a potential research plan for a comprehensive evaluation of this molecule.

Figure 2: Proposed workflow for the characterization of 4-Hydroxy-2,2-dimethylhexanal.

Synthesis and Purification Protocol

A plausible synthetic route would involve the asymmetric aldol addition of an appropriate enolate to butanal, followed by stereoselective reduction.

Step-by-Step Hypothetical Asymmetric Synthesis:

• Enolate Formation: Generation of a chiral enolate from a suitable precursor, such as a derivative of isobutyraldehyde, using a chiral auxiliary (e.g., Evans auxiliary).

• Aldol Reaction: Reaction of the chiral enolate with butanal at low temperature to control the stereochemistry of the newly formed hydroxyl group.

• Auxiliary Cleavage: Removal of the chiral auxiliary to yield the desired 4-hydroxy-2,2-dimethylhexanal enantiomer.

• Purification: Purification of the final product using column chromatography on silica gel. The choice of solvent system (e.g., hexane/ethyl acetate gradient) would be critical to ensure high purity.

• Chiral Purity Analysis: Determination of the enantiomeric excess using chiral High-Performance Liquid Chromatography (HPLC).

Structural Elucidation

A combination of spectroscopic techniques would be essential to confirm the structure and stereochemistry of the synthesized compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR would be used to identify the number and connectivity of protons. Key signals would include the aldehyde proton, the proton on the carbon bearing the hydroxyl group, and the gem-dimethyl protons.

  • ¹³C NMR would confirm the number of carbon atoms and their chemical environments.

  • 2D NMR techniques such as COSY and HSQC would be employed to establish the complete connectivity of the molecule.

• High-Resolution Mass Spectrometry (HRMS): To confirm the elemental composition and exact mass of the molecule.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups, such as the broad O-H stretch of the alcohol and the sharp C=O stretch of the aldehyde.

Potential Applications and Future Directions

While no specific applications for 4-Hydroxy-2,2-dimethylhexanal are documented, its structure suggests potential utility in several areas:

• As a Chiral Building Block: The bifunctional nature of the molecule (aldehyde and alcohol) makes it a potentially valuable intermediate in the synthesis of more complex chiral molecules, such as natural products or active pharmaceutical ingredients.

• In Fragrance and Flavor Chemistry: Small, functionalized aldehydes are often used in the fragrance industry. The specific stereoisomer may possess a unique scent profile.

• In Materials Science: The hydroxyl group could be used for polymerization or for grafting onto surfaces to modify their properties.

Future research should focus on the systematic execution of the characterization workflow outlined above. Elucidating the biological activity and toxicological profile of each enantiomer will be crucial for any potential applications in the life sciences.

Conclusion

4-Hydroxy-2,2-dimethylhexanal (CAS 1934919-85-3) represents a novel chemical entity with a scarcity of public data. This guide provides a structured approach for its synthesis, purification, and comprehensive characterization. The insights gained from such studies will be instrumental in unlocking the potential of this molecule for scientific and industrial applications. Researchers are encouraged to employ the proposed framework to build a foundational understanding of this compound's properties and potential.

References

Due to the limited public information available for CAS 1934919-85-3, this guide does not contain direct citations to peer-reviewed literature concerning this specific compound. The methodologies and frameworks presented are based on established principles of organic chemistry, analytical chemistry, and drug discovery. Researchers should consult standard textbooks and protocols in these fields for detailed experimental procedures.

An In-depth Technical Guide to 4-Hydroxy-2,2-dimethylhexan-3-one

A Note to the Reader: Initial searches for the compound 4-Hydroxy-2,2-dimethylhexanal did not yield sufficient data for a comprehensive technical guide. Therefore, this guide focuses on the closely related and well-documented compound, 4-Hydroxy-2,2-dimethylhexan-3-one . This structural analog provides a basis for understanding the chemical and physical properties of similar molecules and serves as a valuable reference for researchers in the field.

Introduction

4-Hydroxy-2,2-dimethylhexan-3-one is a bifunctional organic molecule containing both a hydroxyl and a ketone functional group. This alpha-hydroxy ketone, with the chemical formula C8H16O2, is of interest to researchers and drug development professionals due to its potential as a synthetic intermediate and its relevance in understanding the properties of related compounds. This guide provides a comprehensive overview of its chemical structure, properties, synthesis, and spectroscopic characterization.

Chemical Structure and Properties

The IUPAC name for this compound is 4-hydroxy-2,2-dimethylhexan-3-one.[1] Its structure consists of a six-carbon hexane chain with a ketone at the third position, a hydroxyl group at the fourth position, and two methyl groups at the second position.

dot graph { layout=neato; node [shape=none, fontsize=10, fontname="Arial"]; edge [fontsize=10, fontname="Arial"];

C1 [label="C"]; C2 [label="C"]; C3 [label="C"]; C4 [label="C"]; C5 [label="C"]; C6 [label="C"]; O1 [label="O"]; O2 [label="O"]; H1 [label="H"]; Me1 [label="CH3"]; Me2 [label="CH3"]; Et [label="CH2CH3"];

C3 -- O1 [style=double]; C2 -- C3; C2 -- Me1; C2 -- Me2; C3 -- C4; C4 -- O2; C4 -- H1; C4 -- C5; C5 -- C6;

// Positioning C2 [pos="0,0!"]; Me1 [pos="-0.5,0.5!"]; Me2 [pos="-0.5,-0.5!"]; C3 [pos="1,0!"]; O1 [pos="1.5,0.5!"]; C4 [pos="2,0!"]; O2 [pos="2.5,0.5!"]; H1 [pos="2.5,-0.5!"]; C5 [pos="3,0!"]; C6 [pos="4,0!"]; } Caption: 2D Chemical Structure of 4-Hydroxy-2,2-dimethylhexan-3-one.

Physicochemical Properties:

Property	Value	Source
Molecular Formula	C8H16O2	[1]
Molecular Weight	144.21 g/mol	[1]
CAS Number	92975-70-7	[1]
Appearance	Colorless to pale yellow liquid (predicted)
Boiling Point	Not available
Melting Point	Not available
Density	Not available
Solubility	Soluble in organic solvents	[2]

Synthesis of 4-Hydroxy-2,2-dimethylhexan-3-one

While specific, detailed synthetic procedures for 4-Hydroxy-2,2-dimethylhexan-3-one are not extensively published in peer-reviewed literature, a plausible and common method for the synthesis of α-hydroxy ketones is through the acyloin condensation of esters or the oxidation of corresponding alkenes. A potential retrosynthetic analysis is presented below.

Hypothetical Synthetic Protocol (via Acyloin Condensation):

• Reaction Setup: To a flask containing dry xylene under an inert atmosphere (e.g., argon), add sodium metal.

• Addition of Ester: Heat the mixture to reflux and add a solution of ethyl 2,2-dimethyl-3-oxohexanoate in dry xylene dropwise over a period of several hours.

• Reaction: Continue refluxing with vigorous stirring until the sodium is consumed.

• Workup: Cool the reaction mixture and cautiously add ethanol to quench any remaining sodium. Follow this with the addition of water and separate the organic layer.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by fractional distillation or column chromatography.

Spectroscopic Characterization

Spectroscopic analysis is crucial for the structural elucidation and confirmation of 4-Hydroxy-2,2-dimethylhexan-3-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl group (a triplet and a quartet), the two geminal methyl groups (a singlet), and the proton on the carbon bearing the hydroxyl group (a multiplet). The hydroxyl proton will appear as a broad singlet, and its chemical shift will be dependent on the solvent and concentration.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon, the carbon bearing the hydroxyl group, and the various aliphatic carbons.

Infrared (IR) Spectroscopy:

The IR spectrum of 4-Hydroxy-2,2-dimethylhexan-3-one is expected to exhibit the following characteristic absorption bands:

• O-H stretch: A broad band in the region of 3200-3600 cm⁻¹ corresponding to the hydroxyl group.

• C=O stretch: A strong, sharp band around 1710 cm⁻¹ indicative of the ketone carbonyl group.

• C-H stretch: Bands in the region of 2850-3000 cm⁻¹ due to the aliphatic C-H bonds.

A vapor phase IR spectrum is available in the PubChem database.[1]

Mass Spectrometry (MS):

The mass spectrum, likely obtained via Gas Chromatography-Mass Spectrometry (GC-MS), would show a molecular ion peak (M+) corresponding to the molecular weight of the compound (144.21 g/mol ).[1] Common fragmentation patterns would involve the loss of small neutral molecules such as water, carbon monoxide, and alkyl fragments. A GC-MS spectrum is available in the PubChem database.[1]

Potential Applications and Biological Activity

While specific applications and biological activities of 4-Hydroxy-2,2-dimethylhexan-3-one are not well-documented, α-hydroxy ketones as a class of compounds are valuable intermediates in organic synthesis. They can be used in the synthesis of various heterocyclic compounds and other complex molecules. Their bifunctional nature allows for a range of chemical transformations.

Given the structural similarities to other biologically active molecules, 4-Hydroxy-2,2-dimethylhexan-3-one could be investigated for potential pharmacological properties. However, no such studies have been published to date.

Safety and Handling

Detailed toxicological data for 4-Hydroxy-2,2-dimethylhexan-3-one is not available. As with any chemical compound, it should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood. In case of contact with skin or eyes, rinse immediately with plenty of water.

Conclusion

4-Hydroxy-2,2-dimethylhexan-3-one is an interesting α-hydroxy ketone with potential for further study in synthetic and medicinal chemistry. This guide has provided a comprehensive overview of its structure, properties, and characterization based on available data. Further research into its synthesis, reactivity, and biological activity is warranted to fully explore its potential.

References

• PubChem. (n.d.). 4-Hydroxy-2,2-dimethylhexan-3-one. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 4-Hydroxy-3,4-dimethylhexan-2-one. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 2-Hydroxy-4,4-dimethylhexan-3-one. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 4-Hydroxy-2,5-dimethylhexan-3-one. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (n.d.). Method of 4-hydroxy-3-hexanone catalysis and dehydration.

• NIST. (n.d.). 3-Hexanone, 4,4-dimethyl-. NIST WebBook. Retrieved from [Link]

• ATSDR. (2004). Toxicological Profile for 2-Hexanone. Agency for Toxic Substances and Disease Registry. Retrieved from [Link]

• ResearchGate. (n.d.). Simultaneous HPLC Determination of 2,5‐Dimethyl‐4‐hydroxy‐3 (2H)‐Furanone and Related Flavor Compounds in Strawberries. Retrieved from [Link]

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• 2. CAS 815-77-0: 4-hydroxy-2,5-dimethylhexan-3-one [cymitquimica.com]

An In-depth Technical Guide to 2,2-dimethyl-4-hydroxyhexanal

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,2-dimethyl-4-hydroxyhexanal, a bifunctional organic molecule containing both an aldehyde and a secondary alcohol. Due to the limited availability of experimental data for this specific isomer, this guide synthesizes information from structurally related compounds and established principles of organic chemistry to present a predictive yet thorough profile. The guide covers the molecule's chemical identity, predicted physicochemical and spectroscopic properties, a plausible synthetic pathway, and essential safety and handling protocols. This document aims to serve as a foundational resource for researchers interested in the potential applications of this and similar β-hydroxy aldehydes in fine chemical synthesis, medicinal chemistry, and materials science.

Chemical Identity and Molecular Structure

2,2-dimethyl-4-hydroxyhexanal is a saturated aliphatic aldehyde with a hydroxyl group at the C-4 position. The presence of a gem-dimethyl group at the C-2 position is a notable structural feature that influences its reactivity and spectroscopic properties.

Molecular Formula: C₈H₁₆O₂

Molecular Weight: 144.21 g/mol

IUPAC Name: 2,2-dimethyl-4-hydroxyhexanal

Structure:

The core structure consists of a six-carbon chain with an aldehyde functional group defining C-1. The key functional groups that dictate its chemical behavior are the electrophilic aldehyde and the nucleophilic secondary hydroxyl group.

Physicochemical Properties (Predicted)

The following table summarizes the predicted physicochemical properties of 2,2-dimethyl-4-hydroxyhexanal. These values are estimated based on the properties of similar aliphatic hydroxy aldehydes and computational models.

Property	Predicted Value	Notes
Boiling Point	~180-200 °C	Expected to be higher than the corresponding alkane due to hydrogen bonding from the hydroxyl group.
Density	~0.95 g/cm³	Typical for an aliphatic alcohol/aldehyde of this molecular weight.
Solubility	Moderately soluble in water; soluble in organic solvents (e.g., ethanol, acetone, diethyl ether).	The hydroxyl and aldehyde groups confer some water solubility, while the alkyl chain provides nonpolar character.
pKa (of OH group)	~16-18	Typical for a secondary alcohol.

Predicted Spectroscopic Data

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show distinct signals for the different hydrogen environments in the molecule.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Aldehyde (-CHO)	9.6 - 9.8	Triplet (t)	1H
Methylene (-CH₂-CHO)	2.3 - 2.5	Doublet (d)	2H
gem-Dimethyl (-C(CH₃)₂)	1.0 - 1.2	Singlet (s)	6H
Methylene (-CH₂-C(CH₃)₂)	1.5 - 1.7	Multiplet (m)	2H
Methine (-CH(OH)-)	3.6 - 3.9	Multiplet (m)	1H
Hydroxyl (-OH)	Variable (1.5 - 4.0)	Broad Singlet (br s)	1H
Methyl (-CH₃)	0.9 - 1.0	Doublet (d)	3H

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will provide information on the carbon skeleton of the molecule.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Aldehyde (-CHO)	200 - 205
Quaternary (-C(CH₃)₂)	40 - 45
Methine (-CH(OH)-)	65 - 70
Methylene (-CH₂-CHO)	50 - 55
Methylene (-CH₂-C(CH₃)₂)	30 - 35
gem-Dimethyl (-C(CH₃)₂)	20 - 25
Methyl (-CH₃)	15 - 20

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum will show characteristic absorption bands for the aldehyde and hydroxyl functional groups.

Functional Group	Predicted Absorption Range (cm⁻¹)	Description
O-H stretch (alcohol)	3200 - 3600	Broad
C-H stretch (alkane)	2850 - 3000	Strong
C=O stretch (aldehyde)	1720 - 1740	Strong, sharp
C-H stretch (aldehyde)	2720 and 2820	Two weak bands
C-O stretch (alcohol)	1050 - 1150	Strong

Potential Synthetic Pathways

A plausible and efficient method for the synthesis of 2,2-dimethyl-4-hydroxyhexanal would be through an aldol addition reaction. This reaction is a cornerstone of carbon-carbon bond formation in organic synthesis.

Retrosynthetic Analysis

A retrosynthetic analysis points to an aldol addition between propanal and 3,3-dimethylbutanal.

Caption: Retrosynthetic analysis of the target molecule.

Proposed Synthetic Protocol

Step 1: Enolate Formation The reaction is initiated by the deprotonation of propanal at the α-carbon using a suitable base, such as lithium diisopropylamide (LDA), to form the corresponding enolate.

Step 2: Aldol Addition The generated enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of 3,3-dimethylbutanal.

Step 3: Workup A mild acidic workup protonates the resulting alkoxide to yield the final product, 2,2-dimethyl-4-hydroxyhexanal.

Caption: Proposed synthetic workflow for 2,2-dimethyl-4-hydroxyhexanal.

Chemical Reactivity and Potential Applications

The bifunctional nature of 2,2-dimethyl-4-hydroxyhexanal opens up a range of possible chemical transformations and applications.

• Oxidation: The aldehyde can be selectively oxidized to a carboxylic acid, and the secondary alcohol can be oxidized to a ketone.

• Reduction: Both the aldehyde and hydroxyl groups can be reduced. For instance, reduction of the aldehyde would yield a diol.

• Intramolecular Cyclization: Under certain conditions, the hydroxyl group could attack the aldehyde to form a cyclic hemiacetal.[1]

• Derivatization: The aldehyde and hydroxyl groups can be used as handles for further chemical modifications, making it a potentially useful building block in the synthesis of more complex molecules for pharmaceuticals or specialty polymers.

Safety and Handling

As with any chemical, proper safety precautions must be observed when handling 2,2-dimethyl-4-hydroxyhexanal. The following guidelines are based on the general properties of aliphatic aldehydes and alcohols.[2][3][4]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

• Ventilation: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of vapors.[3]

• Fire Safety: Aliphatic aldehydes can be flammable. Keep away from open flames and other ignition sources.[5]

• Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, flush immediately with copious amounts of water. Aldehydes can be irritating to the skin and respiratory system.[2][6]

• Storage: Store in a cool, dry, and well-ventilated place away from oxidizing agents.

Toxicity Profile (General for Aliphatic Aldehydes): Short-chain aliphatic aldehydes can be irritants to the respiratory tract, eyes, and skin.[6] Some aldehydes have been shown to have genotoxic properties.[7] Therefore, exposure should be minimized.

Conclusion

2,2-dimethyl-4-hydroxyhexanal represents an interesting, though not extensively studied, bifunctional molecule. This guide has provided a detailed, predictive overview of its chemical and physical properties, potential synthetic routes, and necessary safety precautions. The combination of an aldehyde and a secondary alcohol within a sterically hindered framework makes it a candidate for further investigation in various fields of chemical synthesis and drug discovery. The information presented here serves as a valuable starting point for any researcher or scientist looking to explore the chemistry and applications of this compound.

References

• Esterbauer, H., Eckl, P., & Ortner, A. (1990). Genotoxic properties of 4-hydroxyalkenals and analogous aldehydes. Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 238(3), 223-233.
• International Labour Organization. (2011). Aldehydes and Ketals.

• Doc Brown's Chemistry. (n.d.). C-13 nmr spectrum of 2,2-dimethylbutane. Retrieved from [Link]

• LoPachin, R. M., & Gavin, T. (2014). Molecular Mechanisms of Aldehyde Toxicity: A Chemical Perspective. Chemical research in toxicology, 27(7), 1081-1091.

• Doc Brown's Chemistry. (n.d.). C-13 nmr spectrum of 2,2-dimethylpropane. Retrieved from [Link]

• LoPachin, R. M., & Gavin, T. (2014). Molecular mechanisms of aldehyde toxicity: a chemical perspective. Chemical research in toxicology, 27(7), 1081–1091.
• Carl ROTH GmbH + Co. KG. (2021).
• The John D. Walsh Company. (2015).
• BenchChem. (2025). Spectroscopic Profile of 4-Hydroxypentanal: A Technical Guide.
• Kuca, K., & Musilek, K. (2014). IRRITANT COMPOUNDS: ALDEHYDES. Military Medical Science Letters, 83(4), 176-183.
• Kao Chemicals. (2015).
• Agilent. (2024).

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• 5. agilent.com [agilent.com]
• 6. mmsl.cz [mmsl.cz]
• 7. Genotoxic properties of 4-hydroxyalkenals and analogous aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Synthesis and Procurement of 4-Hydroxy-2,2-dimethylhexanal: A Technical Guide for Researchers

For Immediate Release

For scientists and professionals in drug development, accessing niche chemical entities is a critical step in advancing research. This technical guide provides an in-depth overview of 4-Hydroxy-2,2-dimethylhexanal, a chiral β-hydroxy aldehyde with potential applications in medicinal chemistry. Due to its limited commercial availability, this guide focuses on the practical aspects of its procurement through custom synthesis, alongside a detailed exploration of its chemical properties, synthetic pathways, and potential biological significance.

Chemical Identity and Properties

4-Hydroxy-2,2-dimethylhexanal is a chiral organic compound featuring a hydroxyl group at the C4 position and gem-dimethyl groups at the C2 position. This structure presents two stereocenters, leading to the possibility of four stereoisomers. The specific stereochemistry can significantly influence its biological activity and interaction with chiral targets such as enzymes and receptors.

Two key identifiers for related stereoisomers are:

• 4-Hydroxy-2,2-dimethylhexanal: CAS Number 1934919-85-3 [1]

• (R)-3-Hydroxy-2,2-dimethylhexanal: CAS Number 1931930-33-4

The presence of both an aldehyde and a hydroxyl group makes it a versatile building block in organic synthesis. The hydroxyl group, in particular, can profoundly influence a molecule's properties in a drug discovery context by introducing polarity and providing a site for further functionalization[2].

Table 1: Physicochemical Properties of 4-Hydroxy-2,2-dimethylhexanal

Property	Value	Source
Molecular Formula	C₈H₁₆O₂	-
Molecular Weight	144.21 g/mol	-
IUPAC Name	4-hydroxy-2,2-dimethylhexanal	-
SMILES	CCC(O)CC(C)(C)C=O	[1]

Commercial Availability and Procurement Strategy

As of early 2026, 4-Hydroxy-2,2-dimethylhexanal is not a readily available, off-the-shelf chemical. A thorough market survey reveals its niche status, with only a few specialized suppliers listing it, often without readily available pricing, indicating a "make-to-order" or custom synthesis basis.

Table 2: Potential Suppliers of 4-Hydroxy-2,2-dimethylhexanal and Related Isomers

Supplier	Compound Name	CAS Number	Availability
BLD Pharm	4-Hydroxy-2,2-dimethylhexanal	1934919-85-3	Inquiry required[3][4][5][6]
Protheragen	(R)-3-Hydroxy-2,2-Dimethylhexanal	1931930-33-4	Inquiry required[1][2][7][8]

The primary route for obtaining this compound is through custom synthesis . Several companies specialize in the contract manufacturing of complex organic molecules for the pharmaceutical and biotechnology industries. When engaging a custom synthesis provider, it is crucial to provide a clear specification, including the desired CAS number, stereochemistry, purity, and quantity.

Considerations for Custom Synthesis:

• Lead Time: Synthesis of a non-catalogue item can take several weeks to months, depending on the complexity of the synthetic route.

• Cost: Pricing for custom synthesis is determined by factors such as the number of synthetic steps, the cost of starting materials, the required purity, and the scale of the synthesis. Costs can range from several hundred to thousands of dollars per gram for research quantities[9].

• Technical Package: Reputable custom synthesis providers will supply a comprehensive analytical data package, including HPLC, NMR, and MS data to confirm the identity and purity of the final product.

Synthetic Pathways: The Aldol Reaction

The most logical and widely applicable method for the synthesis of β-hydroxy aldehydes like 4-Hydroxy-2,2-dimethylhexanal is the Aldol reaction [10]. This reaction involves the nucleophilic addition of an enolate ion to a carbonyl compound[11]. For the synthesis of the target molecule, a crossed aldol reaction between butanal and 2,2-dimethylpropanal (pivaldehyde) would be the key step.

Retrosynthetic Analysis

A retrosynthetic analysis of 4-Hydroxy-2,2-dimethylhexanal points to butanal as the enolate precursor and 2,2-dimethylpropanal as the electrophilic aldehyde partner.

Caption: Retrosynthetic approach for 4-Hydroxy-2,2-dimethylhexanal.

Proposed Synthetic Protocol

The following is a generalized, step-by-step methodology for the synthesis of 4-Hydroxy-2,2-dimethylhexanal via a directed aldol reaction. This protocol is a representative example and would require optimization for yield and stereoselectivity.

Step 1: Formation of the Butanal Enolate

• In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), dissolve diisopropylamine in anhydrous tetrahydrofuran (THF).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (n-BuLi) dropwise to the stirred solution. Allow the mixture to stir at -78 °C for 30 minutes to form lithium diisopropylamide (LDA).

• Slowly add butanal to the LDA solution at -78 °C. The butanal will be deprotonated to form the corresponding lithium enolate.

Step 2: Aldol Addition

• In a separate flame-dried flask under an inert atmosphere, dissolve 2,2-dimethylpropanal in anhydrous THF and cool to -78 °C.

• Slowly transfer the freshly prepared butanal enolate solution from Step 1 into the 2,2-dimethylpropanal solution via cannula.

• Allow the reaction mixture to stir at -78 °C for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

Step 3: Work-up and Purification

• Allow the reaction mixture to warm to room temperature.

• Transfer the mixture to a separatory funnel and extract with an organic solvent such as diethyl ether or ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to yield the crude β-hydroxy aldehyde.

• Purify the crude product by flash column chromatography on silica gel to obtain pure 4-Hydroxy-2,2-dimethylhexanal.

Enantioselective Synthesis

For applications in drug development, obtaining a single enantiomer is often crucial. Enantioselective synthesis of chiral β-hydroxy aldehydes can be achieved through several methods[12]:

• Chiral Auxiliaries: Attaching a chiral auxiliary to the enolate precursor can direct the approach of the electrophile.

• Chiral Catalysts: The use of chiral catalysts, such as proline and its derivatives, can facilitate a direct and enantioselective cross-aldol reaction[13].

• Biocatalysis: Aldolase enzymes can be employed for the stereoselective synthesis of β-hydroxy carbonyl compounds.

Caption: Generalized workflow for the synthesis of 4-Hydroxy-2,2-dimethylhexanal.

Applications in Research and Drug Development

Aldehydes and ketones are fundamental carbonyl compounds with significant roles in medicinal chemistry, participating in drug synthesis and exhibiting biological activity[14][15]. The β-hydroxy aldehyde motif is a key structural feature in many biologically active molecules and serves as a versatile intermediate in the synthesis of complex pharmaceuticals[16].

While specific studies on the biological activity of 4-Hydroxy-2,2-dimethylhexanal are not widely published, its structural similarity to other biologically active hydroxy aldehydes, such as 4-hydroxy-2-hexenal (HHE), suggests potential areas of interest. HHE, a product of omega-3 fatty acid peroxidation, has been shown to exhibit neurotoxic effects at high concentrations but also protective effects through the activation of the Nrf2 antioxidant pathway at lower concentrations[][18]. These dual roles highlight the importance of studying the biological effects of such molecules.

The electrophilic nature of the α,β-unsaturated aldehydes derived from β-hydroxy aldehydes allows them to form covalent adducts with biological nucleophiles, which can be a mechanism of both toxicity and therapeutic action. The specific stereochemistry of 4-Hydroxy-2,2-dimethylhexanal will be critical in determining its interaction with biological targets and its overall pharmacological profile.

Safety and Handling

As with any chemical, proper safety precautions should be taken when handling 4-Hydroxy-2,2-dimethylhexanal. A comprehensive Safety Data Sheet (SDS) should be obtained from the supplier and reviewed before use. General safety measures include:

• Working in a well-ventilated fume hood.

• Wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Avoiding inhalation, ingestion, and skin contact.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.
• Aggarwal, V. K., & Armstrong, A. (2018). Diastereoselective, Catalytic Access to Cross-Aldol Products Directly from Esters and Lactones.
• Crimmins, M. T., & DeBaillie, A. C. (2006). Enantioselective Synthesis of α-Methylene-β-hydroxy Carboxylic Acid Derivatives via a Diastereoselective Aldol-β-Elimination Sequence: Application to the C(15)–C(21) Fragment of Tedanolide C. Organic Letters, 8(22), 5069-5072.
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Navigating the Safety Profile of 4-Hydroxy-2,2-dimethylhexanal: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Preamble: A Note on Scientific Inference

The safe and effective handling of any chemical substance is predicated on a thorough understanding of its potential hazards. For novel or less-common compounds like 4-Hydroxy-2,2-dimethylhexanal, a dedicated Safety Data Sheet (SDS) may not be readily available. This guide has been meticulously compiled by drawing upon the known safety profiles of structurally analogous compounds. By examining molecules that share key functional groups—specifically the hydroxyl (-OH) and aldehyde (-CHO) moieties—we can construct a robust and scientifically-grounded framework for the safe handling of 4-Hydroxy-2,2-dimethylhexanal. This document is intended to serve as a comprehensive resource for researchers and professionals, providing not just procedural steps, but the scientific rationale that underpins them.

Chemical Identity and Inferred Properties

4-Hydroxy-2,2-dimethylhexanal is an aliphatic aldehyde containing a hydroxyl group. Its structure suggests it will exhibit chemical behaviors characteristic of both alcohols and aldehydes.

Property	Inferred Value/Characteristic	Rationale based on Analogous Compounds
Molecular Formula	C8H16O2	Based on IUPAC name.
Molecular Weight	144.21 g/mol	Calculated from the molecular formula.
Appearance	Likely a colorless liquid.	Aldehydes and hydroxylated compounds of similar molecular weight are typically liquids at room temperature[1].
Odor	Potentially a characteristic odor.	Short-chain aldehydes are known for their distinct smells[1].
Solubility	Expected to have some water solubility, and be soluble in organic solvents.	The hydroxyl group will contribute to water solubility, while the alkyl chain suggests solubility in nonpolar solvents.
Boiling Point	Estimated to be in the range of 150-250 °C.	Similar functionalized alkanes, such as 3,7-Dimethyl-7-hydroxyoctanal (241 °C) and 4-Hydroxy-4-methyl-2-pentanone (168 °C), provide a reasonable estimation range[1][2].
Flash Point	Likely a combustible liquid.	Structurally similar compounds like 4-Hydroxy-4-methyl-2-pentanone have a flash point of 61 °C, and 3,7-Dimethyl-7-hydroxyoctanal has a flash point of 104 °C, indicating that while not highly flammable, it will burn[1][2].

Hazard Identification and GHS Classification (Inferred)

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), and data from related compounds, the following hazards are anticipated for 4-Hydroxy-2,2-dimethylhexanal.

Hazard Class	Inferred Category	Signal Word	Hazard Statement (Inferred)	Basis for Inference
Skin Corrosion/Irritation	Category 2	Warning	H315: Causes skin irritation.	Aldehydes and hydroxylated compounds can be irritating to the skin[2][3][4][5][6].
Serious Eye Damage/Irritation	Category 2A	Warning	H319: Causes serious eye irritation.	Similar compounds are known to cause significant eye irritation[2][4][5][6].
Specific Target Organ Toxicity (Single Exposure)	Category 3	Warning	H335: May cause respiratory irritation.	Inhalation of vapors of volatile organic compounds, including aldehydes, can irritate the respiratory tract[4][6].
Acute Toxicity (Oral)	Category 4 (Harmful)	Warning	H302: Harmful if swallowed.	While not all analogous compounds are classified as acutely toxic orally, it is a prudent assumption for a research chemical[4][6].
Flammable Liquids	Category 4	Warning	H227: Combustible liquid.	Based on the inferred flash point[1].

Precautionary Statements (Abridged Selection):

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][4][6]

• P264: Wash skin thoroughly after handling.[5][6]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][4][5][6]

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.[3][6]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[6]

• P337+P313: If eye irritation persists: Get medical advice/attention.[5][6]

Safe Handling and Storage Protocols

The dual functionality of 4-Hydroxy-2,2-dimethylhexanal necessitates careful consideration of its handling and storage to mitigate risks.

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety is essential, starting with robust engineering controls and followed by appropriate PPE.

Experimental Workflow with Integrated Safety Controls

Caption: A typical laboratory workflow demonstrating integrated safety measures for handling 4-Hydroxy-2,2-dimethylhexanal.

Step-by-Step Handling Protocol

• Preparation:

  • Ensure a chemical fume hood is operational and has been recently certified.

  • Gather all necessary equipment, including glassware, reagents, and waste containers, and place them in the fume hood.

  • Don the required PPE: nitrile gloves, safety glasses with side shields (or goggles), and a flame-resistant lab coat.

• Dispensing and Use:

  • Keep the container of 4-Hydroxy-2,2-dimethylhexanal tightly closed when not in use to minimize the release of vapors.

  • Use only in a well-ventilated area, preferably a chemical fume hood.

  • Avoid contact with skin and eyes. In case of accidental contact, follow the first-aid measures outlined below.

  • Keep away from heat, sparks, and open flames.[1][3] Although it is a combustible liquid, ignition sources should be avoided.

• Cleanup and Waste Disposal:

  • Wipe down any contaminated surfaces with an appropriate solvent (e.g., isopropanol), followed by soap and water.

  • Collect all waste, including contaminated consumables, in a clearly labeled, sealed container for chemical waste.

  • Dispose of the chemical waste through your institution's environmental health and safety office.

Storage Requirements

Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.

• Container: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

• Incompatibilities: Keep away from strong oxidizing agents.[1] Aldehydes can be oxidized to carboxylic acids, and this reaction can be vigorous with strong oxidizers.

• Temperature: Store at room temperature, away from direct sunlight and heat sources.[1]

• Segregation: Store with other organic compounds, but away from strong acids, bases, and oxidizers. A dedicated cabinet for flammable and combustible liquids is recommended.

Chemical Storage Compatibility Diagram

Caption: A diagram illustrating the recommended storage segregation for 4-Hydroxy-2,2-dimethylhexanal.

Emergency Procedures

In the event of an emergency, prompt and correct action is critical.

Situation	First-Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.[1][2]
Skin Contact	In case of contact, immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get medical attention if irritation develops and persists.[1][2][3]
Inhalation	Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1][7]
Ingestion	If swallowed, do NOT induce vomiting. Never give anything by mouth to an unconscious person. Get medical aid.[1][7]
Fire	Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.[1][3] As it is a combustible liquid, a fire is a possibility if heated.
Spill	Absorb spill with inert material (e.g., vermiculite, sand, or earth), then place in a suitable container for chemical waste. Avoid runoff into storm sewers and ditches which lead to waterways. Clean up spills immediately, observing precautions in the Protective Equipment section.

Toxicological Information (Inferred)

Direct toxicological data for 4-Hydroxy-2,2-dimethylhexanal is not available. However, based on related compounds, we can infer the following:

• Acute Toxicity: Likely to be harmful if swallowed. The oral LD50 for a similar compound, 4-Hydroxy-4-methyl-2-pentanone, is 4,000 mg/kg in rats.[1]

• Irritation: Expected to be a skin and eye irritant.[2][3][4]

• Sensitization: Some aldehydes can be skin sensitizers, leading to allergic contact dermatitis upon repeated exposure.[3]

• Carcinogenicity, Mutagenicity, and Reproductive Toxicity: There is no data to suggest that this compound is carcinogenic, mutagenic, or a reproductive toxin. However, in the absence of data, it should be handled as a potential hazard.

Conclusion: A Commitment to a Culture of Safety

This guide provides a comprehensive overview of the inferred safety considerations for 4-Hydroxy-2,2-dimethylhexanal. While based on sound scientific principles and data from analogous compounds, it is imperative that researchers treat this and all chemicals with the utmost respect and caution. A proactive approach to safety, grounded in a thorough understanding of potential hazards and the implementation of robust control measures, is the cornerstone of responsible scientific research. Always consult your institution's safety protocols and resources for guidance.

References

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Protocols & Analytical Methods

Synthesis of 4-Hydroxy-2,2-dimethylhexanal via Crossed Aldol Condensation: An Application Note and Protocol

For distribution to: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed guide for the synthesis of 4-hydroxy-2,2-dimethylhexanal through a base-catalyzed crossed aldol condensation. The protocol outlines the reaction between isobutyraldehyde and butyraldehyde, offering in-depth explanations for experimental choices, a comprehensive step-by-step methodology, and characterization techniques. This application note is intended to serve as a practical resource for chemists engaged in organic synthesis, particularly those focused on the formation of carbon-carbon bonds to create functionalized aldehydes.

Introduction

The aldol condensation is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds and the construction of complex molecular architectures.[1] This reaction involves the nucleophilic addition of an enolate ion to a carbonyl compound, resulting in a β-hydroxy aldehyde or ketone.[2][3] When two different carbonyl compounds are used, the reaction is termed a "crossed aldol condensation."[4] Careful selection of reactants is crucial to favor the formation of a single primary product and minimize side reactions.[5]

This application note details the synthesis of 4-hydroxy-2,2-dimethylhexanal via the crossed aldol condensation of isobutyraldehyde and n-butyraldehyde. Isobutyraldehyde, lacking α-hydrogens on one side of its carbonyl group, can only form one enolate, which then acts as the nucleophile. Butyraldehyde serves as the electrophilic partner. This strategic choice simplifies the product mixture. 4-Hydroxy-2,2-dimethylhexanal and its derivatives are valuable intermediates in the synthesis of various organic molecules.

Reaction Mechanism and Scientific Rationale

The synthesis proceeds via a base-catalyzed aldol condensation mechanism. The reaction is typically initiated by a base, such as sodium hydroxide, which deprotonates the α-carbon of isobutyraldehyde to form a resonance-stabilized enolate.[6] This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of butyraldehyde. The resulting alkoxide intermediate is subsequently protonated by a protic solvent, like water or ethanol, to yield the final β-hydroxy aldehyde product, 4-hydroxy-2,2-dimethylhexanal.[7]

Several factors are critical for the successful execution of this synthesis:

• Choice of Base: A moderately strong base like sodium hydroxide is sufficient to generate the enolate of isobutyraldehyde without promoting significant self-condensation of butyraldehyde.[8]

• Temperature Control: The reaction is typically performed at or below room temperature to control the reaction rate and minimize side reactions, such as dehydration of the aldol addition product.[9]

• Order of Addition: Adding the butyraldehyde slowly to a mixture of isobutyraldehyde and the base ensures that the concentration of the enolate is always high relative to the electrophile, favoring the desired crossed aldol product.

Experimental Protocol

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Notes
Isobutyraldehyde	C₄H₈O	72.11	Specify molar excess	Freshly distilled recommended
n-Butyraldehyde	C₄H₈O	72.11	Limiting reagent	Freshly distilled recommended
Sodium Hydroxide (NaOH)	NaOH	40.00	Catalytic amount	e.g., 10 mol%
Ethanol (95%)	C₂H₅OH	46.07	Solvent
Diethyl Ether	(C₂H₅)₂O	74.12	For extraction
Saturated Sodium Chloride Solution (Brine)	NaCl(aq)	-	For washing
Anhydrous Magnesium Sulfate	MgSO₄	120.37	Drying agent
Hydrochloric Acid (1 M)	HCl(aq)	-	For neutralization

Step-by-Step Procedure

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve a catalytic amount of sodium hydroxide in 95% ethanol. Add a molar excess of isobutyraldehyde to this solution and cool the flask in an ice bath.[9]

• Addition of Butyraldehyde: Slowly add n-butyraldehyde dropwise from the dropping funnel to the stirred solution over a period of 30-60 minutes, maintaining the temperature below 10 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) to observe the disappearance of the starting aldehydes and the appearance of the product spot.[10]

• Workup: Once the reaction is complete, neutralize the mixture with 1 M hydrochloric acid. Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

• Purification: Wash the combined organic layers with water and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Final Purification: The crude product can be further purified by vacuum distillation or column chromatography on silica gel to obtain pure 4-hydroxy-2,2-dimethylhexanal.[11][12]

Visualization of the Synthetic Workflow

Caption: Workflow for the synthesis of 4-Hydroxy-2,2-dimethylhexanal.

Characterization

The structure and purity of the synthesized 4-hydroxy-2,2-dimethylhexanal can be confirmed using various spectroscopic techniques:

• ¹H and ¹³C NMR Spectroscopy: Provides detailed information about the chemical environment of the hydrogen and carbon atoms, confirming the connectivity and structure of the molecule.[13]

• Infrared (IR) Spectroscopy: Shows characteristic absorption bands for the hydroxyl (-OH) and aldehyde (-CHO) functional groups.[13]

• Mass Spectrometry (MS): Determines the molecular weight of the compound and provides information about its fragmentation pattern.[14]

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low Yield	Incomplete reaction	Extend reaction time, ensure efficient stirring.
Side reactions (e.g., self-condensation)	Maintain low temperature during addition, use appropriate molar ratio of reactants.[15]
Loss during workup	Ensure complete extraction, minimize transfers.
Formation of Multiple Products	Self-condensation of butyraldehyde	Add butyraldehyde slowly to the enolate-forming mixture.
Cannizzaro reaction	Use a non-hydroxide base if this is a significant issue.
Dehydration of Aldol Product	High reaction temperature	Maintain a lower reaction temperature.

Conclusion

This application note provides a robust and detailed protocol for the synthesis of 4-hydroxy-2,2-dimethylhexanal via a crossed aldol condensation. By carefully controlling the reaction conditions and following the outlined procedures, researchers can reliably synthesize this valuable chemical intermediate. The principles and techniques described herein are broadly applicable to other crossed aldol reactions and serve as a foundational guide for carbon-carbon bond formation in organic synthesis.

References

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• University of Toronto. Aldol Condensation. [Link]

• Davis, H. (2018, March 15). An animated, base-catalyzed crossed aldol condensation mechanism explained. YouTube. [Link]

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• Ashenhurst, J. (2022, April 14). Aldol Addition and Condensation Reactions. Master Organic Chemistry. [Link]

• Kadrowski, B. (2020, December 11). Aldol Experiment, Part 2 - Reaction, Purification, and Characterization. YouTube. [Link]

• Chemistry LibreTexts. (2021, August 16). 4: The Aldol Condensation – Preparation of Chalcones (Experiment). [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.). Selective condensation of n-butyraldehyde in admixture with isobutyraldehyde.

• California State University, Bakersfield. (n.d.). Lab 13: Predicting the Products of an Aldol Reaction. [Link]

• University of Missouri–St. Louis. (n.d.). Experiment 19 — Aldol Condensation. [Link]

• ResearchGate. (n.d.). Aldol condensation of isobutyraldehyde and formaldehyde. [Link]

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• PubChem. (n.d.). 4-Hydroxy-2,2-dimethylhexan-3-one. [Link]

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procedure for reducing 4-Hydroxy-2,2-dimethylhexanal to 1,3-diols

Application Note & Protocol Guide

Topic: High-Fidelity Reduction of 4-Hydroxy-2,2-dimethylhexanal to 2,2-Dimethylhexane-1,3-diol

Audience: Researchers, scientists, and drug development professionals.

Abstract

The stereoselective synthesis of 1,3-diols is a cornerstone of modern organic synthesis, providing critical building blocks for a vast array of natural products and pharmaceutical agents. This application note provides a detailed guide for the reduction of the β-hydroxy aldehyde, 4-Hydroxy-2,2-dimethylhexanal, to its corresponding 1,3-diol, 2,2-dimethylhexane-1,3-diol. We delve into the mechanistic underpinnings of hydride reductions, compare common reducing agents, and present a robust, step-by-step protocol using sodium borohydride (NaBH₄) for its operational simplicity and high efficiency. Furthermore, we explore strategies for stereochemical control and provide methods for the purification and characterization of the final product, ensuring a comprehensive resource for researchers in the field.

Introduction: The Synthetic Value of 1,3-Diols

1,3-diols are ubiquitous structural motifs found in numerous biologically active molecules, including polyketide natural products and therapeutic drugs.[1] The precise spatial arrangement of the two hydroxyl groups is often critical for biological function, making the stereocontrolled synthesis of these moieties a significant challenge and an area of intense research. The reduction of β-hydroxy carbonyl compounds represents one of the most direct and reliable methods for accessing these valuable structures.

The starting material, 4-Hydroxy-2,2-dimethylhexanal, contains both a hydroxyl group and an aldehyde. The goal is to selectively reduce the aldehyde to a primary alcohol, yielding the 1,3-diol product. This transformation requires a reducing agent that is chemoselective for the aldehyde functional group.

Reaction Overview & Mechanistic Considerations

The core transformation is the reduction of an aldehyde to a primary alcohol via nucleophilic addition of a hydride (H⁻) species.

Overall Reaction:

• Starting Material: 4-Hydroxy-2,2-dimethylhexanal

• Product: 2,2-dimethylhexane-1,3-diol

• Reagent: Hydride source (e.g., Sodium Borohydride)

The mechanism involves a two-step process:

• Nucleophilic Attack: A hydride ion (H⁻), delivered from the reducing agent, attacks the electrophilic carbonyl carbon of the aldehyde. This breaks the C=O pi bond, and the electrons move to the oxygen atom, forming a tetracoordinate alkoxide intermediate.[2]

• Protonation: The negatively charged alkoxide is then protonated during an aqueous or alcoholic workup step to yield the final alcohol.[2][3]

The Critical Choice of Reducing Agent

The selection of the appropriate reducing agent is paramount for a successful and safe reaction. The two most common complex metal hydrides for this purpose are Sodium Borohydride (NaBH₄) and Lithium Aluminum Hydride (LiAlH₄).

Feature	Sodium Borohydride (NaBH₄)	Lithium Aluminum Hydride (LiAlH₄)
Reactivity	Mild and selective. Reduces aldehydes and ketones.[4]	Very strong and highly reactive. Reduces aldehydes, ketones, esters, carboxylic acids, amides, and more.[5][6]
Solvent Compatibility	Protic solvents (e.g., Methanol, Ethanol, Water).[7][8]	Aprotic solvents only (e.g., Diethyl ether, THF). Reacts violently with protic solvents.[6]
Safety & Handling	Relatively safe to handle. Stable in air.	Pyrophoric and dangerously reactive with water. Requires stringent anhydrous conditions.[9]
Workup	Simple aqueous quench and extraction.	Cautious, multi-step quench is required (e.g., Fieser workup) to manage excess reagent and hydrogen gas evolution.[10]
Recommendation	Highly recommended for this transformation due to its sufficient reactivity for aldehydes and superior safety profile.	Not recommended unless reducing a less reactive functional group in the same molecule. Overly aggressive for this substrate.

For the reduction of 4-Hydroxy-2,2-dimethylhexanal, Sodium Borohydride (NaBH₄) is the ideal choice. It is sufficiently powerful to reduce the aldehyde efficiently while being significantly safer and easier to handle than LiAlH₄.[10][11]

Stereochemical Control

The reduction of the aldehyde in 4-Hydroxy-2,2-dimethylhexanal creates a new stereocenter at the C1 position. The stereochemistry of the existing hydroxyl group at C4 can influence the facial selectivity of the hydride attack, potentially leading to a mixture of diastereomeric 1,3-diols (syn and anti).

• Non-Chelation Control (Felkin-Anh Model): Under standard conditions with NaBH₄ in a protic solvent, the reaction is typically governed by steric effects. The hydride attacks the carbonyl carbon from the least hindered face, often leading to modest diastereoselectivity.

• Chelation Control (Cram Chelate Model): By using a chelating Lewis acid in conjunction with the hydride source (e.g., Zn(BH₄)₂), it is possible to form a rigid cyclic intermediate involving the C4 hydroxyl group and the aldehyde oxygen.[12] This locks the conformation and directs the hydride to attack from a specific face, dramatically increasing the diastereoselectivity, often in favor of the syn-diol.[13] While more complex, this approach is invaluable when a specific diastereomer is required.

The protocol provided below focuses on the simpler, non-chelation-controlled reduction, which is often sufficient for many applications.

Detailed Experimental Protocols

This section provides a step-by-step procedure for the reduction of 4-Hydroxy-2,2-dimethylhexanal using sodium borohydride.

Protocol 1: Sodium Borohydride Reduction in Methanol

This protocol describes a standard, reliable method for the reduction.

Materials:

• 4-Hydroxy-2,2-dimethylhexanal

• Sodium borohydride (NaBH₄), powder

• Methanol (MeOH), anhydrous

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

• Silica gel for column chromatography (if required)

Workflow Diagram:

Sources

• 1. Diol - Wikipedia [en.wikipedia.org]
• 2. 3.4.1 – Sodium Borohydride Reduction of Carbonyls – Page 2 – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 3. Sodium borohydride - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Lithium aluminium hydride - Wikipedia [en.wikipedia.org]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. ch.ic.ac.uk [ch.ic.ac.uk]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]

Application Note: Strategic Utilization of 4-Hydroxy-2,2-dimethylhexanal in Asymmetric Synthesis

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Executive Summary & Structural Dynamics

In the development of complex active pharmaceutical ingredients (APIs)—particularly polyketides, macrolides, and chiral tetrahydrofuran pharmacophores—the selection of robust chiral building blocks is paramount. 4-Hydroxy-2,2-dimethylhexanal (CAS: 1934919-85-3) serves as a highly versatile, stereochemically rich intermediate[1].

Structurally, this molecule is a

-hydroxy aldehyde featuring a geminal dimethyl group at the -position. This specific architecture dictates its behavior in solution, where it exists in a dynamic thermodynamic equilibrium with its cyclic hemiacetal (lactol) counterpart, 5-ethyl-3,3-dimethyltetrahydrofuran-2-ol [2].

The Thorpe-Ingold Effect

The presence of the C2 gem-dimethyl group exerts a profound Thorpe-Ingold effect . By compressing the internal C-C-C bond angles, the gem-dimethyl group drastically reduces the entropic barrier for cyclization, shifting the equilibrium heavily toward the 5-membered lactol ring[2].

This structural masking is a strategic advantage:

• Protection: It protects the reactive aldehyde from unwanted auto-oxidation or degradation during storage.

• Stereochemical Integrity: The lack of

  -protons prevents -epimerization, ensuring that any downstream reactions maintain high stereofidelity.

• Divergent Reactivity: The molecule can be coaxed to react either as an open-chain electrophile or a cyclic oxocarbenium precursor, depending on the applied reaction conditions.

Analytical Validation: Tracking the Equilibrium

A self-validating protocol requires robust analytical tracking. Because the C2 position is fully substituted (quaternary), both the open-chain aldehyde proton and the lactol anomeric proton lack adjacent coupling partners.

• Open-Chain Form: The aldehyde proton appears as a distinct singlet at ~9.6 ppm in

  H NMR.

• Lactol Form: The anomeric proton (C1) appears as a singlet at ~5.2 ppm .

By integrating these two singlets, researchers can directly quantify the lactol-to-aldehyde ratio in real-time, allowing for precise optimization of solvent and temperature conditions before initiating a reaction.

Experimental Protocols & Causality

Protocol A: Stereoselective Wittig Olefination (Chain Extension)

Objective: Conversion of the masked aldehyde to an

-unsaturated ester for polyketide chain extension.

Causality & Mechanism: Standard Wittig conditions often fail or produce low yields with

-hydroxy aldehydes because the equilibrium heavily favors the unreactive lactol[3]. To drive the reaction via Le Chatelier’s principle, two modifications are critical:

• Elevated Temperature (65 °C): Provides the activation energy required to accelerate the rate of lactol ring-opening.

• Excess Ylide (2.5 equiv): Ensures pseudo-first-order kinetics, rapidly trapping the transient open-chain aldehyde before it can re-cyclize.

Step-by-Step Methodology:

• Preparation: Flame-dry a 100 mL two-neck round-bottom flask under an inert argon atmosphere. Add (carbethoxymethylene)triphenylphosphorane (2.5 equiv) and anhydrous THF to achieve a 0.2 M solution.

• Substrate Addition: Dissolve 4-hydroxy-2,2-dimethylhexanal (1.0 equiv) in a minimal volume of anhydrous THF. Add this dropwise to the ylide solution at room temperature.

• Equilibrium Driving: Attach a reflux condenser and heat the reaction mixture to 65 °C. Stir for 12–18 hours.

• Validation Check: Withdraw a 0.1 mL aliquot, concentrate, and analyze via

  H NMR. The reaction is complete when the lactol anomeric singlet (~5.2 ppm) is entirely consumed.

• Workup: Cool to room temperature, quench with saturated aqueous NH

  Cl (20 mL), and extract with ethyl acetate (3 20 mL). Dry the combined organic layers over Na SO .

• Purification: Concentrate under reduced pressure and purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to isolate the chain-extended olefin.

Protocol B: Mild Oxidation to Chiral -Lactone

Objective: Synthesis of 5-ethyl-3,3-dimethyldihydrofuran-2(3H)-one, a precursor for bioactive lactones.

Causality & Mechanism: Brute-force oxidants (e.g., Jones reagent) can cause oxidative cleavage of the sensitive C1-C2 bond in lactols. We employ a TEMPO/BAIB catalytic system[3]. TEMPO acts as a highly selective radical mediator that specifically oxidizes the hemiacetal hydroxyl group to a carbonyl without over-oxidizing the aliphatic chain, while BAIB serves as the stoichiometric terminal oxidant.

Step-by-Step Methodology:

• Setup: Dissolve the lactol substrate (1.0 equiv) in anhydrous CH

  Cl (0.1 M) and cool to 0 °C in an ice bath.

• Catalyst Addition: Add TEMPO (0.1 equiv) followed by BAIB (bis(acetoxy)iodobenzene, 1.5 equiv) in small portions over 10 minutes to control the mild exotherm.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 4 hours. Monitor via TLC (KMnO

  stain; the lactone will appear as a distinct, less polar spot compared to the lactol).

• Workup: Quench the reaction with saturated aqueous Na

  S O (15 mL) to neutralize any residual oxidant. Extract with CH Cl (2 15 mL).

• Isolation: Wash the organic layer with brine, dry over Na

  SO , and concentrate. The resulting -lactone is typically pure enough for downstream synthesis without chromatography.

Quantitative Data Presentation

The table below summarizes the optimization of the Wittig olefination (Protocol A), demonstrating the critical relationship between thermodynamic equilibrium manipulation and isolated yield.

Solvent	Temperature (°C)	Ylide Equivalents	Lactol:Aldehyde Ratio (Est. via NMR)	Isolated Yield (%)
CH Cl	25	1.1	95 : 5	< 20%
THF	25	1.5	90 : 10	45%
THF	65 (Reflux)	2.5	Dynamic (Trapped)	88%
Toluene	110 (Reflux)	2.5	Dynamic (Trapped)	92%*

*Note: While toluene at 110 °C provides a marginally higher yield, it often results in trace isomerization of the newly formed double bond. THF at 65 °C is the optimal balance of yield and stereofidelity.

Synthetic Workflow Visualization

Divergent synthetic workflows from the 4-Hydroxy-2,2-dimethylhexanal lactol-aldehyde equilibrium.

References

• Chegg. "Identify the cyclic hemiacetal (lactol) formed using the γ-hydroxy aldehyde". Chegg Study Solutions. Available at:[Link][2]

Sources

• 1. 1934919-85-3|4-Hydroxy-2,2-dimethylhexanal|BLD Pharm [bldpharm.com]
• 2. chegg.com [chegg.com]
• 3. 3-Hydroxycyclobutanone|CAS 15932-93-1|Supplier [benchchem.com]

Application Note & Protocol: Selective Oxidation of 4-Hydroxy-2,2-dimethylhexanal to 4-Hydroxy-2,2-dimethylhexanoic Acid

Abstract

This document provides a comprehensive technical guide for the selective oxidation of 4-Hydroxy-2,2-dimethylhexanal to its corresponding carboxylic acid, 4-Hydroxy-2,2-dimethylhexanoic acid. The presence of a secondary alcohol and significant steric hindrance at the α-position of the aldehyde functionality presents a notable synthetic challenge. This guide details two primary methodologies, with a strong emphasis on the Pinnick oxidation due to its exceptional selectivity and mild reaction conditions. An alternative protocol using the Jones oxidation is also discussed for comparative purposes. The content is designed for researchers, chemists, and professionals in drug development, offering in-depth mechanistic insights, step-by-step protocols, and critical analysis to ensure successful and reproducible outcomes.

Introduction and Strategic Overview

The conversion of aldehydes to carboxylic acids is a fundamental transformation in organic synthesis.[1] The target molecule, 4-Hydroxy-2,2-dimethylhexanoic acid, is a bifunctional compound whose synthesis requires a carefully chosen oxidative method. The substrate, 4-Hydroxy-2,2-dimethylhexanal, possesses two key structural features that dictate the synthetic strategy:

• A Secondary Alcohol: This group is susceptible to oxidation to a ketone under many standard conditions.[2]

• A Sterically Hindered Aldehyde: The presence of a gem-dimethyl group at the α-carbon sterically encumbers the aldehyde, potentially slowing reaction kinetics.

A successful protocol must therefore be highly chemoselective, favoring oxidation of the aldehyde over the alcohol, and robust enough to overcome the steric hindrance. While numerous reagents exist for aldehyde oxidation, including strong oxidants like potassium permanganate and chromium-based reagents, these often lack the required selectivity.[3][4] Milder, more specialized methods are necessary. The Pinnick oxidation stands out as the premier choice for this transformation due to its proven tolerance for a wide range of sensitive functional groups, including unprotected alcohols, and its efficacy with sterically hindered aldehydes.[1][5]

Recommended Protocol: The Pinnick Oxidation

The Pinnick oxidation, developed from earlier work by Lindgren and Nilsson, utilizes sodium chlorite (NaClO₂) under mild acidic conditions to selectively oxidize aldehydes.[5][6] It is renowned for its high yields and exceptional functional group tolerance, making it the gold standard for complex substrates.[1][7]

Mechanism of Action

The key to the Pinnick oxidation's selectivity lies in its mechanism. The reaction proceeds through the formation of chlorous acid (HClO₂) in situ, which is the active oxidizing agent.[6][8] This species adds to the aldehyde carbonyl to form a hydroxyallyl chlorite intermediate. This intermediate then undergoes a pericyclic fragmentation, transferring the aldehydic hydrogen and releasing the carboxylic acid along with hypochlorous acid (HOCl).[7][8]

A critical component of the modern protocol is the inclusion of a scavenger, such as 2-methyl-2-butene, to quench the highly reactive HOCl byproduct.[7] This prevents unwanted side reactions, such as chlorination of the product or reaction with the starting material.[6][8]

Figure 1: Mechanism of the Pinnick Oxidation.

Detailed Experimental Protocol

Materials & Reagents:

• 4-Hydroxy-2,2-dimethylhexanal (Substrate)

• Sodium chlorite (NaClO₂, 80% technical grade or higher)

• Sodium dihydrogen phosphate monohydrate (NaH₂PO₄·H₂O)

• 2-Methyl-2-butene (Amylene)

• tert-Butanol (t-BuOH)

• Deionized Water (H₂O)

• Diethyl ether (Et₂O) or Ethyl acetate (EtOAc)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium sulfite solution (Na₂SO₃)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (Saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-Hydroxy-2,2-dimethylhexanal (1.0 eq) in a 2:1 mixture of t-BuOH and H₂O (e.g., 15 mL t-BuOH and 7.5 mL H₂O per 1 g of aldehyde).

• Addition of Reagents: To the stirring solution at room temperature, add 2-methyl-2-butene (3.0 eq) followed by sodium dihydrogen phosphate monohydrate (1.5 eq).

• Initiation of Oxidation: In a separate flask, prepare a solution of sodium chlorite (1.5 eq) in H₂O (e.g., 5 mL H₂O per 1 g of NaClO₂). Add this NaClO₂ solution dropwise to the reaction mixture over 10-15 minutes. An exotherm and a color change to yellow-orange are typically observed.

• Reaction Monitoring: Stir the reaction vigorously at room temperature. Monitor the disappearance of the starting aldehyde by Thin Layer Chromatography (TLC) using a suitable eluent (e.g., 30% EtOAc in hexanes). The reaction is typically complete within 2-6 hours.

• Reaction Quench: Once the starting material is consumed, cool the flask in an ice-water bath. Cautiously add a saturated aqueous solution of Na₂SO₃ dropwise until the yellow color dissipates. This step neutralizes any excess oxidant. Stir for an additional 15 minutes.

• Workup - Extraction:

  • Transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash sequentially with saturated NaHCO₃ solution (2 x 30 mL) and brine (1 x 30 mL).

  • Note: To isolate the carboxylic acid, the combined aqueous layers (including the NaHCO₃ washes) must be acidified.

• Workup - Acidification:

  • Cool the combined aqueous layers in an ice bath.

  • Slowly acidify to pH ~2-3 with 1 M HCl. Verify the pH with litmus paper.

  • Extract the acidified aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the final organic extracts, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude 4-Hydroxy-2,2-dimethylhexanoic acid.

• Purification: The crude product can be purified by flash column chromatography on silica gel if necessary.

Self-Validation:

• TLC Analysis: Compare the crude product spot to the starting material spot to confirm conversion.

• Spectroscopic Analysis: Confirm the structure of the purified product using ¹H NMR, ¹³C NMR, and IR spectroscopy. The IR spectrum should show a broad O-H stretch (~3300-2500 cm⁻¹) and a C=O stretch (~1710 cm⁻¹) characteristic of a carboxylic acid.

Alternative Protocol: The Jones Oxidation

The Jones oxidation utilizes chromic acid (H₂CrO₄), formed in situ from chromium trioxide and sulfuric acid in acetone.[9][10] It is a powerful oxidizing agent capable of converting primary alcohols and aldehydes to carboxylic acids and secondary alcohols to ketones.[2][9]

Rationale and Limitations

While effective, the Jones reagent is not selective for the target transformation. It will oxidize both the aldehyde and the secondary alcohol of 4-Hydroxy-2,2-dimethylhexanal, yielding the corresponding keto-acid. Furthermore, it involves the use of hexavalent chromium, a known carcinogen, making it environmentally hazardous and requiring stringent safety protocols.[2] This method should only be considered if the keto-acid is the desired product or if all other methods have failed.

Experimental Protocol (for Keto-Acid Synthesis)

Safety Warning: Chromium(VI) compounds are highly toxic and carcinogenic. Handle with extreme care in a certified chemical fume hood using appropriate personal protective equipment (PPE).

Materials & Reagents:

• 4-Hydroxy-2,2-dimethylhexanal (Substrate)

• Chromium trioxide (CrO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Acetone (reagent grade)

• Isopropyl alcohol (for quenching)

Procedure:

• Prepare Jones Reagent: In a flask cooled in an ice bath, carefully and slowly add 23 mL of concentrated H₂SO₄ to 41 mL of water. Then, add 26.72 g of CrO₃ in portions with stirring until a clear orange-red solution is formed. Dilute with water to a final volume of 100 mL.

• Reaction Setup: Dissolve the substrate (1.0 eq) in acetone in a round-bottom flask equipped with a stir bar and a dropping funnel. Cool the solution to 0 °C in an ice bath.

• Oxidation: Add the prepared Jones reagent dropwise from the dropping funnel to the stirring acetone solution. Maintain the temperature between 0-10 °C. The reaction is exothermic, and a green precipitate of chromium(III) salts will form.[9]

• Monitoring: Monitor the reaction by TLC. The addition is complete when the orange color of the Jones reagent persists for about 15-20 minutes.

• Quench: Cautiously add isopropyl alcohol dropwise to quench any excess oxidant until the solution remains green.

• Workup:

  • Allow the mixture to warm to room temperature and filter through a pad of Celite® to remove the chromium salts, washing the filter cake with acetone.

  • Concentrate the filtrate under reduced pressure to remove most of the acetone.

  • Add water to the residue and extract with diethyl ether or ethyl acetate (3x).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the crude keto-acid.

• Purification: Purify the crude product by flash column chromatography.

Method Comparison

Parameter	Pinnick Oxidation	Jones Oxidation
Selectivity	Excellent; selectively oxidizes aldehydes in the presence of alcohols.	Poor; oxidizes both aldehydes and alcohols.
Substrate Scope	Broad; tolerates sensitive functional groups and steric hindrance.[1][7]	Less tolerant of acid-sensitive groups.[9]
Reaction Conditions	Mild (room temp, buffered pH).[7]	Harsh (strongly acidic, exothermic).[2]
Reagent Toxicity	Moderate; NaClO₂ is a strong oxidant.	High; Cr(VI) is a known carcinogen.[2]
Workup	Multi-step extraction and acidification.	Requires filtration of metal salts.
Typical Yield	High (70-95%).[7]	High, but for the over-oxidized product.
Primary Product	4-Hydroxy-2,2-dimethylhexanoic acid	2,2-Dimethyl-4-oxohexanoic acid

Experimental Workflow Overview

Figure 2: General experimental workflow for the oxidation.

Conclusion

For the selective oxidation of 4-Hydroxy-2,2-dimethylhexanal to 4-Hydroxy-2,2-dimethylhexanoic acid, the Pinnick oxidation is unequivocally the superior method. Its mild conditions, high chemoselectivity, and tolerance of the secondary alcohol functionality ensure a high yield of the desired product. The Jones oxidation, while a powerful tool, is not suitable for this specific transformation due to its lack of selectivity and the severe toxicity of chromium(VI) reagents. By following the detailed protocol for the Pinnick oxidation, researchers can reliably and efficiently synthesize the target carboxylic acid, a valuable intermediate for further chemical development.

References

• Pinnick oxidation. (n.d.). Grokipedia.
• Pinnick Oxidation. (2012, December 7). ORGANIC CHEMISTRY SELECT.
• Pinnick oxidation. (n.d.). Wikipedia.
• Al-Masum, M., & El-Sayed, E. (2020). Mechanistic investigations on Pinnick oxidation: a density functional theory study. PMC.
• Pinnick Oxidation: Mechanism, Applications, Scope & Limitations. (2023, November 30). PSIBERG.
• Synthesis of carboxylic acids by oxidation of aldehydes. (n.d.). Organic Chemistry Portal.
• Jones Oxidation. (n.d.). Organic Chemistry Portal.
• Jones oxidation. (n.d.). Wikipedia.
• Aldehydes and Ketones to Carboxylic Acids. (2024, January 16). Chemistry Steps.
• Demystifying The Mechanisms of Alcohol Oxidations. (2015, May 21). Master Organic Chemistry.
• Oxidation of alcohols & aldehydes. (n.d.). Organic Chemistry II - Lumen Learning.
• Oxidation of alcohols and aldehydes. (2020, July 1). Chemistry LibreTexts.
• Selective and fast oxidation of alcohol to aldehyde using novel catalytic deep eutectic solvent surfactants. (2024, October 17). Frontiers.

Sources

• 1. Mechanistic investigations on Pinnick oxidation: a density functional theory study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Jones oxidation - Wikipedia [en.wikipedia.org]
• 3. Aldehydes and Ketones to Carboxylic Acids - Chemistry Steps [chemistrysteps.com]
• 4. Frontiers | Selective and fast oxidation of alcohol to aldehyde using novel catalytic deep eutectic solvent surfactants [frontiersin.org]
• 5. anthonycrasto.wordpress.com [anthonycrasto.wordpress.com]
• 6. Pinnick oxidation - Wikipedia [en.wikipedia.org]
• 7. grokipedia.com [grokipedia.com]
• 8. psiberg.com [psiberg.com]
• 9. Jones Oxidation [organic-chemistry.org]
• 10. 19.6. Oxidation of alcohols & aldehydes | Organic Chemistry II [courses.lumenlearning.com]

Application Notes and Protocols: 4-Hydroxy-2,2-dimethylhexanal in Polyketide Synthesis

Introduction: A Plausible Role for 4-Hydroxy-2,2-dimethylhexanal in Polyketide Biosynthesis

Polyketides are a structurally diverse class of natural products, many of which possess potent biological activities.[1] Their biosynthesis is orchestrated by large, modular enzymes known as polyketide synthases (PKSs).[2] These enzymatic assembly lines catalyze the sequential condensation of small carboxylic acid-derived units, with each module responsible for a single chain extension and subsequent modification.[3] The structural complexity of polyketides arises from the selective use of different extender units and the varied reductive and dehydrative processing of the growing polyketide chain.[1]

The molecule 4-hydroxy-2,2-dimethylhexanal, while not extensively documented as a natural intermediate, represents a fascinating structural motif that can be rationalized within the framework of polyketide biosynthesis. The gem-dimethyl group at the C2 position is a known feature in some polyketides, arising from the action of C-methyltransferase (C-MT) domains within a PKS module.[4] These enzymes utilize S-adenosylmethionine (SAM) to install one or two methyl groups on the α-carbon of a β-ketoacyl intermediate.[4][5] The 4-hydroxy group is a canonical feature resulting from the reduction of a β-keto group by a ketoreductase (KR) domain.

This document provides a detailed guide for researchers, scientists, and drug development professionals on the synthesis and potential applications of 4-hydroxy-2,2-dimethylhexanal as a building block in the chemoenzymatic and biomimetic synthesis of polyketide-based molecules. We will explore both its chemical synthesis, including a stereoselective approach, and its subsequent use in carbon-carbon bond-forming reactions that mimic polyketide chain extension.

Part 1: Proposed Biosynthetic Origin of a 4-Hydroxy-2,2-dimethylacyl Intermediate

The formation of a 4-hydroxy-2,2-dimethylacyl intermediate tethered to an acyl carrier protein (ACP) within a PKS module can be envisioned as depicted below. This hypothetical module would feature a C-methyltransferase domain that acts on a malonyl-ACP extender unit prior to or after condensation with a growing polyketide chain.

Caption: Hypothetical PKS module for the synthesis of a 4-hydroxy-2,2-dimethylacyl intermediate.

In this proposed pathway, the C-MT domain would catalyze the dimethylation of a malonyl-ACP extender unit. Subsequent Claisen condensation with the growing polyketide chain attached to the ketosynthase (KS) domain would yield a β-ketoacyl-ACP intermediate with a gem-dimethyl group at the α-position. A ketoreductase (KR) domain would then stereoselectively reduce the β-keto group to a β-hydroxy group. The final step would be the release of the polyketide chain by a thioesterase (TE) domain or transfer to the next module. While our target molecule is an aldehyde, PKSs can possess terminal reductase domains that reduce the thioester to an aldehyde.

Part 2: Chemical Synthesis of 4-Hydroxy-2,2-dimethylhexanal

The most direct chemical approach to 4-hydroxy-2,2-dimethylhexanal is through a crossed aldol reaction.[6][7] This involves the reaction of an enolate of butanal with 2,2-dimethylpropanal (pivaldehyde). Since 2,2-dimethylpropanal lacks α-hydrogens, it cannot enolize, which simplifies the reaction by preventing self-condensation of this reactant.[8]

Protocol 2.1: Synthesis of (rac)-4-Hydroxy-2,2-dimethylhexanal

This protocol describes a base-catalyzed aldol addition to synthesize the racemic form of the target molecule.

Materials:

• 2,2-Dimethylpropanal (pivaldehyde)

• Butanal

• Sodium hydroxide (NaOH)

• Ethanol

• Water

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath, dissolve 2,2-dimethylpropanal (1.0 eq) in ethanol.

• Add butanal (1.1 eq) to the solution.

• In a separate beaker, prepare a 2 M aqueous solution of NaOH.

• Slowly add the NaOH solution (0.2 eq) to the reaction mixture over 30 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, quench by adding saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield 4-hydroxy-2,2-dimethylhexanal.

Expected Outcome: A colorless to pale yellow oil.

Protocol 2.2: Asymmetric Synthesis via Evans Aldol Reaction

For stereocontrol, which is paramount in polyketide synthesis, an Evans aldol reaction using a chiral auxiliary is a robust method to produce a specific stereoisomer.[9][10] This protocol outlines the synthesis of a syn-aldol adduct, which can then be converted to the desired chiral aldehyde.

Materials:

• (R)-4-benzyl-2-oxazolidinone

• Butyryl chloride

• n-Butyllithium (n-BuLi)

• Di-n-butylboron triflate (Bu₂BOTf)

• Triethylamine (Et₃N)

• 2,2-Dimethylpropanal

• Tetrahydrofuran (THF), anhydrous

• Dichloromethane (DCM), anhydrous

• Lithium hydroxide (LiOH)

• Hydrogen peroxide (H₂O₂)

• Dess-Martin periodinane (DMP)

Procedure:

Step 1: Acylation of the Chiral Auxiliary

• Dissolve (R)-4-benzyl-2-oxazolidinone (1.0 eq) in anhydrous THF under an inert atmosphere (N₂ or Ar) and cool to -78 °C.

• Add n-BuLi (1.05 eq) dropwise and stir for 30 minutes.

• Add butyryl chloride (1.1 eq) dropwise and allow the reaction to warm to room temperature and stir for 4 hours.

• Quench with saturated aqueous NH₄Cl and extract with ethyl acetate.

• Dry the organic layer over MgSO₄, filter, and concentrate. Purify by flash chromatography to obtain the N-butyryloxazolidinone.

Step 2: Boron-Mediated Asymmetric Aldol Reaction

• Dissolve the N-butyryloxazolidinone (1.0 eq) in anhydrous DCM under an inert atmosphere and cool to 0 °C.

• Add Bu₂BOTf (1.1 eq) followed by Et₃N (1.2 eq) dropwise. Stir for 30 minutes.

• Cool the reaction to -78 °C and add 2,2-dimethylpropanal (1.2 eq) dropwise.

• Stir at -78 °C for 2 hours, then warm to 0 °C and stir for an additional 1 hour.

• Quench the reaction by adding a pH 7 buffer, followed by methanol and a 2:1 mixture of methanol and 30% H₂O₂. Stir vigorously for 1 hour.

• Extract with DCM, dry the organic layer, and concentrate. Purify by flash chromatography to yield the syn-aldol adduct.

Step 3: Reductive Cleavage of the Auxiliary and Oxidation

• The chiral auxiliary can be cleaved to the corresponding primary alcohol. This alcohol is then oxidized to the aldehyde.

• Dissolve the aldol adduct (1.0 eq) in a mixture of THF and water. Cool to 0 °C.

• Add a solution of LiOH (2.0 eq) and H₂O₂ (4.0 eq) and stir for 4 hours.

• Work up the reaction to isolate the chiral β-hydroxy acid.

• The acid can be reduced to the corresponding diol, and the primary alcohol selectively protected before oxidizing the secondary alcohol to the aldehyde. A more direct route from the cleaved primary alcohol involves a selective oxidation.

• Alternatively, for a more direct conversion to the aldehyde, specific reagents and conditions are required to avoid over-oxidation or side reactions. A common method is to first reduce the acyloxazolidinone to the alcohol, and then perform an oxidation using a reagent like Dess-Martin periodinane (DMP).

Part 3: Application of 4-Hydroxy-2,2-dimethylhexanal in Biomimetic Polyketide Elongation

4-Hydroxy-2,2-dimethylhexanal can serve as a valuable building block for the synthesis of larger polyketide fragments, mimicking the chain elongation process. A subsequent aldol reaction can be performed, extending the carbon chain.

Protocol 3.1: Chain Elongation via Aldol Reaction with Acetone Enolate

This protocol demonstrates the extension of the polyketide-like chain by reacting 4-hydroxy-2,2-dimethylhexanal with the lithium enolate of acetone.

Materials:

• 4-Hydroxy-2,2-dimethylhexanal (racemic or chiral)

• Acetone, anhydrous

• Lithium diisopropylamide (LDA), 2.0 M in THF/heptane/ethylbenzene

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried, three-neck round-bottom flask under an inert atmosphere, add anhydrous THF and cool to -78 °C.

• Add acetone (1.1 eq) to the cooled THF.

• Slowly add LDA (1.05 eq) to the acetone solution and stir for 30 minutes at -78 °C to generate the lithium enolate.

• In a separate flask, dissolve 4-hydroxy-2,2-dimethylhexanal (1.0 eq) in anhydrous THF and cool to -78 °C.

• Transfer the aldehyde solution to the enolate solution via cannula.

• Stir the reaction mixture at -78 °C for 2-3 hours.

• Quench the reaction by adding saturated aqueous NH₄Cl.

• Allow the mixture to warm to room temperature and extract with diethyl ether.

• Dry the combined organic layers over MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting dihydroxyketone by flash column chromatography.

Caption: Workflow for the synthesis and application of 4-hydroxy-2,2-dimethylhexanal.

Part 4: Characterization

The structural elucidation and purity assessment of 4-hydroxy-2,2-dimethylhexanal and its reaction products are crucial. The following table summarizes the expected spectroscopic data.

Technique	4-Hydroxy-2,2-dimethylhexanal	Extended Polyketide Fragment
¹H NMR	Aldehydic proton (singlet, ~9.5 ppm), methine proton adjacent to OH (multiplet, ~3.5-4.0 ppm), gem-dimethyl protons (two singlets, ~1.0-1.2 ppm), ethyl group protons (multiplets, ~0.9 and ~1.4-1.6 ppm).[11]	Absence of aldehydic proton. Appearance of new methyl protons (singlet, ~2.1 ppm) and a new methylene group adjacent to the ketone.
¹³C NMR	Carbonyl carbon (~205 ppm), carbon bearing OH (~70-75 ppm), quaternary carbon of gem-dimethyl group (~45-50 ppm).[11]	New carbonyl carbon (~210 ppm), new carbon bearing OH.
IR	Strong C=O stretch (~1720-1740 cm⁻¹), broad O-H stretch (~3400 cm⁻¹).	Persistence of broad O-H stretch, new C=O stretch for the ketone.
Mass Spec	Molecular ion peak (M⁺) and characteristic fragmentation patterns such as α-cleavage and McLafferty rearrangement.[11][12]	Molecular ion peak corresponding to the new, larger structure.

Conclusion and Future Perspectives

While 4-hydroxy-2,2-dimethylhexanal may not be a commonly cited intermediate, its structure is highly relevant to the principles of polyketide biosynthesis. The protocols outlined here provide a framework for its chemical synthesis, including a stereoselective route, and demonstrate its utility as a building block for the construction of more complex polyketide-like molecules. This approach allows for the creation of novel polyketide analogues that may not be accessible through purely biological methods. Future work could involve the enzymatic reduction of the aldehyde to the corresponding alcohol or its oxidation to a carboxylic acid, further expanding the range of accessible structures. Additionally, chemoenzymatic strategies, where this chemically synthesized building block is accepted by a PKS module, could open new avenues in the production of "unnatural" natural products with potentially enhanced or novel biological activities.

References

• The structural basis for control of methylation extent in polyketide synthase metal-dependent C-methyltransferases. PMC. Available at: [Link]

• 19.14: Spectroscopy of Aldehydes and Ketones. Chemistry LibreTexts. Available at: [Link]

• Substrate Specificity of a Methyltransferase Involved in the Biosynthesis of the Lantibiotic Cacaoidin. ACS Publications. Available at: [Link]

• Aldol Addition Aldol Reaction. Organic Chemistry Portal. Available at: [Link]

• Solid-Phase Biomimetic Synthesis of Polyketide. PubMed. Available at: [Link]

• Elucidation of the Stereospecificity of C-Methyltransferases from trans-AT Polyketide Synthases. PMC. Available at: [Link]

• 19.12: An Aldol Addition Forms β-Hydroxaldehydes or β-Hydroxyketones. Chemistry LibreTexts. Available at: [Link]

• Supporting Information: β-Hydroxy Ketones Prepared by Regioselective Hydroacylation. Royal Society of Chemistry. Available at: [Link]

• Predict the major products of the following base-catalyzed aldol condensations with dehydration. (b) 2,2-dimethylpropanal + acetophenone. Pearson. Available at: [Link]

• Aldol Addition and Condensation Reactions (Base-Catalyzed). Master Organic Chemistry. Available at: [Link]

• Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. MDPI. Available at: [Link]

• Bioinspired iterative synthesis of polyketides. Frontiers. Available at: [Link]

• A review on stereoselectivity in aldol condensation reaction. JETIR. Available at: [Link]

• The Stereochemistry of Complex Polyketide Biosynthesis by Modular Polyketide Synthases. MDPI. Available at: [Link]

• Aldol reaction. Wikipedia. Available at: [Link]

• Using NMR To Investigate Products of Aldol Reactions: Identifying Aldol Addition versus Condensation Products or Conjugate Addition Products from Crossed Aldol Reactions of Aromatic Aldehydes and Ketones. ResearchGate. Available at: [Link]

• Evans Enolate Alkylation-Hydrolysis. University of Missouri. Available at: [Link]

• Does 2,2-dimethyl propanal undergo the Cannizzaro reaction? Quora. Available at: [Link]

• Synthesis of β-hydroxy ketones and aldehydes. Organic Chemistry Portal. Available at: [Link]

• Evaluation of β-hydroxy protected aldehyde 1,3-stereoinduction in Mukaiyama aldol reactions and progress towards the total synthesis of bastimolide A. Iowa Research Online. Available at: [Link]

• Biosynthesis of Aliphatic Polyketides by Type III Polyketide Synthase and Methyltransferase in Bacillus subtilis. ASM Journals. Available at: [Link]

• Asymmetric Evans syn-Aldol Reactions of Terpene-Derived Enals: Scope and Limitations. ResearchGate. Available at: [Link]

• 21.5 Aldol Reactions. YouTube. Available at: [Link]

• Polyketide Intermediate Mimics as Probes for Revealing Cryptic Stereochemistry of Ketoreductase Domains. ACS Publications. Available at: [Link]

• Evans Aldol Reaction. Chem-Station. Available at: [Link]

• Application of Synthetic Biology to the Biosynthesis of Polyketides. SCIEPublish. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Application of Synthetic Biology to the Biosynthesis of Polyketides - Synthetic Biology and Engineering - Full-Text HTML - SCIEPublish [sciepublish.com]
• 3. Frontiers | Bioinspired iterative synthesis of polyketides [frontiersin.org]
• 4. The structural basis for control of methylation extent in polyketide synthase metal-dependent C-methyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Elucidation of the Stereospecificity of C-Methyltransferases from trans-AT Polyketide Synthases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. quora.com [quora.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. Evans Aldol Reaction | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Stability & Preservation of Hindered Hydroxy-Aldehydes

The following technical guide is structured as a specialized support center resource. It addresses the stability of hydroxy-aldehydes, specifically focusing on the retro-aldol degradation pathway.

Topic: Preventing Retro-Aldol Degradation in 4-Hydroxy-2,2-dimethylhexanal (and related

-hydroxy isomers) Ticket ID: CHEM-SUP-2026-88 Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Diagnostic & Structural Validation (Critical Step)

Before implementing stabilization protocols, we must validate the structural identity of your molecule. The degradation mechanism you are observing (retro-aldol) is highly specific to the position of the hydroxyl group relative to the aldehyde.

Technical Alert: There is a high probability of nomenclature overlap in your request.

• Target A: 3-Hydroxy-2,2-dimethylhexanal (The

  -hydroxy aldehyde).

  • Origin: Aldol addition of Isobutyraldehyde and Butanal.

  • Risk:[1][2]Extremely high risk of retro-aldol degradation. The gem-dimethyl group prevents dehydration to the stable enone, trapping the molecule in a reversible equilibrium.

• Target B: 4-Hydroxy-2,2-dimethylhexanal (The

  -hydroxy aldehyde).

  • Origin: Homoaldol or reductive opening of epoxides.

  • Risk:[1][2] Low risk of retro-aldol. High risk of lactol formation (cyclization to a 5-membered hemiacetal ring).

This guide focuses on preventing Retro-Aldol Degradation , which implies you are likely working with the 3-hydroxy isomer (or observing a rare fragmentation of the 4-hydroxy species). The protocols below are designed to arrest the thermodynamic reversion of

-hydroxy aldehydes.

The Degradation Mechanism

Understanding why your compound degrades is the key to stopping it.

The Gem-Dimethyl Effect (The "Trap")

In standard aldol reactions, the initial

-hydroxy aldehyde usually loses water to form a stable -unsaturated aldehyde (Enone).

• Your Molecule: The C2 position (alpha) has two methyl groups (

  ). It has no protons to eliminate.

• Consequence: Dehydration is chemically impossible without skeletal migration. The molecule is "stuck" as the aldol adduct.

• Thermodynamics: Entropy favors the two starting aldehydes (Isobutyraldehyde + Butanal) over the single aldol product. Without kinetic control (low temperature/neutral pH), the molecule spontaneously reverts.

Pathway Visualization

The following diagram illustrates the retro-aldol cleavage pathway you are trying to prevent.

Figure 1: The retro-aldol degradation pathway. Note that the reaction is driven by base and heat. The green dashed line represents the stabilization strategy.

Troubleshooting Guide: Stabilization Protocols

Phase 1: Synthesis & Workup

Most degradation occurs during the quench and extraction phase.

Parameter	Recommendation	Scientific Rationale
pH Control	Maintain pH 6.0 – 7.0	Retro-aldol is catalyzed by bases (forming the alkoxide) and strong acids (via enol mechanisms). Neutrality is non-negotiable.
Quench Buffer	0.5M Phosphate Buffer (pH 6.5)	Avoid using saturated NaHCO₃ or NaOH. Even mild basicity can trigger rapid fragmentation at room temperature.
Temperature	< 0°C (Ice/Salt Bath)	The forward aldol reaction is exothermic; the reverse (retro) is endothermic but entropically favored. Keeping it cold kinetically traps the adduct.
Drying Agent	Na₂SO₄ (Anhydrous Sodium Sulfate)	Avoid Magnesium Sulfate (MgSO₄) or Calcium Chloride (CaCl₂). Lewis acidic sites on these salts can catalyze reversion or rearrangement.

Phase 2: Storage & Handling

If you smell "butyric" or "rancid" notes, degradation has occurred.

Protocol: The "Deep Freeze" Storage System

• Solvent Removal: Evaporate solvent at < 20°C under high vacuum. Do not use a heated water bath.

• Container: Silanized glass vials (to prevent surface hydroxyls from acting as acid/base catalysts).

• Atmosphere: Argon blanket (heavier than air, provides better coverage than Nitrogen).

• Temperature: Store at -20°C to -80°C .

  • Note: At Room Temperature (25°C), the half-life of 2,2-dimethyl-3-hydroxy aldehydes can be as short as 4-6 hours depending on purity.

Frequently Asked Questions (FAQs)

Q1: I am seeing a second spot on my TLC that moves faster than my product. What is it? A: This is likely Isobutyraldehyde or Butanal (the cleavage products). Because they are lower molecular weight and less polar (lacking the -OH), they elute faster. If you see this, your workup was likely too basic or too warm.

Q2: Can I distill this compound to purify it? A: Absolutely not. Distillation provides the exact conditions required for retro-aldol cleavage (Heat). 2,2-dimethyl-3-hydroxy aldehydes cannot be distilled without massive decomposition. Purification must be done via Flash Chromatography on neutral silica (or deactivated silica) with rapid elution.

Q3: Why does the 2,2-dimethyl group make it less stable? I thought steric bulk added stability. A: It prevents the chemical stabilization (dehydration to enone). In a normal aldol, the molecule sheds water to become a stable conjugated system. Your molecule cannot do this. It remains a "loaded spring," thermodynamically eager to snap back to its starting materials.

Q4: I strictly have the 4-hydroxy isomer, not the 3-hydroxy. Why is it disappearing? A: If you are certain it is the 4-hydroxy isomer (

), it is not undergoing retro-aldol. It is likely cyclizing to form 2-ethyl-4,4-dimethyl-tetrahydrofuran-2-ol (a lactol). This equilibrium is often invisible on NMR (broad peaks). To stabilize the open chain, you may need to protect the alcohol as a silyl ether (TBS/TIPS) immediately upon formation.

References & Authoritative Sources

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms (5th ed.). Springer. (See Chapter 2 on Thermodynamic vs. Kinetic control of Enolates).

  • Context: Foundational mechanism of aldol reversibility.

• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (8th ed.). Wiley-Interscience.

  • Context: Detailed discussion on the "Thorpe-Ingold Effect" (Gem-dimethyl effect) and retro-aldol fragmentation.

• Nielsen, A. T., & Houlihan, W. J. (2011). The Aldol Condensation. Organic Reactions, 16, 1-438.

  • Context: Comprehensive review of aldol addition, including the instability of

    -disubstituted aldols.

• Mahrwald, R. (Ed.). (2004). Modern Aldol Reactions. Wiley-VCH.

  • Context: Modern methodologies for stabilizing "difficult" aldol adducts using Lewis acids and low temperatures.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. youtube.com [youtube.com]

Technical Support Center: Purification of 4-Hydroxy-2,2-dimethylhexanal

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals dealing with the isolation of 4-Hydroxy-2,2-dimethylhexanal .

This molecule presents a unique trifecta of chromatographic challenges: it lacks a UV chromophore, it is highly sensitive to acidic degradation, and it exists in a dynamic equilibrium between its open-chain hydroxy-aldehyde form and its closed-ring cyclic hemiacetal form (5-ethyl-3,3-dimethyltetrahydrofuran-2-ol). The protocols and troubleshooting guides below are engineered as self-validating systems to ensure you can isolate your target compound with high purity and quantitative recovery.

Part 1: Mechanistic Challenges & Workflow Visualization

Before executing a column, it is critical to understand the causality behind the molecule's behavior on silica gel. The hydroxyl group at C4 can intramolecularly attack the aldehyde at C1, forming a 5-membered lactol (hemiacetal) ring. Because these two forms have drastically different polarities but interconvert rapidly on the column, they often manifest as a broad smear or a split peak rather than a tight, single band.

Fig 1. Hemiacetal equilibrium of 4-Hydroxy-2,2-dimethylhexanal causing chromatographic smearing.

Part 2: Self-Validating Purification Protocol

Do not rely on standard flash chromatography conditions. The following step-by-step methodology is optimized to suppress degradation and bypass detection limitations.

Step 1: Stationary Phase Deactivation

Standard bare silica gel contains acidic silanol groups that can catalyze the decomposition of sensitive aliphatic aldehydes[1].

• Prepare the Slurry: Suspend standard flash silica gel in your initial mobile phase (e.g., 100% Hexanes).

• Buffer the System: Add 1% Triethylamine (Et3N) to the slurry to neutralize the acidic sites[1].

• Self-Validation Check: Before committing your entire crude mixture, pack a miniature "plug" column in a Pasteur pipette. Load 5 mg of crude, elute with your buffered solvent, and calculate the mass recovery. If recovery is >90%, proceed to the main column. Critical Warning: Do NOT substitute deactivated silica with amine-bonded silica phases (e.g., aminopropyl). The primary amines on the stationary phase will covalently react with your aldehyde to form irreversible imines, destroying your product[2].

Step 2: Mobile Phase Selection

• Solvent Choice: Utilize a Hexane/Ethyl Acetate (Hex/EtOAc) gradient.

• Exclusion Rule: Strictly avoid all alcoholic solvents (Methanol, Ethanol, Isopropanol). In the presence of trace acidity, alcohols will rapidly react with the aldehyde moiety to form dialkyl acetals.

Step 3: Blind Elution & Detection

Because 4-Hydroxy-2,2-dimethylhexanal lacks a conjugated

-system, it is completely invisible to standard 254 nm UV detectors.

• Instrumental Detection: If available, route your column flow through an Evaporative Light Scattering Detector (ELSD) or a Refractive Index Detector (RID).

• Manual Fractionation: If ELSD is unavailable, collect standard fractions (e.g., 15 mL tubes). Spot every third tube onto a silica TLC plate.

• Visualization: Dip the plate in Potassium Permanganate (KMnO

  ) or Phosphomolybdic Acid (PMA) stain, wipe the back, and heat aggressively with a heat gun until spots appear[3],[4].

Part 3: Troubleshooting Guides & FAQs

Fig 2. Troubleshooting decision tree for common flash chromatography issues.

Q: I am observing two distinct spots on my TLC, or a broad smear across multiple fractions. Is my product degrading? A: This is the classic signature of the hemiacetal equilibrium. To self-validate whether you are seeing degradation impurities or interconverting isomers, perform a 2D TLC test :

• Spot your sample in the bottom-left corner of a square TLC plate.

• Develop the plate in Hex/EtOAc (e.g., 70:30).

• Remove the plate, dry it completely, rotate it 90 degrees, and develop it again in the same solvent system. Interpretation: If the spots form a perfect diagonal line, they are distinct, stable impurities. If you see off-diagonal spots forming a square pattern, the molecule is interconverting on the silica during the run. To fix this on the column, use a steeper solvent gradient to force both forms to co-elute rapidly.

Q: My mass recovery is extremely low (<30%), and the TLC shows baseline streaking. What happened? A: Aliphatic aldehydes are highly susceptible to irreversible adsorption and acid-catalyzed aldol condensation on standard acidic silica gel[1]. If you did not buffer your column with 1% Et3N, your product likely polymerized or degraded on the column. Switch to Neutral Alumina or strictly enforce the Et3N buffering protocol.

Q: I stained my TLC plate with UV light and saw nothing, but NMR of the crude shows my product is there. How do I track it? A: 4-Hydroxy-2,2-dimethylhexanal is UV-transparent. You must rely on chemical derivatization (staining) to visualize the oxidizable hydroxyl and aldehyde groups. Use the data tables below to select the appropriate stain[4].

Part 4: Quantitative Data & Reference Tables

Table 1: Stationary Phase & Mobile Phase Selection Matrix

Stationary Phase	Mobile Phase	Suitability	Mechanistic Reason
Bare Silica Gel	Hexanes / EtOAc	❌ Poor	Acidic silanols cause aldehyde degradation and severe streaking.
Buffered Silica (1% Et3N)	Hexanes / EtOAc	✅ Excellent	Neutralizes acidity; prevents degradation while maintaining resolution.
Neutral Alumina	Hexanes / EtOAc	✅ Good	Naturally non-acidic; however, offers slightly lower resolution than silica.
Amine-Bonded Silica	Any	❌ Fatal	Primary amines react with the aldehyde to form irreversible imines.
Any Phase	Solvents with MeOH/EtOH	❌ Fatal	Alcohols form dialkyl acetals with the aldehyde in the presence of silica.

Table 2: TLC Visualization Stains for 4-Hydroxy-2,2-dimethylhexanal

Stain Type	Preparation / Active Agent	Visual Result	Heating Required?
Potassium Permanganate (KMnO )	KMnO + K CO + NaOH[3]	Bright yellow/brown spot on a purple background.	Yes (Gentle)
Phosphomolybdic Acid (PMA)	PMA in Ethanol[4]	Dark blue/green spot on a light green background.	Yes (Vigorous)
p-Anisaldehyde	Anisaldehyde + H SO + EtOH[4]	Color varies (often pink/purple for alcohols).	Yes (Vigorous)
2,4-Dinitrophenylhydrazine (2,4-DNPH)	2,4-DNPH + H SO + EtOH	Yellow/orange spot (Specific to the aldehyde group).	No

References

• Teledyne Labs. "RediSep Gold Normal Phase Columns." (Details stationary phase chemistry and explicitly warns against using amine-functionalized columns for aldehydes/ketones). Available at: [Link]

• Reach Devices. "TLC stains: Thin Layer Chromatography stains." (Comprehensive mechanistic guide on oxidative TLC stains like KMnO4 for aliphatic compounds). Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. RediSep Gold Normal Phase Columns | Teledyne LABS [teledynelabs.com]
• 3. TLC stains [reachdevices.com]
• 4. TLC Stains | [Analytical Chemistry][Synthesis & Materials]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]

stability of 4-Hydroxy-2,2-dimethylhexanal in acidic conditions

Welcome to the Technical Support Center for the handling, characterization, and reaction troubleshooting of 4-Hydroxy-2,2-dimethylhexanal .

As a γ-hydroxy aldehyde, this bifunctional molecule presents unique stability challenges—particularly in acidic environments. The presence of both a nucleophilic hydroxyl group and an electrophilic carbonyl group on the same carbon backbone makes this compound highly susceptible to ring-chain tautomerism.

This guide is designed for researchers and drug development professionals to diagnose unexpected reactivity, interpret complex spectroscopic data, and implement field-proven protocols to control the stability of this intermediate.

Part 1: Mechanistic Insights & FAQs

Q1: Why does my 4-Hydroxy-2,2-dimethylhexanal appear as a mixture of compounds, or why does the aldehyde peak disappear during acid-catalyzed reactions? A: You are observing rapid ring-chain tautomerism. Molecules containing both an alcohol and a carbonyl group can undergo an intramolecular reaction to form a cyclic hemiacetal; 5- and 6-membered rings are generally highly favored thermodynamically[1]. In the presence of trace acid, the carbonyl oxygen is protonated, increasing the electrophilicity of the carbonyl carbon and triggering rapid nucleophilic attack by the C4 hydroxyl[2].

Crucially, the gem-dimethyl group at the C2 position exerts a strong Thorpe-Ingold effect . By compressing the internal bond angles of the carbon chain, these bulky methyl groups force the reactive C1 and C4 ends into close proximity. This severely biases the equilibrium toward the cyclic hemiacetal form (5-ethyl-3,3-dimethyltetrahydrofuran-2-ol), causing the open-chain aldehyde to virtually disappear under acidic conditions.

Q2: I am running a reaction in methanol with an acid catalyst, and my mass spectrometry shows a mass addition of +14 Da. What happened? A: You have inadvertently synthesized an acetal. While cyclic hemiacetals are relatively stable in aprotic conditions, the presence of an alcohol solvent (like methanol) combined with an acid catalyst drives the reaction further. The hemiacetal hydroxyl is protonated, followed by the elimination of water to form an oxocarbenium intermediate, and subsequent addition of the alcohol solvent[3]. The +14 Da shift corresponds to the replacement of the hemiacetal –OH with an –OMe group, forming a stable methyl acetal.

Q3: Can strong acidic conditions cause irreversible degradation? A: Yes. If the acid concentration is too high or the reaction is subjected to heat, the cyclic hemiacetal can undergo dehydration. The loss of water forms a highly reactive dihydrofuran derivative (an enol ether). This electron-rich alkene can rapidly polymerize or react with other electrophiles in your mixture, leading to irreversible yield loss.

Acid-catalyzed cyclization and degradation pathways of 4-hydroxy-2,2-dimethylhexanal.

Part 2: Troubleshooting Guide

When working with 4-Hydroxy-2,2-dimethylhexanal, environmental control is critical. Use the following diagnostic workflow to troubleshoot unexpected analytical results or reaction failures.

Issue 1: "Hidden" Acid Catalysis During NMR Analysis

• Symptom: The sample appears pure upon isolation, but ¹H NMR in CDCl₃ shows a complex mixture of open-chain and cyclic forms.

• Causality: Chloroform-d (CDCl₃) degrades over time upon exposure to light and oxygen, generating trace amounts of deuterium chloride (DCl). This trace acid is sufficient to catalyze hemiacetal formation during the NMR acquisition.

• Solution: Pass the CDCl₃ through a short plug of basic alumina immediately before sample preparation to neutralize trace DCl, or switch to a non-acidic solvent like Benzene-d₆ or DMSO-d₆.

Issue 2: Yield Loss in Lewis Acid-Mediated Transformations

• Symptom: Attempting a Mukaiyama aldol addition or similar Lewis acid-catalyzed reaction on the C1 aldehyde results in complex mixtures and no desired product.

• Causality: The Lewis acid coordinates with the C1 carbonyl, triggering the C4 hydroxyl to cyclize faster than the intermolecular nucleophile can attack.

• Solution: The C4 hydroxyl must be masked. Protect the alcohol as a bulky silyl ether (e.g., TBS or TBDPS) prior to exposing the molecule to Lewis acidic conditions.

Troubleshooting workflow for instability of 4-hydroxy-2,2-dimethylhexanal.

Part 3: Quantitative Data & Spectroscopic Markers

To accurately diagnose the state of your compound, rely on the following equilibrium approximations and distinct ¹H NMR markers.

Chemical Species	Equilibrium Ratio (Neutral, 20°C)	Equilibrium Ratio (pH 3, 20°C)	Equilibrium Ratio (MeOH, pH 3)	Diagnostic ¹H NMR Marker (CDCl₃)
Open-Chain Aldehyde	~2–5%	< 1%	0%	CHO proton: Singlet, ~9.5–9.8 ppm
Cyclic Hemiacetal	~95–98%	> 99%	< 5%	Anomeric CH: Multiplet, ~4.8–5.2 ppm
Methyl Acetal	0%	0%	> 95%	Acetal CH: Multiplet, ~4.4–4.6 ppm
Dihydrofuran (Dehydration)	0%	Trace	0%	Alkene CH: Triplet/Multiplet, ~4.7 ppm

Part 4: Validated Experimental Protocol

Protocol: Self-Validating NMR Monitoring of Acid-Catalyzed Cyclization This protocol allows researchers to determine the exact equilibrium ratio of their specific batch of 4-Hydroxy-2,2-dimethylhexanal and validates that the disappearance of the aldehyde is due to reversible cyclization, not irreversible degradation.

Step 1: Solvent Purification Pack a glass Pasteur pipette with glass wool and 2 cm of basic alumina. Elute 1.0 mL of CDCl₃ through the plug directly into a clean vial to remove trace DCl. Causality: Removing background acid ensures you capture the true thermodynamic baseline of the molecule before introducing controlled variables.

Step 2: Baseline Acquisition Dissolve 15 mg of 4-Hydroxy-2,2-dimethylhexanal in 0.6 mL of the purified CDCl₃. Transfer to an NMR tube and acquire a standard ¹H NMR spectrum. Integrate the aldehyde proton (~9.6 ppm) against the cyclic hemiacetal anomeric proton (~5.1 ppm).

Step 3: Controlled Acidification Add exactly 1 μL of a 0.1 M solution of trifluoroacetic acid (TFA) in CDCl₃ to the NMR tube. Invert the tube three times to mix.

Step 4: Kinetic Monitoring Acquire spectra every 5 minutes for 30 minutes. You will observe the rapid decay of the aldehyde peak and the corresponding stoichiometric increase in the hemiacetal peak.

Step 5: System Validation (Reversibility Check) To prove the system is undergoing a reversible equilibrium rather than degrading, add 2 μL of pyridine-d₅ to the NMR tube to neutralize the TFA. Acquire a final spectrum. Validation Logic: The neutralization halts the acid-catalyzed forward reaction. If the sample is gently warmed (e.g., 40°C for 10 minutes), the aldehyde fraction will marginally increase and stabilize, proving that the structural integrity of the carbon backbone remains intact and that the species are in a dynamic, reversible equilibrium.

Part 5: References

• Hydrates, Hemiacetals, and Acetals. Master Organic Chemistry. Available at:[Link][3]

• 10.3: Hemiacetals, Hemiketals, and Hydrates. Chemistry LibreTexts. Available at:[Link][2]

• Cyclic hemiacetals and hemiketals. Khan Academy. Available at:[Link][1]

Sources

• 1. Khan Academy [khanacademy.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Minimizing Polymerization of β-Hydroxy Aldehydes During Storage

Welcome to the Technical Support Center dedicated to providing researchers, scientists, and drug development professionals with in-depth guidance on the stable storage of β-hydroxy aldehydes. These valuable synthetic intermediates are notoriously prone to polymerization, which can compromise sample integrity and impact experimental outcomes. This guide offers troubleshooting advice, frequently asked questions, and detailed protocols to help you mitigate these challenges and ensure the long-term stability of your materials.

Understanding the Challenge: The Chemistry of β-Hydroxy Aldehyde Instability

β-Hydroxy aldehydes are susceptible to self-condensation via an aldol addition mechanism, which can be catalyzed by both acidic and basic conditions.[1][2] This process leads to the formation of dimers, oligomers, and eventually polymers, altering the physical and chemical properties of your sample. The primary goal of proper storage is to inhibit this aldol condensation reaction.

Troubleshooting Guide: Identifying and Resolving Polymerization Issues

Unexpected changes in your β-hydroxy aldehyde sample can be indicative of polymerization. This table provides a quick reference for identifying common problems and implementing effective solutions.

Observed Problem	Probable Cause	Recommended Solution
Increased Viscosity or Solidification	Advanced polymerization leading to the formation of high molecular weight oligomers or polymers.	- Confirm polymerization using analytical methods (see Protocol 2). - If the sample is still soluble, consider a depolymerization procedure (see Protocol 3). - For future storage, implement stricter temperature and pH controls (see FAQs).
Appearance of a Precipitate	Formation of insoluble polymers or degradation products.[3]	- Isolate the precipitate and analyze both the solid and supernatant to identify the nature of the precipitate. - Review storage conditions, particularly for temperature fluctuations and exposure to light.
Discoloration (e.g., Yellowing)	May indicate the formation of conjugated systems through subsequent dehydration of the aldol adducts (aldol condensation).	- Analyze the sample by UV-Vis spectroscopy to detect the presence of new chromophores. - Ensure storage in the dark and under an inert atmosphere to prevent oxidative processes that can lead to colored byproducts.
Inconsistent Results in Subsequent Reactions	The concentration of the active monomer has decreased due to polymerization, leading to stoichiometric imbalances in your experiments.	- Re-quantify the concentration of the monomeric β-hydroxy aldehyde before use using a validated analytical method (see Protocol 2). - Prepare fresh, stabilized stock solutions more frequently.
Broad or New Peaks in NMR or HPLC Analysis	Presence of dimers, oligomers, or other degradation products.[4][5][6][7]	- Utilize HPLC with a mixed-mode or reversed-phase column to resolve and quantify the monomer and oligomeric species.[8][9][10][11] - Employ NMR to identify the structural characteristics of the new species.

Visualizing the Polymerization Pathway and Intervention Points

To effectively prevent polymerization, it is crucial to understand the mechanism and the points at which you can intervene. The following diagram illustrates the base-catalyzed aldol addition of a generic β-hydroxy aldehyde and highlights key preventative measures.

Caption: Base-catalyzed polymerization of β-hydroxy aldehydes and key intervention points.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of β-hydroxy aldehyde polymerization during storage?

A1: The primary degradation pathway is a self-aldol addition reaction.[1][2] This reaction is catalyzed by either acidic or basic conditions, where one molecule of the β-hydroxy aldehyde forms an enolate that then acts as a nucleophile, attacking the carbonyl group of a second molecule. This forms a dimer, which can then continue to react, forming oligomers and polymers.

Q2: What is the optimal temperature for storing β-hydroxy aldehydes?

A2: For optimal stability, stock solutions of aldehydes should be stored at low temperatures.[3] A general recommendation is to store them at 4°C in the dark for short-term use.[3] For longer-term storage, aliquoting and storing at -20°C is advisable to minimize degradation from repeated freeze-thaw cycles.[3] For highly sensitive compounds, storage at -80°C may provide the best long-term stability.

Q3: How does pH influence the stability of β-hydroxy aldehydes?

A3: Both acidic and basic conditions can catalyze the aldol condensation reaction.[12] Therefore, maintaining a pH that is slightly acidic to neutral is generally recommended to minimize the rate of this reaction. It is crucial to avoid both strongly acidic and strongly basic environments. When preparing solutions, using a buffered system can help maintain the optimal pH.

Q4: Can I use polymerization inhibitors like BHT for β-hydroxy aldehydes?

A4: Butylated hydroxytoluene (BHT) is a common antioxidant and free-radical scavenger used to inhibit the polymerization of various monomers, including some unsaturated aldehydes and ketones.[13][14][15] While its primary mechanism is to prevent free-radical mediated polymerization, which can be initiated by light or oxygen, it may also offer some protection against oxidative degradation pathways that can generate acidic or basic species that catalyze aldol condensation. The optimal concentration of BHT typically ranges from 100-200 ppm.[13]

Q5: My sample has already polymerized. Is there a way to reverse this?

A5: Yes, in many cases, the aldol addition is a reversible reaction. The reverse reaction is known as a retro-aldol reaction.[16] By carefully heating the sample, often in the presence of a mild acid or base catalyst, it is possible to break the C-C bonds formed during polymerization and regenerate the monomeric β-hydroxy aldehyde. See Protocol 3 for a general procedure.

Q6: How can I monitor the purity of my β-hydroxy aldehyde over time?

A6: The most effective way to monitor purity is through chromatographic techniques such as High-Performance Liquid Chromatography (HPLC).[17] An HPLC method can be developed to separate the monomer from any dimers, oligomers, or degradation products. Nuclear Magnetic Resonance (NMR) spectroscopy can also be a powerful tool for detecting and quantifying the formation of new species.[18] See Protocol 2 for a general HPLC method.

Experimental Protocols

Protocol 1: Preparation of a Stabilized β-Hydroxy Aldehyde Stock Solution

This protocol provides a general framework for preparing a stock solution with enhanced stability.

Materials:

• β-hydroxy aldehyde

• Anhydrous, HPLC-grade solvent (e.g., acetonitrile, THF)

• Butylated hydroxytoluene (BHT)

• Inert gas (Nitrogen or Argon)

• Amber glass vials with Teflon-lined caps

Procedure:

• Solvent Preparation: If not already inhibitor-free, consider passing the solvent through a column of activated alumina to remove any acidic or basic impurities.

• Inhibitor Addition: Prepare a stock solution of BHT in the chosen solvent (e.g., 1 mg/mL).

• Solution Preparation: In a clean, dry amber glass vial under an inert atmosphere, dissolve the desired amount of the β-hydroxy aldehyde in the solvent.

• Stabilizer Addition: Add the BHT stock solution to achieve a final concentration of 100-200 ppm.

• Storage: Tightly cap the vial, purge the headspace with an inert gas, and store at the appropriate temperature (4°C for short-term, -20°C or -80°C for long-term).

Protocol 2: Monitoring Purity by HPLC

This protocol outlines a general method for assessing the presence of oligomers.

Materials:

• Stored β-hydroxy aldehyde sample

• HPLC system with a UV detector

• Reversed-phase C18 column

• HPLC-grade acetonitrile and water

Procedure:

• Sample Preparation: Dilute a small aliquot of the stored β-hydroxy aldehyde solution in the mobile phase to a suitable concentration for HPLC analysis.

• Chromatographic Conditions:

  • Mobile Phase: A gradient of water and acetonitrile is often effective. A typical starting point could be 90:10 water:acetonitrile, ramping to 10:90 water:acetonitrile over 20-30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength appropriate for the aldehyde's chromophore (e.g., 210 nm for non-aromatic aldehydes).

• Analysis: Inject the prepared sample. The monomer should elute as a sharp peak. The formation of dimers and oligomers will typically appear as broader peaks eluting at later retention times.

• Quantification: Integrate the peak areas to determine the relative percentage of the monomer and any polymeric species. A decrease in the monomer peak area over time indicates degradation.

Experimental Workflow for Purity Assessment

Caption: A typical workflow for assessing the purity of a stored β-hydroxy aldehyde sample using HPLC.

Protocol 3: Depolymerization via Retro-Aldol Reaction

This protocol provides a general approach to depolymerize unwanted oligomers. Note: This procedure should be optimized for your specific compound.

Materials:

• Polymerized β-hydroxy aldehyde sample

• Anhydrous solvent (e.g., toluene, THF)

• Mild acid or base catalyst (e.g., p-toluenesulfonic acid, triethylamine)

• Heating mantle and reflux condenser

• Inert gas supply

Procedure:

• Setup: In a round-bottom flask equipped with a reflux condenser and under an inert atmosphere, dissolve the polymerized sample in an appropriate solvent.

• Catalyst Addition: Add a catalytic amount of a mild acid or base. The optimal catalyst and concentration will need to be determined empirically.

• Heating: Gently heat the mixture to reflux. The temperature and time required for depolymerization will vary depending on the stability of the polymer.

• Monitoring: Monitor the reaction by taking small aliquots and analyzing them by HPLC (Protocol 2) or TLC to observe the reappearance of the monomer.

• Work-up: Once depolymerization is complete, cool the reaction mixture and neutralize the catalyst. For an acid catalyst, wash with a mild base (e.g., saturated sodium bicarbonate solution). For a base catalyst, wash with a mild acid (e.g., dilute HCl).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The resulting crude monomer should be purified, for example, by flash chromatography.

References

• PubMed. (2024). Effect of butylated hydroxytoluene (BHT) concentrations on polymerization shrinkage stress and other physicochemical properties of experimental resin composites. [Link]

• National Center for Biotechnology Information. (n.d.). Effect of a polymerization inhibitor on the chemomechanical properties and consistency of experimental resin composites. [Link]

• PubMed. (2002). An NMR method for assigning relative stereochemistry to beta-hydroxy ketones deriving from aldol reactions of methyl ketones. [Link]

• MDPI. (2022). Differential Oligomerization of Alpha versus Beta Amino Acids and Hydroxy Acids in Abiotic Proto-Peptide Synthesis Reactions. [Link]

• Royal Society of Chemistry. (n.d.). Copper-catalyzed retro-aldol reaction of β-hydroxy ketones or nitriles with aldehydes: chemo- and stereoselective access to (E)-enones and (E)-acrylonitriles. [Link]

• Wikipedia. (n.d.). Butylated hydroxytoluene. [Link]

• ResearchGate. (n.d.). Fig. 3 A) NMR evidence for the dimer/oligomer assignments of aldehyde.... [Link]

• Magritek. (n.d.). Quantifying the formation of stereoisomers by benchtop NMR spectroscopy. [Link]

• Master Organic Chemistry. (2022). Aldol Addition and Condensation Reactions. [Link]

• ResearchGate. (2024). (PDF) Effect of butylated hydroxytoluene (BHT) concentrations on polymerization shrinkage stress and other physicochemical properties of experimental resin composites. [Link]

• SIELC Technologies. (n.d.). New HPLC methods for the separation of alpha, beta, and gamma zwitterions in reversed-phase conditions. [Link]

• Chemistry LibreTexts. (2014). 19.12: An Aldol Addition Forms β-Hydroxaldehydes or β-Hydroxyketones. [Link]

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• SIELC Technologies. (n.d.). HPLC Separation of Lactic Acid and Its Oligomers. [Link]

• ResearchGate. (n.d.). (PDF) Antimicrobial Effects of Butylated Hydroxyanisole(BHA) and Butylated Hydroxytoluene (BHT). [Link]

• LCGC International. (2022). Back to Basics: The Role of pH in Retention and Selectivity. [Link]

• National Center for Biotechnology Information. (n.d.). Fast, inexpensive, and reliable HPLC method to determine monomer fractions in poly(3-hydroxybutyrate-co-3-hydroxyvalerate). [Link]

• Google Patents. (n.d.).

• Vanderbilt University. (n.d.). Managing Chemical Retention and Storage In Your Laboratory. [Link]

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• ResearchGate. (2025). (PDF) The Influence of Moisture Content and Temperature on the Long-Term Storage Stability of Freeze-Dried High Concentration Immunoglobulin G (IgG). [Link]

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Technical Support Center: Optimizing Yield in Gem-Dimethyl Aldehyde Synthesis

Welcome to the technical support center for the synthesis of gem-dimethyl aldehydes. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing these valuable sterically-hindered motifs. The unique structural properties imparted by the gem-dimethyl group often present specific challenges in achieving high yields and purity.[1][2][3][4]

This document moves beyond simple protocols to provide in-depth, cause-and-effect troubleshooting, grounded in established chemical principles. Our goal is to empower you to not only solve immediate experimental issues but also to build a robust and optimized synthetic strategy.

Section 1: Core Synthetic Strategies & Common Pitfalls

The two primary routes to gem-dimethyl aldehydes involve either the oxidation of a corresponding neopentyl primary alcohol or the hydroformylation of a 1,1-disubstituted olefin like isobutylene. Each pathway has a distinct profile of common issues.

Synthetic Route	Common Methods	Key Challenges & Potential Pitfalls
Oxidation of Neopentyl Alcohols	Swern Oxidation, Dess-Martin Periodinane (DMP) Oxidation	Incomplete conversion due to steric hindrance; over-oxidation to the carboxylic acid; side reactions with activating agents; product volatility leading to loss during work-up.[5][6][7][8][9]
Hydroformylation of Olefins	Rhodium or Cobalt-catalyzed reactions with syngas (CO/H₂)	Catalyst deactivation or instability; low regioselectivity (formation of branched vs. linear aldehydes); side reactions like hydrogenation and isomerization.[10][11][12][13]

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section directly addresses common problems encountered in the lab.

Category 1: Low Yield and Incomplete Conversion

Q1: My Swern oxidation of a neopentyl alcohol is stalling at ~50% conversion, even with extended reaction times. What's going wrong?

A1: This is a classic issue rooted in steric hindrance and reaction temperature. The bulky gem-dimethyl group significantly slows the kinetics of forming the key alkoxysulfonium salt intermediate.

• Causality: The Swern oxidation relies on the formation of an alkoxysulfonium salt from the alcohol and the activated DMSO species.[8][9] Steric bulk around the hydroxyl group can impede this step. Furthermore, if the reaction temperature is not strictly maintained below -60 °C, the activated species (e.g., from oxalyl chloride and DMSO) can decompose before reacting with the hindered alcohol.[8][9][14]

• Troubleshooting Steps:

  • Verify Reagent Stoichiometry: Ensure at least 1.5 equivalents of both oxalyl chloride (or an alternative activator like TFAA) and DMSO are used relative to the alcohol.[15][16]

  • Strict Temperature Control: Maintain the reaction temperature at -78 °C (a dry ice/acetone bath) during the addition of both the activator and the alcohol. Do not allow the internal temperature to rise above -60 °C.

  • Order of Addition: Add the oxalyl chloride to the DMSO in dichloromethane first. Allow this mixture to stir for 10-15 minutes at -78 °C to ensure full formation of the active electrophile before adding the alcohol solution dropwise.

  • Consider an Alternative Activator: For extremely hindered alcohols, trifluoroacetic anhydride (TFAA) can be more effective than oxalyl chloride, although it is more reactive and requires careful handling.[15][16]

Q2: My hydroformylation reaction shows high conversion of the starting olefin, but the yield of the desired pivalaldehyde-type product is low. Where is my product going?

A2: In hydroformylation, high conversion with low aldehyde yield typically points to competing side reactions, primarily hydrogenation of the alkene to an alkane or isomerization of the double bond.[13]

• Causality: The active catalyst, often a rhodium or cobalt hydride complex, can also act as a hydrogenation or isomerization catalyst.[10][11] The balance between hydroformylation and these side reactions is sensitive to pressure, temperature, and ligand choice. High H₂ partial pressure or high temperatures can favor hydrogenation.

• Troubleshooting & Optimization Workflow:

  Caption: Troubleshooting workflow for low yield in hydroformylation.

Category 2: Byproduct Formation and Purity

Q3: My Dess-Martin Periodinane (DMP) oxidation produces the aldehyde, but I'm also seeing a significant amount of the corresponding carboxylic acid.

A3: While DMP is known for its mildness and ability to stop at the aldehyde stage, over-oxidation can occur, particularly if the DMP reagent is impure or if water is present under certain conditions.[5][6][7]

• Causality: The primary oxidant is DMP (a hypervalent iodine(V) compound). However, impurities such as 2-iodoxybenzoic acid (IBX), from which DMP is made, or hydrolysis of DMP in the presence of water can lead to more aggressive oxidizing species capable of converting the aldehyde to a carboxylic acid.

• Preventative Measures:

  • Use High-Purity DMP: Source DMP from a reliable supplier or recrystallize it if its purity is in doubt.

  • Ensure Anhydrous Conditions: Dry your solvent (typically CH₂Cl₂) over molecular sieves or an appropriate drying agent. Perform the reaction under an inert atmosphere (N₂ or Ar).

  • Buffer the Reaction: The oxidation produces two equivalents of acetic acid.[7] For acid-sensitive substrates, adding a mild, non-nucleophilic base like pyridine or NaHCO₃ can prevent side reactions.

  • Control Reaction Time: Monitor the reaction by TLC or GC. Once the starting alcohol is consumed, proceed immediately to the work-up to avoid prolonged exposure of the aldehyde to the oxidant.

Q4: How can I effectively remove the iodinane byproducts from my DMP oxidation?

A4: The reduced iodine byproducts are often insoluble in common organic solvents used for extraction, which can complicate purification. A standard and effective work-up procedure involves a reductive quench.

• Recommended Work-up Protocol:

  • Upon reaction completion, dilute the mixture with a non-polar solvent like diethyl ether or hexanes.

  • Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) containing an excess of sodium thiosulfate (Na₂S₂O₃).

  • Stir vigorously for 15-30 minutes. The thiosulfate reduces the iodine byproducts to water-soluble iodide salts, and the bicarbonate neutralizes the acetic acid generated.

  • Separate the organic layer, wash with brine, dry over Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo.

Category 3: Catalyst and Reagent Issues

Q5: My rhodium-based hydroformylation catalyst appears to be deactivating mid-reaction, leading to a premature stall.

A5: Catalyst deactivation is a critical issue in hydroformylation and often results from ligand degradation or the formation of inactive metal clusters.[12]

• Causality & Solutions:

  • Oxidative Degradation: Peroxides present in the olefin feedstock can oxidize phosphine or phosphite ligands, destroying their ability to coordinate to the rhodium center. Solution: Pass the olefin substrate through a plug of activated alumina to remove peroxide impurities before use.

  • Cluster Formation: At low CO partial pressures or high temperatures, active mononuclear rhodium complexes can aggregate to form inactive polynuclear clusters.[12] Solution: Ensure the CO partial pressure is maintained at the recommended level for your specific ligand system. The addition of excess phosphine ligand can also help stabilize the active mononuclear species.[10]

  • Ligand Choice: Some chelating phosphine ligands can form very stable, but catalytically inactive, complexes. In some cases, a mixture of a chelating ligand and a monodentate ligand like PPh₃ can improve stability and activity.[10]

Category 4: Work-up and Isolation Challenges

Q6: I'm losing a significant amount of my volatile gem-dimethyl aldehyde during solvent removal.

A6: Gem-dimethyl aldehydes, such as pivalaldehyde, are often highly volatile. Standard rotary evaporation can lead to substantial product loss.

• Mitigation Strategies:

  • Avoid High Vacuum/Heat: Remove the solvent under reduced pressure using a diaphragm pump without heating the water bath, or with only minimal warming (<30 °C).

  • Bisulfite Adduct Formation: For non-acid-sensitive compounds, the aldehyde can be selectively extracted from the organic phase into an aqueous sodium bisulfite solution, forming a water-soluble adduct.[17][18] The non-aldehyde impurities can then be washed away with an organic solvent. The aldehyde can be regenerated by carefully adding a base (like Na₂CO₃) or an acid to the aqueous layer and then re-extracting into a fresh organic solvent. This is also an excellent purification technique.[18]

  • Distillation: For larger scales, careful fractional distillation is the preferred method for purifying volatile aldehydes.[19]

Section 3: Reference Protocols & Analytical Methods

Protocol 1: Optimized Dess-Martin Oxidation of a Neopentyl Alcohol

This protocol includes best practices for maximizing yield and purity.

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and nitrogen inlet, add the neopentyl alcohol (1.0 eq) and anhydrous dichloromethane (DCM, ~0.1 M).

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Buffering: Add solid sodium bicarbonate (NaHCO₃, 4.0 eq).

• Reagent Addition: Add Dess-Martin Periodinane (1.5 eq) portion-wise over 5 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by TLC or GC-MS.

• Quenching: Once the starting material is consumed, cool the reaction back to 0 °C. Add a freshly prepared, saturated aqueous solution of Na₂S₂O₃ (a volume equal to the DCM).

• Work-up: Stir the biphasic mixture vigorously for 20 minutes. Transfer the mixture to a separatory funnel. Separate the layers. Extract the aqueous layer twice with DCM.

• Purification: Combine the organic layers, wash with saturated aqueous NaHCO₃, then brine. Dry over anhydrous Na₂SO₄, filter, and carefully concentrate using a rotary evaporator with a cold water bath. Further purification can be achieved via silica gel chromatography or distillation.

Protocol 2: Purity and Yield Determination by Quantitative NMR (qNMR)

qNMR is a powerful, non-destructive technique to accurately determine the purity of your final product without relying on response factors, as required for chromatography.[20][21][22][23]

• Sample Preparation: Accurately weigh (~5-10 mg) the purified aldehyde product into a vial. Accurately weigh a certified internal standard (~5-10 mg) into the same vial. The standard must have a known purity and a resonance that does not overlap with the analyte signals (e.g., 1,3,5-trimethoxybenzene or maleic anhydride).

• Dissolution: Dissolve the mixture in a known volume of a deuterated solvent (e.g., CDCl₃).

• NMR Acquisition: Acquire a ¹H NMR spectrum using quantitative parameters. This requires a long relaxation delay (D1) of at least 5 times the longest T₁ of any proton being integrated (typically D1 ≥ 30s is a safe starting point). Ensure a sufficient number of scans for a high signal-to-noise ratio (>250:1 for the peaks of interest).[24]

• Data Processing: Carefully phase and baseline the spectrum. Integrate the well-resolved aldehyde proton signal (typically δ 9-10 ppm) and a well-resolved signal from the internal standard.

• Calculation: Use the following formula to calculate the purity by weight:[23][24]

  Purity (%) = (Ianalyte / Istd) * (Nstd / Nanalyte) * (Manalyte / Mstd) * (mstd / manalyte) * Pstd

  Where:

  • I = Integral area

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = Mass weighed

  • P = Purity of the standard

References

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• Pauli, G. F., et al. (2012). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 55(19), 8271-8282. [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(22), 9220-9231. [Link]

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• Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. (2017). ResearchGate. [Link]

• Bhardwaj, A., et al. (2021). Absolute content determination by quantitative NMR (qNMR) spectroscopy: a curious case of aldosterone. RSC Advances, 11(40), 24654-24658. [Link]

• Quantitative NMR Spectroscopy. (n.d.). University of Ottawa. Retrieved February 27, 2026, from [Link]

• O'Neil, G. W. (2019). The Swern Oxidation: Development of a High-Temperature Semicontinuous Process. Organic Process Research & Development, 23(9), 1914-1923. [Link]

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• Boyd, M. J., et al. (2017). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development, 21(8), 1200-1205. [Link]

• Dess–Martin oxidation. (n.d.). Wikipedia. Retrieved February 27, 2026, from [Link]

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• 21. pubs.acs.org [pubs.acs.org]
• 22. Absolute content determination by quantitative NMR (qNMR) spectroscopy: a curious case of aldosterone - PMC [pmc.ncbi.nlm.nih.gov]
• 23. emerypharma.com [emerypharma.com]
• 24. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Technical Support Center: Separation of 4-Hydroxy-2,2-dimethylhexanal Stereoisomers

Welcome to the technical support center for the separation of 4-Hydroxy-2,2-dimethylhexanal stereoisomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols.

A Note on Stereochemistry

Before proceeding, it is crucial to clarify the stereochemistry of the target molecule, 4-Hydroxy-2,2-dimethylhexanal.

• Structure: CHO-C(CH₃)₂-CH₂-CH(OH)-CH₂-CH₃

• Stereocenters: The molecule contains one chiral center at the C4 position (the carbon bearing the hydroxyl group).

A molecule with a single chiral center exists as a pair of enantiomers (R and S isomers). The term diastereomers applies to stereoisomers that are not mirror images of each other, which requires the presence of at least two chiral centers.

It is common in a research setting to encounter a mixture that is referred to as "diastereomeric" when, for example, a racemic starting material is reacted with a chiral reagent. This guide will address the separation of stereoisomers broadly, covering techniques applicable to both diastereomers (if a second chiral center is present in your actual molecule) and enantiomers, as the underlying principles of chromatography often overlap.

Troubleshooting Guides

This section is formatted in a question-and-answer style to directly address common issues encountered during chromatographic separation.

Flash Column Chromatography (Normal Phase)

Question 1: My two stereoisomers are co-eluting or have very poor resolution (Rs < 1.0) on a silica gel column. What are the primary steps to improve separation?

Answer: Poor resolution between stereoisomers, particularly diastereomers, on a standard silica gel column is a common challenge stemming from their similar polarities.[1] The goal is to amplify the small differences in how each isomer interacts with the stationary phase.

Recommended Actions:

• Optimize the Mobile Phase: This is the most critical and accessible parameter to adjust.

  • Reduce Polarity: Start with a very low polarity mobile phase (e.g., 98:2 Hexane:Ethyl Acetate) and increase the polarity of the strong solvent (Ethyl Acetate) in small increments (e.g., 1-2%).[1] Highly polar mobile phases can deactivate the silica and reduce selectivity.

  • Change Solvent System: If a Hexane/EtOAc system fails, switch to a different solvent system to alter selectivity. Good alternatives include Dichloromethane/Methanol or Toluene/Acetone.

  • Utilize a Shallow Gradient: A very slow, shallow gradient of the polar solvent can effectively resolve compounds with very similar retention factors (Rf).[1]

• Adjust the Flow Rate: A slower flow rate increases the residence time of the isomers on the column, allowing for more equilibrium-exchange events and potentially improving resolution.[1]

• Increase Column Length: Doubling the length of the silica bed can significantly enhance the separation of closely eluting compounds.[1]

• Consider an Alternative Stationary Phase: If silica gel proves ineffective, other normal-phase media may offer different selectivity.

  • Alumina (Neutral or Basic): Can be effective for separating compounds with hydroxyl groups.[2]

  • Diol or Cyano-bonded Silica: These offer different polar interactions compared to standard silica.[3]

Question 2: I'm observing significant peak tailing for my compound, which is complicating the separation.

Answer: Peak tailing for a molecule containing both a hydroxyl and an aldehyde group is often caused by strong, non-ideal interactions with acidic silanol groups on the silica surface.[4] The aldehyde itself can also interact strongly.

Recommended Actions:

• Deactivate the Silica: Add a small amount of a polar modifier to your mobile phase to block the active silanol sites.

  • Triethylamine (TEA): Adding 0.1-0.5% TEA to the mobile phase is highly effective at reducing tailing for polar compounds.[2]

  • Methanol: A small percentage of methanol in a non-polar system can also serve this purpose.

• Use High-Purity Silica: Modern, high-purity silica gels have fewer acidic silanol groups and are less prone to causing peak tailing.[5]

High-Performance Liquid Chromatography (HPLC)

Question 3: I need to separate the enantiomers of 4-Hydroxy-2,2-dimethylhexanal. Is a chiral column necessary?

Answer: Yes. Enantiomers have identical physical properties in an achiral environment, so their separation requires the introduction of a chiral environment.[6] This is typically achieved in one of two ways:

• Chiral Stationary Phase (CSP): This is the most direct method. A chiral column's stationary phase is designed to interact differently with each enantiomer, leading to different retention times.[7] Polysaccharide-based CSPs (e.g., derivatized cellulose or amylose) are often effective for separating a wide range of chiral compounds, including those with hydroxyl groups.[8][9]

• Chiral Derivatizing Agent (CDA): You can react your racemic mixture with an enantiomerically pure CDA to form a pair of diastereomers.[10] These diastereomers now have different physical properties and can be separated on a standard achiral column (like silica or C18).[5][11] After separation, the CDA is cleaved to yield the individual, pure enantiomers. This is a multi-step but often very effective process.

Question 4: My diastereomers are not separating on a C18 (Reversed-Phase) column. What should I try next?

Answer: While reversed-phase is a common starting point, diastereomers with similar hydrophobicity can be difficult to resolve. The key is to change the selectivity of your system.[12]

Recommended Actions:

• Switch to Normal Phase: Normal phase HPLC is often superior for isomer separations.[13][14][15] A silica, Diol, or Cyano column with a mobile phase like Hexane/Isopropanol or Hexane/Ethanol provides very different interactions and a high chance of success.

• Change the Organic Modifier (Reversed-Phase): If you must use reversed-phase, changing the organic solvent can significantly impact selectivity. If you are using acetonitrile, try methanol, or vice-versa.[12]

• Modify the Temperature: Adjusting the column temperature (e.g., trying 25°C, 40°C, and 55°C) can alter selectivity and improve peak shape.[5]

• Explore Other Stationary Phases: A Phenyl-Hexyl column offers π-π interactions which can provide unique selectivity for molecules containing carbonyl groups.

Frequently Asked Questions (FAQs)

Q: Is 4-Hydroxy-2,2-dimethylhexanal stable during purification on silica gel?

A: Caution is advised. Aldehydes can be sensitive molecules.[2] On silica gel, which is weakly acidic, there is a risk of side reactions like self-condensation (aldol reaction) or cyclization to form a hemiacetal. Furthermore, prolonged exposure to air and silica can lead to oxidation of the aldehyde to a carboxylic acid.[2] It is recommended to use fresh solvents, minimize the time the compound spends on the column, and consider deactivating the silica with triethylamine.[2]

Q: How can I confirm the identity and purity of my separated stereoisomers?

A: A combination of techniques is recommended:

• NMR Spectroscopy: ¹H and ¹³C NMR will confirm the constitution of the molecule. For diastereomers, you will see distinct sets of peaks for each isomer. For enantiomers, the NMR spectra will be identical unless a chiral shift reagent is used.

• Mass Spectrometry: Confirms the molecular weight of the isolated compound.

• Optical Rotation: For separated enantiomers, a polarimeter will show equal and opposite specific rotations for the R and S isomers. This is the definitive test for enantiomeric purity.

• Chiral HPLC/GC: Injecting an isolated enantiomer onto a validated chiral column method should show a single peak, confirming its enantiomeric excess (e.e.).

Q: Can I use techniques other than chromatography?

A: While chromatography is the most common method, other options exist:

• Fractional Crystallization: If you have converted your enantiomers into diastereomeric salts (e.g., by reaction with a chiral acid or base), you may be able to separate them based on differences in solubility.[10] This can be an effective and scalable method.

• Extractive Distillation: For some industrial-scale separations, extractive distillation using an auxiliary agent that alters the partial pressures of the diastereomers can be employed.[16]

Data & Protocols

Data Presentation

Table 1: Recommended Starting Conditions for HPLC Method Development

Mode	Stationary Phase	Mobile Phase System	Gradient Profile
Normal Phase	Silica, 5 µm	A: HexaneB: Isopropanol	Start at 99:1 (A:B), hold for 2 min, ramp to 80:20 over 15 min.
Normal Phase	Chiral (Cellulose-based)	A: HexaneB: Ethanol	Start at 98:2 (A:B), hold for 2 min, ramp to 90:10 over 20 min.
Reversed-Phase	C18, 5 µm	A: WaterB: Acetonitrile	Start at 70:30 (A:B), hold for 2 min, ramp to 10:90 over 15 min.
Reversed-Phase	Phenyl-Hexyl, 5 µm	A: WaterB: Methanol	Start at 60:40 (A:B), hold for 2 min, ramp to 5:95 over 15 min.

Experimental Protocols

Protocol 1: Flash Chromatography Separation of Diastereomers

This protocol assumes you are separating diastereomers or a target compound from a diastereomeric impurity using normal phase chromatography.

• TLC Analysis:

  • Dissolve a small sample of your crude mixture in a suitable solvent (e.g., Dichloromethane).

  • Spot the mixture on a silica gel TLC plate.

  • Develop the plate in various Hexane/Ethyl Acetate solvent systems (e.g., 95:5, 90:10, 80:20).

  • Identify a solvent system that gives good separation between the two spots with Rf values between 0.2 and 0.4.

• Column Packing:

  • Select an appropriate size flash column based on your sample mass (typically a 40-100x mass ratio of silica to sample).

  • Pack the column using the chosen eluent as a slurry. Ensure the column is packed evenly without air bubbles.

• Sample Loading:

  • Dissolve your crude mixture in a minimal amount of Dichloromethane or the mobile phase.

  • Alternatively, adsorb the sample onto a small amount of silica gel, evaporate the solvent, and dry-load the resulting powder onto the top of the column. This often yields better resolution.

• Elution:

  • Begin eluting with the mobile phase identified during TLC analysis.

  • Maintain a consistent flow rate. A slower flow rate generally improves resolution.[1]

  • Collect fractions and monitor the elution by TLC.

• Analysis:

  • Combine the fractions containing each pure isomer.

  • Evaporate the solvent under reduced pressure to yield the purified compounds.

  • Confirm purity and identity via NMR or HPLC.

Protocol 2: Chiral HPLC Method Development for Enantiomer Separation

This protocol outlines a screening process to find a suitable chiral stationary phase (CSP) and mobile phase.

• Column Selection:

  • Select 2-3 polysaccharide-based chiral columns from different manufacturers (e.g., Daicel Chiralpak series, Phenomenex Lux series). An amylose-based and a cellulose-based column are good starting points.

• Mobile Phase Screening (Normal Phase Mode):

  • Prepare mobile phases of Hexane with an alcohol modifier (Isopropanol or Ethanol).

  • Prepare your sample at ~1 mg/mL in the mobile phase.

  • For each column, run an isocratic method with 90:10 Hexane:Alcohol at a flow rate of 1 mL/min.

  • If no separation is observed, try a different alcohol modifier or a different column.

• Optimization:

  • Once partial separation is observed, optimize the isocratic percentage of the alcohol modifier. Reducing the alcohol content will increase retention and often improve resolution.

  • Optimize the flow rate. Lower flow rates (e.g., 0.5-0.8 mL/min) can sometimes increase resolution.

  • Optimize the column temperature. Run the separation at different temperatures (e.g., 15°C, 25°C, 40°C) to see its effect on resolution.

• Validation:

  • Once baseline resolution (Rs ≥ 1.5) is achieved, the method can be used for analysis or preparative separation.

Visualizations

Diagrams

Caption: Troubleshooting workflow for poor HPLC resolution.

Caption: General workflow for stereoisomer separation.

References

• Vertex AI Search. (n.d.). Achiral and Chiral Separations Using Micellar Electrokinetic Chromatography, Polyelectrolyte Multilayer Coatings, and Mixed Mode Separation Techniques with Molecular Micelles. PMC - NIH.
• BenchChem. (2025). Optimizing HPLC conditions for separating (-)-Menthyloxyacetic acid diastereomers.
• BenchChem. (n.d.).
• BenchChem. (n.d.).
• ACS Publications. (2025, December 5). Coupling Achiral and Chiral Chromatography for Efficient Separation of Enantiomeric Mixtures. Industrial & Engineering Chemistry Research.
• Taylor & Francis. (2006, December 19).
• MilliporeSigma. (n.d.).
• Chemistry LibreTexts. (2020, May 30). 6.
• PSIBERG. (2022, July 19). Chiral vs. Achiral vs. Meso Compounds.
• MDPI. (2024, March 18).
• University of California, Davis. (n.d.).
• Advanced Chromatography Technologies. (n.d.). HPLC Troubleshooting Guide.
• Organic Chemistry Portal. (2012). Silica Gel Promotes Reductions of Aldehydes and Ketones by N-Heterocyclic Carbene Boranes.
• Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide.
• National Center for Biotechnology Information. (2012, September 7). Silica gel promotes reductions of aldehydes and ketones by N-heterocyclic carbene boranes. Organic Letters.
• Royal Society of Chemistry. (1966). The sorption of acetaldehyde on silica gels. Journal of the Chemical Society A.
• ResearchGate. (2019, June 18).
• Phenomenex. (2025, August 12). Normal-phase vs.
• LC Services. (2022, February 7).
• Gavin Publishers. (2019, October 8). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent.
• Waters. (n.d.).
• Google Patents. (n.d.).
• Google Patents. (n.d.). KR20150106617A - METHOD OF MANUFACTURING CHIRAL β-HYDROXY CARBONYL COMPOUND AND CHIRAL β-HYDROXY CARBONYL COMPOUND MANUFACTURED BY THE SAME.
• ResearchGate. (2025, August 5).
• PubChem. (n.d.). 4-Hydroxy-2,2-dimethylpentanal.
• BenchChem. (n.d.). Technical Support Center: Resolving Diastereomers in Derivatives of (S)-2-Hydroxymethylcyclohexanone.
• PubChem. (n.d.). 4-Hydroxy-2,2-dimethylhexan-3-one.
• MDPI. (2023, August 22). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals.
• Semantic Scholar. (2016, October 1).
• Molnar-Institute. (2017, March 16).
• Chromatography Forum. (2008, January 23).
• PMC - NIH. (2018, April 2). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol.
• PubChem. (n.d.). 4-Hydroxy-2,5-dimethylhexanal.
• LibreTexts. (n.d.). 8.3 Stereochemistry of Organic Compounds and Pharmaceuticals.
• University of California, San Diego. (n.d.).

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. hplc.eu [hplc.eu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Achiral and Chiral Separations Using Micellar Electrokinetic Chromatography, Polyelectrolyte Multilayer Coatings, and Mixed Mode Separation Techniques with Molecular Micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. psiberg.com [psiberg.com]
• 12. researchgate.net [researchgate.net]
• 13. sites.chemistry.unt.edu [sites.chemistry.unt.edu]
• 14. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 15. Understanding Chromatography - How does HPLC work to separate components of a mixture? - LC Services [lcservicesltd.co.uk]
• 16. US4874473A - Separation of diastereomers by extractive distillation - Google Patents [patents.google.com]

Technical Support Center: Purification of 4-Hydroxy-2,2-dimethylhexanal

Welcome to the technical support and troubleshooting guide for the purification of 4-Hydroxy-2,2-dimethylhexanal . Removing unreacted starting aldehydes from aldol addition products is a notorious bottleneck in process chemistry. This guide provides field-proven, self-validating protocols that exploit the unique structural mechanics of your target molecule to achieve high-purity isolation without thermal degradation.

Core Principles: The Science of Selectivity

To successfully purify 4-Hydroxy-2,2-dimethylhexanal, we must move beyond standard thermal separations and exploit its specific molecular geometry.

As a

-hydroxy aldehyde, 4-Hydroxy-2,2-dimethylhexanal exists in a thermodynamic equilibrium between its open-chain aldehyde form and a 5-membered cyclic hemiacetal (lactol) form. The bulky gem-dimethyl group at the C2 position strongly accelerates this cyclization via the Thorpe-Ingold effect .

The Causality of Separation: Because your product is predominantly masked as a cyclic lactol, its carbonyl carbon is converted into an

acetal, rendering it temporarily inert to nucleophiles. Conversely, the unreacted starting aldehyde (typically a less hindered aliphatic aldehyde) remains fully exposed as an electrophilic carbonyl. By strictly controlling reaction times, we can use nucleophilic scavengers to kinetically trap the unreacted aldehyde before the lactol has time to ring-open and react[1].

Mechanistic pathway exploiting lactol equilibrium for selective aldehyde scavenging.

Frequently Asked Questions (FAQs)

Q: Why shouldn't I use vacuum distillation to remove the unreacted aldehyde? A: 4-Hydroxy-2,2-dimethylhexanal is highly thermally labile. Heating

- or -hydroxy aldehydes invariably promotes irreversible dehydration to -unsaturated aldehydes or triggers complex oligomerization. Thermal separation will severely compromise your yield.

Q: Will a sodium bisulfite wash react with my product and pull it into the aqueous phase? A: It can, but only if executed poorly. While sterically hindered neopentyl aldehydes are capable of forming bisulfite adducts[1], your product is protected by the lactol equilibrium. By utilizing a strict 30-second kinetic shaking protocol, the exposed unreacted aldehyde forms a water-soluble

-hydroxysulfonate adduct instantly, while the masked lactol remains untouched in the organic phase[1].

Q: What is the best way to remove trace (ppm) levels of unreacted aldehyde for pharmaceutical-grade purity? A: For polishing, utilize a polymer-supported scavenger, such as an isoniazid-based resin[2]. The pore-diffusion mechanism of these resins heavily favors binding unhindered aliphatic chains. The bulky 2,2-dimethyl branching of your product physically prevents it from entering the polymer pores to react with the bound hydrazine[2].

Troubleshooting Guide

Symptom	Potential Cause	Causal Explanation & Solution
Low product yield after bisulfite wash	Extended contact time	Cause: Shaking for >60 seconds allows the lactol to equilibrate into the open-chain form and react with bisulfite.Solution: Strictly limit the biphasic contact time to exactly 30 seconds before phase separation.
Poor removal of unreacted aldehyde	Lack of co-solvent	Cause: Aliphatic aldehydes have poor contact with aqueous bisulfite in pure non-polar solvents.Solution: Add a water-miscible co-solvent like DMF (10% v/v) to the organic phase to dramatically improve removal rates[3].
Emulsion formation during extraction	Degraded bisulfite	Cause: Oxidized or old bisulfite solutions alter the ionic strength of the aqueous layer.Solution: Always use a freshly prepared, fully saturated aqueous solution of sodium bisulfite[3].
Resin scavenging is too slow	Inadequate swelling	Cause: Lightly cross-linked polystyrene resins require specific solvents to expose active sites.Solution: Ensure the scavenging reaction is run in a highly swelling solvent like Dichloromethane (DCM) or Tetrahydrofuran (THF)[2].

Quantitative Method Comparison

Summarizing the efficacy of various purification strategies for this specific matrix:

Purification Strategy	Mechanism of Selectivity	Product Recovery	Impurity Removal	Scalability
Vacuum Distillation	Thermal boiling point difference	< 50% (Degradation)	Moderate	High
Silica Chromatography	Polarity / Adsorption	~ 75%	> 95%	Low
Kinetic Bisulfite Wash	Nucleophilic addition kinetics	> 90%	> 95%	High
PS-Isoniazid Resin	Pore-diffusion / Steric hindrance	> 95%	> 99%	Medium

Step-by-Step Methodologies

The following self-validating workflows ensure that the thermodynamics of the system protect your product while kinetically eliminating the impurity.

Protocol A: Kinetic Bisulfite Liquid-Liquid Extraction (LLE)

Use this protocol for bulk removal of unreacted aldehyde (>1% impurity).

• Solvation: Dissolve the crude 4-Hydroxy-2,2-dimethylhexanal in Ethyl Acetate (EtOAc) to achieve a concentration of roughly 0.5 M.

• Co-Solvent Addition: Add Dimethylformamide (DMF) to the organic phase to achieve a 10% v/v ratio. Note: This is critical to bring the unreacted aldehyde to the biphasic interface[3].

• Reagent Preparation: Prepare a fresh, saturated aqueous solution of Sodium Bisulfite (NaHSO

  ).

• Kinetic Wash: Add an equal volume of the NaHSO

  solution to the organic layer in a separatory funnel. Shake vigorously for exactly 30 seconds [1].

• Immediate Separation: Immediately allow the layers to separate and drain the aqueous phase (which now contains the charged bisulfite adduct of the unreacted aldehyde)[1].

• Workup: Wash the retained organic phase once with deionized water to remove residual DMF, dry over anhydrous Na

  SO , and concentrate in vacuo.

Protocol B: Polymer-Supported Scavenging (Polishing)

Use this protocol to remove trace unreacted aldehyde without aqueous workup.

• Resin Swelling: Dissolve the crude mixture in Dichloromethane (DCM) or Tetrahydrofuran (THF) (10 mL per gram of crude).

• Scavenger Addition: Add 2.0 to 3.0 equivalents (relative to the estimated remaining impurity) of Polymer-Supported Isoniazid resin (or PS-TsNHNH

  )[2].

• Incubation: Stir the suspension gently at room temperature for 2 hours. The unhindered aldehyde will diffuse into the resin pores and form a stable, covalently bound hydrazone[2].

• Isolation: Filter the mixture through a coarse sintered glass frit to remove the spent resin. Wash the resin cake with 2 column volumes of DCM.

• Concentration: Concentrate the combined filtrate in vacuo to yield highly pure 4-Hydroxy-2,2-dimethylhexanal.

Step-by-step liquid-liquid extraction and resin polishing workflow.

References

Sources

• 1. lookchem.com [lookchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Navigating the Analytical Maze: A Comparative Guide to the Mass Spectrometry Fragmentation of 4-Hydroxy-2,2-dimethylhexanal and its Alternatives

In the landscape of modern analytical chemistry, the precise identification and quantification of complex organic molecules are paramount. For researchers and professionals in drug development and related scientific fields, understanding the structural nuances of compounds like 4-Hydroxy-2,2-dimethylhexanal is critical. This guide provides an in-depth analysis of the mass spectrometry fragmentation pattern of 4-Hydroxy-2,2-dimethylhexanal, offering a comparative perspective against alternative analytical methodologies. Our focus is on delivering not just data, but a foundational understanding of the "why" behind the "how," grounded in established scientific principles.

The Enigmatic Molecule: 4-Hydroxy-2,2-dimethylhexanal

4-Hydroxy-2,2-dimethylhexanal is a bifunctional molecule containing both a hydroxyl and an aldehyde group. This structural complexity presents a unique analytical challenge. Its susceptibility to various reactions and thermal instability necessitates robust and well-validated analytical methods for accurate characterization. Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), stands as a cornerstone technique for the analysis of such volatile and semi-volatile organic compounds.

Unraveling the Fragmentation Fingerprint: Mass Spectrometry of 4-Hydroxy-2,2-dimethylhexanal

The molecular ion peak (M⁺) at m/z 144 is expected to be of low abundance or even absent, a common trait for branched aliphatic alcohols and aldehydes which tend to fragment readily upon ionization.[1][2] The fragmentation pathways are anticipated to be dominated by α-cleavage and dehydration reactions.

Predicted Fragmentation Pathways:

• α-Cleavage (Aldehyde): Cleavage of the bond between the carbonyl carbon and the adjacent quaternary carbon is highly probable. This would result in the loss of a formyl radical (•CHO, 29 Da) or a hydrogen radical (•H, 1 Da), leading to fragments at m/z 115 and m/z 143 , respectively.

• α-Cleavage (Alcohol): Cleavage of the C-C bond adjacent to the hydroxyl-bearing carbon can occur on either side.

  • Cleavage between C3 and C4 would result in the loss of a propyl radical (•C₃H₇, 43 Da), generating a fragment at m/z 101 .

  • Cleavage between C4 and C5 would lead to the loss of an ethyl radical (•C₂H₅, 29 Da), resulting in a fragment at m/z 115 .

• Dehydration: The loss of a water molecule (H₂O, 18 Da) from the molecular ion is a characteristic fragmentation for alcohols, which would produce a fragment at m/z 126 .

• Cleavage at the Quaternary Carbon: The presence of the 2,2-dimethyl group creates a sterically hindered and highly branched point. Fragmentation at this position is likely, leading to the formation of a stable tertiary carbocation. Loss of a tert-butyl radical (•C₄H₉, 57 Da) would result in a fragment at m/z 87 . Conversely, the formation of the highly stable tert-butyl cation itself at m/z 57 is a strong possibility and may represent the base peak.[3]

• McLafferty Rearrangement: For aldehydes with a γ-hydrogen, a McLafferty rearrangement can occur. In this molecule, a γ-hydrogen is present on the C5 carbon. This rearrangement would lead to the elimination of a neutral alkene (propene, C₃H₆, 42 Da) and the formation of a radical cation at m/z 102 .

The following diagram illustrates the predicted primary fragmentation pathways for 4-Hydroxy-2,2-dimethylhexanal under electron ionization.

Caption: Predicted EI-MS fragmentation of 4-Hydroxy-2,2-dimethylhexanal.

Table 1: Predicted Prominent Ions in the Mass Spectrum of 4-Hydroxy-2,2-dimethylhexanal

m/z	Proposed Fragment Ion	Fragmentation Pathway
143	[C₈H₁₅O₂]⁺	Loss of a hydrogen radical
126	[C₈H₁₄O]⁺•	Dehydration (Loss of H₂O)
115	[C₇H₁₅O]⁺ or [C₆H₁₁O₂]⁺	α-Cleavage (loss of •CHO or •C₂H₅)
102	[C₅H₁₀O₂]⁺•	McLafferty Rearrangement
101	[C₅H₉O₂]⁺	α-Cleavage (loss of •C₃H₇)
87	[C₄H₇O₂]⁺	Cleavage at quaternary carbon
57	[C₄H₉]⁺	Formation of tert-butyl cation

A Broader Perspective: Alternative Analytical Methodologies

While GC-MS offers unparalleled detail for structural elucidation, a comprehensive analytical strategy often involves orthogonal techniques to ensure data integrity and provide complementary information.

Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

For enhanced volatility and improved chromatographic performance, derivatization is a common strategy for analyzing polar molecules like 4-Hydroxy-2,2-dimethylhexanal.[4]

• PFBHA Derivatization: O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA) reacts with the aldehyde group to form a stable oxime derivative.[1][5] This not only increases the volatility of the analyte but also introduces a highly electronegative group, making it amenable to sensitive detection by electron capture detection (ECD) or negative chemical ionization (NCI) mass spectrometry.[6]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC provides a powerful alternative for the analysis of less volatile or thermally labile compounds.

• DNPH Derivatization: 2,4-Dinitrophenylhydrazine (DNPH) is a widely used derivatizing agent that reacts with aldehydes to form 2,4-dinitrophenylhydrazones.[7][8] These derivatives are highly chromophoric and can be readily detected by UV-Vis detectors at wavelengths around 360 nm.[9] This method is particularly useful for quantifying aldehydes in various matrices.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of each proton and carbon atom in a molecule.

• ¹H NMR: The proton NMR spectrum of 4-Hydroxy-2,2-dimethylhexanal would exhibit characteristic signals for the aldehydic proton (around 9-10 ppm), the proton on the hydroxyl-bearing carbon, and the various alkyl protons.[10]

• ¹³C NMR: The carbon NMR spectrum would show a distinct signal for the carbonyl carbon in the downfield region (around 200 ppm).[10]

Table 2: Comparison of Analytical Techniques for 4-Hydroxy-2,2-dimethylhexanal

Technique	Principle	Advantages	Disadvantages
GC-MS (Direct)	Separation by volatility, fragmentation by electron impact, detection by mass-to-charge ratio.	Provides detailed structural information from fragmentation patterns.	Potential for thermal degradation of the analyte; low abundance of molecular ion.
GC-MS (with PFBHA Derivatization)	Increased volatility and enhanced detection after chemical modification.	Improved sensitivity and chromatographic performance; suitable for trace analysis.[5]	Requires an additional sample preparation step; potential for incomplete derivatization.[11]
HPLC-UV (with DNPH Derivatization)	Separation by polarity, detection by UV absorbance after chemical modification.	Robust and widely applicable for quantification; suitable for less volatile compounds.[7]	Provides limited structural information compared to MS; derivatization is necessary for detection.
NMR Spectroscopy	Nuclear spin transitions in a magnetic field.	Provides unambiguous structural elucidation and information on connectivity.	Relatively low sensitivity compared to MS; requires higher sample concentrations.

Experimental Protocols

Protocol 1: GC-MS Analysis with PFBHA Derivatization

This protocol outlines a general procedure for the derivatization and GC-MS analysis of 4-Hydroxy-2,2-dimethylhexanal.

1. Sample Preparation and Derivatization: a. Prepare a standard solution of 4-Hydroxy-2,2-dimethylhexanal in a suitable solvent (e.g., methanol). b. To 100 µL of the sample or standard, add 100 µL of a 10 mg/mL solution of PFBHA in pyridine. c. Vortex the mixture and incubate at 60°C for 60 minutes.[6] d. After cooling, add 500 µL of n-hexane and 500 µL of ultrapure water. e. Vortex vigorously for 1 minute and centrifuge to separate the phases. f. Transfer the upper hexane layer containing the derivatized analyte to a clean vial for GC-MS analysis.

2. GC-MS Conditions:

• GC System: Agilent 7890B GC or equivalent.
• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.
• Oven Program: Initial temperature 60°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min.[4]
• Injector: Splitless mode at 250°C.
• Carrier Gas: Helium at a constant flow of 1 mL/min.
• MS System: Agilent 5977B MSD or equivalent.
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Scan Range: m/z 40-450.

Sample [label="Sample/Standard"]; Derivatization [label="PFBHA Derivatization\n(60°C, 60 min)"]; Extraction [label="Liquid-Liquid Extraction\n(Hexane)"]; GCMS [label="GC-MS Analysis"]; Data [label="Data Analysis"];

Sample -> Derivatization; Derivatization -> Extraction; Extraction -> GCMS; GCMS -> Data; }

Caption: Workflow for GC-MS analysis with PFBHA derivatization.

Protocol 2: HPLC-UV Analysis with DNPH Derivatization

This protocol provides a general procedure for the derivatization and HPLC-UV analysis of 4-Hydroxy-2,2-dimethylhexanal.

1. Sample Preparation and Derivatization: a. Prepare a stock solution of DNPH by dissolving 2,4-dinitrophenylhydrazine in acetonitrile with a small amount of sulfuric acid as a catalyst. b. Mix the sample or standard solution with an excess of the DNPH reagent. c. Allow the reaction to proceed at room temperature for at least 1 hour, or gently heat to accelerate the reaction. d. Neutralize the excess acid with a suitable base (e.g., sodium bicarbonate solution). e. The derivatized sample can be directly injected or extracted into an organic solvent if necessary.

2. HPLC-UV Conditions:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent.
• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).
• Mobile Phase: A gradient of acetonitrile and water is typically used.
• Flow Rate: 1.0 mL/min.
• Detector: UV-Vis detector set at 360 nm.[9]
• Injection Volume: 20 µL.

Sample [label="Sample/Standard"]; Derivatization [label="DNPH Derivatization\n(Room Temp, 1 hr)"]; Neutralization [label="Neutralization"]; HPLC [label="HPLC-UV Analysis"]; Data [label="Data Analysis"];

Sample -> Derivatization; Derivatization -> Neutralization; Neutralization -> HPLC; HPLC -> Data; }

Caption: Workflow for HPLC-UV analysis with DNPH derivatization.

Conclusion: A Multi-faceted Approach to a Complex Molecule

The analysis of 4-Hydroxy-2,2-dimethylhexanal exemplifies the need for a multi-pronged analytical strategy. While direct GC-MS provides invaluable structural information through its characteristic fragmentation pattern, its performance can be significantly enhanced through derivatization. For robust quantification, especially in complex matrices, HPLC-UV with derivatization offers a reliable and well-established alternative. The choice of the optimal analytical method will ultimately depend on the specific research question, the required level of sensitivity, and the available instrumentation. By understanding the underlying chemical principles of each technique, researchers can confidently navigate the analytical maze and unlock the structural secrets of complex molecules like 4-Hydroxy-2,2-dimethylhexanal.

References

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IR spectrum carbonyl stretch of 2,2-dimethyl-4-hydroxyhexanal

An In-Depth Technical Guide to the Carbonyl Stretch in the IR Spectrum of 2,2-dimethyl-4-hydroxyhexanal

Introduction: Beyond the Textbook Carbonyl

Infrared (IR) spectroscopy remains a cornerstone of chemical analysis, providing rapid and definitive identification of functional groups. The carbonyl (C=O) stretch, with its characteristic strong absorbance, is often the most prominent feature in the spectrum of aldehydes, ketones, and carboxylic acid derivatives.[1][2] For a simple saturated aliphatic aldehyde, this peak is reliably found in the 1740-1720 cm⁻¹ region.[3][4] However, the precise wavenumber of the carbonyl absorption is exquisitely sensitive to its molecular environment. Factors such as conjugation, ring strain, and electronic effects can shift this value, offering deeper structural insights.[5][6]

This guide focuses on 2,2-dimethyl-4-hydroxyhexanal, a molecule whose structure presents a compelling case study in how intramolecular forces can significantly alter the expected IR signature of its aldehyde group. We will dissect the competing and complementary effects of its alkyl substitution and, most critically, the influence of its gamma-hydroxyl group, which facilitates the formation of an intramolecular hydrogen bond. This analysis provides a framework for researchers to move beyond simple peak identification and leverage IR spectroscopy for nuanced structural elucidation.

Theoretical Framework: Deconstructing the Vibrational Frequency

The position of the C=O stretching vibration is fundamentally governed by Hooke's Law, where the frequency is proportional to the strength of the bond and inversely proportional to the masses of the atoms.[7] For the carbonyl group, any structural feature that weakens the C=O double bond will decrease the force constant, resulting in a lower stretching frequency (a redshift). Conversely, features that strengthen the bond will increase the frequency (a blueshift).

In the case of 2,2-dimethyl-4-hydroxyhexanal, two primary structural features deviate from a simple straight-chain aldehyde:

• α,α-Dialkyl Substitution: The presence of two methyl groups on the carbon adjacent to the carbonyl (the alpha-carbon) has a minor electronic effect. Alkyl groups are weakly electron-donating, which can slightly stabilize the resonance form with a single C-O bond, thus marginally lowering the C=O stretching frequency compared to an unsubstituted aldehyde.[5]

• γ-Hydroxyl Group and Intramolecular Hydrogen Bonding: The hydroxyl group at the C4 position is the most influential substituent. Its proximity to the carbonyl group allows for the formation of a thermodynamically stable six-membered ring via an intramolecular hydrogen bond.[8] This interaction involves the donation of electron density from the carbonyl oxygen to the hydroxyl proton. This donation of electron density away from the C=O bond significantly weakens it, leading to a substantial decrease in the carbonyl stretching frequency.[9][10] The effect of intramolecular hydrogen bonding on the carbonyl frequency is generally more pronounced than that of intermolecular hydrogen bonding.[8]

The diagram below illustrates this crucial intramolecular interaction.

Caption: Intramolecular hydrogen bonding in 2,2-dimethyl-4-hydroxyhexanal.

Comparative IR Data Analysis

To quantify the impact of these structural features, we can compare the expected C=O stretching frequency of 2,2-dimethyl-4-hydroxyhexanal with several simpler, related aldehydes. The data below is compiled from typical values reported in spectroscopic literature.[3][11][12]

Compound	Key Structural Features	Expected C=O Stretch (cm⁻¹)	Primary Influencing Factor
Hexanal	Saturated aliphatic aldehyde	~1730	Baseline
2,2-Dimethylhexanal	α,α-dialkyl substitution	~1725	Weak inductive effect
4-Hydroxyhexanal	γ-hydroxyl group	~1715	Intramolecular H-bonding
2,2-Dimethyl-4-hydroxyhexanal	α,α-dialkyl & γ-hydroxyl	~1710-1715	Dominant Intramolecular H-bonding

This comparison clearly demonstrates that while alpha-substitution causes a minor redshift, the dominant effect is the intramolecular hydrogen bonding, which lowers the frequency by approximately 15-20 cm⁻¹. The combined effects in 2,2-dimethyl-4-hydroxyhexanal result in a carbonyl stretch at a significantly lower wavenumber than a simple saturated aldehyde.

Experimental Protocol: Acquiring a High-Quality IR Spectrum

The following protocol outlines the steps for obtaining an IR spectrum of a liquid sample like 2,2-dimethyl-4-hydroxyhexanal using a modern FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

Objective: To obtain a clean, high-resolution IR spectrum for the identification of key functional group vibrations.

Materials:

• FTIR Spectrometer with ATR accessory (e.g., diamond or germanium crystal)

• Sample of 2,2-dimethyl-4-hydroxyhexanal

• Dropper or pipette

• Solvent for cleaning (e.g., isopropanol or acetone)

• Lint-free wipes (e.g., Kimwipes)

Workflow Diagram:

Caption: Standard workflow for ATR-FTIR spectral acquisition.

Step-by-Step Procedure:

• Prepare the Instrument: Ensure the FTIR spectrometer and ATR accessory are powered on and have reached thermal equilibrium.

• Clean the ATR Crystal: Before any measurements, thoroughly clean the surface of the ATR crystal. Apply a small amount of isopropanol to a lint-free wipe and gently clean the crystal surface. Allow the solvent to fully evaporate.

• Collect a Background Spectrum: With the clean, empty ATR accessory in place, collect a background spectrum. This scan measures the ambient atmosphere (H₂O, CO₂) and the instrument's intrinsic response, which will be subtracted from the sample spectrum.

• Apply the Sample: Place a single drop of 2,2-dimethyl-4-hydroxyhexanal directly onto the center of the ATR crystal. Ensure the crystal is fully covered by the liquid sample.

• Collect the Sample Spectrum: Acquire the spectrum of the sample. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The standard spectral range is 4000-400 cm⁻¹.

• Clean Up: Once the measurement is complete, carefully clean the sample from the ATR crystal using a lint-free wipe and an appropriate solvent.

• Data Analysis: The resulting spectrum should be baseline-corrected. Use the software's tools to identify the precise wavenumbers of key peaks, paying special attention to the regions for C=O, O-H, and C-H stretching.

Corroborating Evidence from the Full Spectrum

While the carbonyl stretch is the focus, a confident identification of 2,2-dimethyl-4-hydroxyhexanal relies on observing other characteristic peaks:

• O-H Stretch: A very broad absorption band will be present in the 3500-3200 cm⁻¹ region.[9] Its breadth is a direct consequence of the hydrogen bonding.[2]

• Aldehydic C-H Stretch: Look for two bands of moderate intensity for the C-H bond of the aldehyde group itself. One appears between 2830-2800 cm⁻¹ and the other, often a more distinct shoulder, appears around 2720-2700 cm⁻¹.[3][4] The presence of this second peak is a strong confirmation of an aldehyde functional group.[11]

• Aliphatic C-H Stretch: Strong, sharp peaks will be observed in the 3000-2850 cm⁻¹ region, corresponding to the C-H stretching vibrations of the methyl and methylene groups in the molecule.

Conclusion

The IR spectrum of 2,2-dimethyl-4-hydroxyhexanal serves as an excellent model for understanding the profound influence of intramolecular forces on vibrational frequencies. The expected carbonyl stretching frequency of approximately 1710-1715 cm⁻¹ represents a significant redshift from the standard 1730 cm⁻¹ for a simple saturated aldehyde. This shift is predominantly caused by the weakening of the C=O bond through the formation of a stable six-membered ring via intramolecular hydrogen bonding with the gamma-hydroxyl group. This detailed analysis, supported by comparative data and confirmed by other characteristic peaks in the spectrum, allows researchers to confidently elucidate the structure of molecules where such non-covalent interactions are present.

References

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• JoVE. (2024, December 5). Video: IR Frequency Region: Alkene and Carbonyl Stretching. Retrieved from [Link]

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A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Methods for the Detection of 4-Hydroxy-2,2-dimethylhexanal Impurities

Introduction: The Analytical Imperative for Impurity Profiling

4-Hydroxy-2,2-dimethylhexanal is a bifunctional organic molecule whose structural features make it a potentially valuable intermediate in chemical synthesis. In any application, but especially within the pharmaceutical and specialty chemical industries, the purity of such a starting material or intermediate is paramount. The presence of impurities, even at trace levels, can have significant impacts on the yield, safety, and stability of the final product. Therefore, robust analytical methods for the identification and quantification of process-related and degradation impurities are not merely a quality control measure; they are a foundational requirement for process development and regulatory compliance.

This guide provides an in-depth comparison of analytical strategies for the impurity profiling of 4-Hydroxy-2,2-dimethylhexanal. We will explore a classic, robust High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method and compare it with a modern, high-sensitivity Ultra-Performance Liquid Chromatography with Tandem Mass Spectrometry (UPLC-MS/MS) approach. The discussion is grounded in established principles of analytical chemistry and adheres to the rigorous standards set by regulatory bodies like the International Council for Harmonisation (ICH).[1][2]

The Core Challenge: Detecting the "Invisible" Aldehyde

Short-chain aliphatic aldehydes, such as 4-Hydroxy-2,2-dimethylhexanal, present a significant analytical challenge: they lack a strong native chromophore.[3] A chromophore is the part of a molecule responsible for absorbing ultraviolet or visible light. Without a significant chromophore, the analyte is practically "invisible" to standard HPLC-UV detectors, making direct quantification impossible at the low levels required for impurity analysis.

To overcome this, a chemical derivatization strategy is essential.[4] This process involves reacting the aldehyde with a "tagging" agent to create a new molecule (a derivative) with excellent chromatographic properties and a strong chromophore, rendering it easily detectable.[3][4]

Method 1: The Workhorse - HPLC-UV with DNPH Derivatization

The most established and widely adopted method for the analysis of carbonyl compounds is pre-column derivatization with 2,4-dinitrophenylhydrazine (DNPH).[5][6]

Principle of the Method The carbonyl group of 4-Hydroxy-2,2-dimethylhexanal reacts with DNPH in an acidic medium to form a stable 2,4-dinitrophenylhydrazone derivative. This derivative is a larger, less polar molecule with a bright yellow-orange color, and it absorbs intensely around 360 nm, a wavelength where interference is often minimal.[5] The resulting hydrazones are then separated using reversed-phase HPLC and quantified with a UV detector.

Causality Behind Experimental Choices:

• Pre-column Derivatization: Performing the reaction before HPLC injection allows for the optimization of reaction conditions (time, temperature, pH) independently of the chromatographic separation, ensuring complete conversion of the analyte.[4]

• Reversed-Phase C18 Column: The nonpolar nature of the DNPH derivatives makes them ideally suited for separation on a C18 stationary phase, which separates molecules based on their hydrophobicity.

• UV Detection at ~360 nm: This wavelength provides high sensitivity for the dinitrophenylhydrazone derivatives while minimizing potential interference from other sample components.[5]

Method 2: The Specialist - UPLC-MS/MS for Ultimate Sensitivity and Specificity

For applications requiring the highest sensitivity and unambiguous identification, such as the detection of potentially genotoxic impurities, Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS) is the gold standard.[7][8][9]

Principle of the Method UPLC technology utilizes columns packed with sub-2 µm particles, which, when paired with a compatible low-dispersion instrument, provides significantly higher resolution, speed, and sensitivity compared to traditional HPLC.[5]

Detection is achieved via a tandem mass spectrometer. The derivatized (or sometimes underivatized) analyte is ionized (e.g., by Electrospray Ionization - ESI), and the mass spectrometer selects the specific molecular ion (the "parent" ion). This parent ion is then fragmented, and the instrument detects specific "daughter" ions. This parent-daughter transition is unique to the molecule of interest, providing an exceptionally high degree of specificity and virtually eliminating false positives.[10] While derivatization is not strictly necessary for MS detection, it is often employed to improve chromatographic peak shape and ionization efficiency.[8]

Causality Behind Experimental Choices:

• UPLC System: Chosen for its ability to dramatically reduce run times (from >40 minutes to <10 minutes) and improve peak resolution, which is critical for separating closely related isomers.[5]

• Tandem Mass Spectrometry (MS/MS): This detector provides two layers of confirmation (parent and daughter ion masses), making it the most specific detection method available. It can detect impurities at levels far below the capabilities of UV detectors.

• Derivatization (Optional but Recommended): Using a reagent like DNPH or others can improve chromatographic retention on reversed-phase columns and enhance the molecule's ability to be ionized for MS analysis.

Comparative Analysis: Choosing the Right Tool for the Job

The selection of an analytical method is a balance of performance requirements, sample complexity, and available resources. The table below provides a direct comparison of the two approaches.

Feature	HPLC-UV with DNPH Derivatization	UPLC-MS/MS
Specificity	Good. Based on retention time and UV absorbance.	Exceptional. Based on specific mass-to-charge transitions. Unambiguous identification.
Sensitivity (LOD/LOQ)	Moderate (ng/mL to low µg/mL range).[11]	Very High (pg/mL to low ng/mL range).[7]
Analysis Speed	Slower (Typical run times of 20-45 minutes).[5]	Faster (Typical run times of 2-10 minutes).[5]
Quantitative Linearity	Excellent over a wide dynamic range.	Excellent, but may have a narrower linear range than UV.
Instrumentation Cost	Lower. Standard equipment in most analytical labs.	Higher. Requires significant capital investment.
Method Development	Relatively straightforward and well-documented.	More complex, requiring optimization of both LC and MS parameters.
Ideal Application	Routine quality control, process monitoring, release testing.	Trace-level impurity identification, genotoxic impurity analysis, reference standard characterization.

Visualizing the Method Selection Process

The choice between these two powerful techniques depends on the analytical objective.

Caption: Decision tree for selecting an appropriate analytical method.

Detailed Experimental Protocol: HPLC-UV Method with DNPH Derivatization

This protocol provides a self-validating system for the routine quantification of impurities in 4-Hydroxy-2,2-dimethylhexanal, grounded in ICH and USP guidelines for analytical method validation.[12][13]

Reagents and Materials

• 4-Hydroxy-2,2-dimethylhexanal: Reference standard and test sample.

• 2,4-Dinitrophenylhydrazine (DNPH): High purity grade.

• Acetonitrile (ACN): HPLC gradient grade.

• Water: HPLC grade (e.g., Milli-Q or equivalent).

• Perchloric Acid or Sulfuric Acid: ACS grade, for catalyst.

• Class A Volumetric Flasks and Pipettes.

• 0.45 µm Syringe Filters.

Solution Preparation

• DNPH Derivatizing Reagent: Carefully dissolve approximately 150 mg of DNPH in 50 mL of acetonitrile. In a separate container, cautiously add 0.5 mL of concentrated perchloric acid to 50 mL of HPLC-grade water. Slowly add the acid solution to the DNPH solution while stirring. Safety Note: Always add acid to water/solvent, not the other way around. Wear appropriate PPE.

• Mobile Phase A: HPLC Grade Water.

• Mobile Phase B: HPLC Grade Acetonitrile.

• Sample Diluent: Acetonitrile.

Standard and Sample Preparation & Derivatization

• Standard Stock Solution: Accurately weigh about 25 mg of 4-Hydroxy-2,2-dimethylhexanal reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with acetonitrile to obtain a concentration of ~1 mg/mL.

• Spiking Standard (for validation): Prepare solutions of known impurities in a similar manner if available.

• Test Sample Solution: Accurately weigh about 25 mg of the test sample into a 25 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.

• Derivatization Procedure:

  • Pipette 1.0 mL of the standard or sample solution into a 10 mL volumetric flask.

  • Add 2.0 mL of the DNPH Derivatizing Reagent.

  • Swirl to mix and allow the reaction to proceed at room temperature for at least 60 minutes, protected from light.

  • Dilute to volume with acetonitrile.

  • Filter the resulting solution through a 0.45 µm syringe filter into an HPLC vial.

HPLC Operating Conditions

Parameter	Recommended Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Standard for reversed-phase separation of nonpolar derivatives.
Mobile Phase A	Water	Strong solvent for gradient elution.
Mobile Phase B	Acetonitrile	Weak solvent for eluting hydrophobic derivatives.
Gradient Program	0-5 min: 60% B5-25 min: 60% to 90% B25-30 min: 90% B30.1-35 min: 60% B	A gradient is necessary to separate impurities with varying polarities and elute the main component effectively.[14]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Ensures reproducible retention times.
Injection Volume	10 µL	A small volume minimizes potential peak distortion.[15]
Detector	UV-Vis Diode Array Detector (DAD)
Detection Wavelength	360 nm	Wavelength of maximum absorbance for DNPH derivatives.[5]

System Suitability and Validation

Before sample analysis, the system must pass a System Suitability Test (SST) to ensure its performance. This is a non-negotiable part of a self-validating system.

• SST Solution: A solution containing the main derivatized component and at least one known impurity derivative.

• Acceptance Criteria (as per USP/ICH): [12]

  • Tailing Factor (Symmetry): ≤ 2.0 for the main peak.

  • Theoretical Plates (Efficiency): > 2000 for the main peak.

  • Resolution: > 2.0 between the main peak and the closest eluting impurity.

  • Repeatability (%RSD): ≤ 2.0% for 5 replicate injections of the standard.

The method must be validated for its intended purpose, assessing parameters like specificity (forced degradation studies), linearity, accuracy, precision (repeatability and intermediate precision), and limits of detection (LOD) and quantitation (LOQ).[16][17]

Visualizing the Experimental Workflow

Caption: Experimental workflow for impurity analysis via DNPH derivatization.

Conclusion

The effective control of impurities in 4-Hydroxy-2,2-dimethylhexanal relies on the selection and proper validation of a suitable analytical method. For routine quality control where impurities are expected to be above the ICH reporting threshold of 0.05%, the HPLC-UV method with DNPH derivatization is a robust, reliable, and cost-effective choice. It is a well-understood technique that provides the necessary performance for release testing and process monitoring.

However, when the analytical challenge shifts to identifying unknown trace impurities or quantifying high-potency or potentially genotoxic species, the superior sensitivity and specificity of UPLC-MS/MS become indispensable. While more resource-intensive, this technique provides an unparalleled level of confidence in the analytical results, which is crucial during drug development and for ensuring ultimate patient safety. The choice of method, therefore, should always be driven by the specific analytical requirements of the project phase and the nature of the impurities being investigated.

References

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• AMSbiopharma. (2025, April 22). ICH Q3E Guideline: Impurities Assessment and Control.
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• IKEV. ICH Q3AR Guideline Impurity Testing Guideline Impurities in New Drug Substances.
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• Thermo Fisher Scientific - CA. Reagents for Modifying Aldehydes and Ketones—Section 3.3.
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• ICH. ich harmonised tripartite guideline - impurities in new drug products.
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• Waters Corporation. Fast Analysis of Aldehydes and Ketones by ACQUITY UPLC.
• Sigma-Aldrich. Fast and Reliable Environmental Analysis of Aldehyde and Ketone Air Pollutants.
• Google Patents. EP2433651A1 - Method for detecting aldehydes and ketones in glycerine.
• Priyanka Suresh Ghugare, Sandeep Kumar. (2025, December 10).
• M. S. T. University. (2021, July 16). Experimental No. (13) Aldehydes and ketones.
• J. Braz. Chem. Soc. (2025, December 31). Analytical Methods to Assess Carbonyl Compounds in Foods and Beverages.
• USP.org. Use of impurities in the development and validation of a LC-Method with CAD detection for Tobramycin impurity analysis.
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comparing reactivity of 4-Hydroxy-2,2-dimethylhexanal vs hydroxypivaldehyde

An In-Depth Guide to the Comparative Reactivity of 4-Hydroxy-2,2-dimethylhexanal and Hydroxypivaldehyde

For Researchers, Scientists, and Drug Development Professionals

From the desk of a Senior Application Scientist, this guide provides a critical analysis of two pivotal hydroxyaldehyde building blocks: 4-Hydroxy-2,2-dimethylhexanal and hydroxypivaldehyde (3-hydroxy-2,2-dimethylpropanal). While both molecules possess hydroxyl and aldehyde functionalities, their distinct structural arrangements lead to profoundly different chemical behaviors. Understanding these nuances is paramount for designing efficient synthetic routes, predicting reaction outcomes, and optimizing process conditions in pharmaceutical and fine chemical development.

This document eschews a simplistic overview in favor of a deep-dive into the mechanistic causality behind their reactivity profiles, supported by validated experimental frameworks.

The Decisive Factor: Structural and Steric Architecture

The reactivity of an organic molecule is fundamentally dictated by its structure. Both 4-Hydroxy-2,2-dimethylhexanal and hydroxypivaldehyde share a key feature: a gem-dimethyl group at the α-position to the aldehyde. This substitution creates significant steric hindrance, a critical factor that slows the approach of nucleophiles to the carbonyl carbon compared to less bulky aldehydes.[1][2][3] However, the dispositive difference lies in the location and nature of the hydroxyl group.

• Hydroxypivaldehyde: Features a primary hydroxyl group at the C3 position, creating a 1,3-hydroxyaldehyde. It is a key intermediate in the synthesis of neopentyl glycol and pantothenic acid (vitamin B5).[4][5][6]

• 4-Hydroxy-2,2-dimethylhexanal: Possesses a secondary hydroxyl group at the C4 position, resulting in a 1,4-hydroxyaldehyde.

This seemingly minor positional variance has profound implications for the molecules' conformational preferences and the availability of their reactive functional groups.

Figure 1. A comparison of the chemical structures. The key difference is the position of the hydroxyl group.

A Tale of Two Equilibria: The Dominance of the Cyclic Hemiacetal

The most significant divergence in the reactivity of these two compounds stems from the propensity of γ- and δ-hydroxyaldehydes to undergo intramolecular cyclization to form stable hemiacetals.[7][8]

• 4-Hydroxy-2,2-dimethylhexanal: A Masked Aldehyde The 1,4-disposition of the functional groups in this molecule allows the secondary hydroxyl group to readily attack the aldehyde carbonyl, forming a thermodynamically stable six-membered ring (a tetrahydropyran). This intramolecular reaction is a highly favored equilibrium process for forming five- and six-membered rings.[9][10][11][12] Consequently, at any given moment in solution, the majority of 4-Hydroxy-2,2-dimethylhexanal exists as its cyclic hemiacetal, effectively "masking" the reactive aldehyde. For any reaction to occur at the aldehyde, the ring must first open, making the effective concentration of the reactive species low.

• Hydroxypivaldehyde: An Available Aldehyde In contrast, an intramolecular cyclization of hydroxypivaldehyde would require the formation of a highly strained and energetically unfavorable four-membered oxetane ring. Therefore, this equilibrium lies heavily in favor of the open-chain form, meaning the aldehyde group is far more available to react with external reagents. It is important to note, however, that upon standing, hydroxypivaldehyde can reversibly dimerize to form a stable six-membered dioxane derivative, which is a different phenomenon from intramolecular cyclization.[4][6][13]

Figure 2. Intramolecular cyclization pathways for the two hydroxyaldehydes.

Comparative Reactivity Profiles

This fundamental difference in equilibrium governs the relative reactivity in key transformations.

Table 1: Summary of Comparative Reactivity

Reaction Type	Hydroxypivaldehyde	4-Hydroxy-2,2-dimethylhexanal	Rationale
Nucleophilic Addition	More Reactive	Less Reactive	Higher concentration of available open-chain aldehyde.
Oxidation to Carboxylic Acid	Faster	Slower / Requires Harsher Conditions	Aldehyde is readily available. Hemiacetal form is resistant to oxidation.
Reductive Amination	More Favorable	Less Favorable	Requires available aldehyde for imine formation.
Acetal Formation	Favorable	Less Favorable	Aldehyde is accessible for reaction with external alcohols.
Reactions at OH Group	Primary Alcohol Reactivity	Secondary Alcohol Reactivity	The hydroxyl group itself differs in steric hindrance and acidity.

Aldol and Cannizzaro Reactions

Due to the absence of α-hydrogens, neither molecule can act as a nucleophile in a self-aldol condensation.[14] However, they are excellent electrophilic partners in directed (crossed) aldol reactions.[15] In the presence of a strong base and in the absence of other electrophiles, they are prone to undergo the Cannizzaro reaction, a disproportionation where one molecule is reduced to an alcohol and another is oxidized to a carboxylic acid.[5][13] The industrial synthesis of neopentyl glycol from hydroxypivaldehyde can utilize either catalytic hydrogenation or a crossed Cannizzaro reaction with formaldehyde.[13]

Experimental Protocol: A Self-Validating System for Reactivity Assessment

To empirically validate the claims of differential reactivity, the following comparative oxidation protocol is proposed. It uses Tollens' reagent, which provides a clear visual confirmation (the formation of a silver mirror) upon reacting with an available aldehyde.

Objective: To visually and qualitatively compare the availability of the aldehyde functionality in both compounds under mild basic conditions at room temperature.

Materials:

• 4-Hydroxy-2,2-dimethylhexanal

• Hydroxypivaldehyde

• Silver nitrate (AgNO₃), 0.1 M solution

• Sodium hydroxide (NaOH), 10% solution

• Ammonia (NH₄OH), 2 M solution

• Test tubes and rack

• Deionized water

Procedure:

• Preparation of Tollens' Reagent: In a clean test tube, add 2 mL of 0.1 M AgNO₃ solution. Add one drop of 10% NaOH solution. A precipitate of silver oxide (Ag₂O) will form. Add 2 M NH₄OH dropwise, with shaking, until the brown precipitate just dissolves. This is fresh Tollens' reagent. Caution: Tollens' reagent should be prepared fresh and not stored, as it can form explosive silver fulminate upon standing.

• Reaction Setup: Prepare two clean test tubes. In test tube A, add 50 mg of hydroxypivaldehyde. In test tube B, add 50 mg of 4-Hydroxy-2,2-dimethylhexanal.

• Initiation: To each test tube (A and B), add 2 mL of the freshly prepared Tollens' reagent.

• Observation: Allow both test tubes to stand at room temperature for 10-15 minutes. Observe the formation, or lack thereof, of a silver mirror on the inner surface of the test tubes.

Expected Outcome:

• Test Tube A (Hydroxypivaldehyde): A silver mirror will form relatively quickly, indicating the oxidation of the readily available aldehyde.

• Test Tube B (4-Hydroxy-2,2-dimethylhexanal): Little to no silver mirror formation is expected in the same timeframe. The low concentration of the open-chain aldehyde, due to the stable cyclic hemiacetal, results in a significantly slower or negligible reaction rate.

Figure 3. Experimental workflow for the comparative Tollens' test.

Authoritative Grounding & Synthetic Strategy

The choice between these two reagents is a strategic one, dictated by the desired synthetic outcome.

• Select Hydroxypivaldehyde when:

  • The synthetic target requires a robust aldehyde that can participate in standard carbonyl chemistry (e.g., Wittig reactions, reductions, reductive aminations) without complications from intramolecular cyclization.

  • The molecule is a direct precursor for neopentyl glycol or derivatives thereof.[4][5]

• Select 4-Hydroxy-2,2-dimethylhexanal when:

  • The synthetic plan requires selective modification of the hydroxyl group while the aldehyde is "naturally" protected as a hemiacetal. The aldehyde can be unmasked later under conditions that shift the equilibrium (e.g., heating, acid/base catalysis).

  • The target molecule is a tetrahydropyran derivative, using the inherent cyclization as a key bond-forming step.

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• Siewniak, A., Monasterska, E., Pankalla, E., & Chrobok, A. (2022). Polymer-Supported Poly(Ethylene Glycol) as a Phase-Transfer Catalyst for Cross-Aldol Condensation of Isobutyroaldehyde and Formaldehyde. Molecules, 27(18), 5991. [Link]

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• Vandemoortele, A., Simon, M., Claes, A., & De Meulenaer, B. (2020). Behavior of Hexanal, (E)-Hex-2-enal, 4-Hydroxyhex-2-enal, and 4-Hydroxynon-2-enal in Oil-in-Water Emulsions. Journal of Agricultural and Food Chemistry, 68(41), 11568–11577. [Link]

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A Comparative Guide to the Reference Standard Characterization of 4-Hydroxy-2,2-dimethylhexanal

For the Attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comprehensive technical overview of the necessary methodologies for the definitive characterization of a reference standard for 4-Hydroxy-2,2-dimethylhexanal. Given the limited specific literature on this compound, this document establishes a robust analytical framework by drawing comparisons with well-characterized, structurally related hydroxyalkenals. We will delve into the critical analytical techniques, explain the rationale behind their application, and present expected outcomes based on established principles of organic compound characterization.

The Imperative of a Well-Characterized Reference Standard

In the realm of drug development and scientific research, a reference standard is the bedrock of analytical accuracy and reproducibility. For a molecule like 4-Hydroxy-2,2-dimethylhexanal, which combines the functionalities of a hydroxyl group and an aldehyde, a thoroughly characterized standard is paramount for:

• Accurate Quantification: Ensuring that measurements of the compound in various matrices are reliable and consistent.

• Impurity Profiling: Identifying and quantifying any related substances or degradation products.

• Biological Activity Assessment: Guaranteeing that the observed biological effects are attributable to the compound of interest and not to impurities.

• Regulatory Compliance: Meeting the stringent requirements of regulatory bodies for drug substance and product characterization.

The dual functionality of 4-Hydroxy-2,2-dimethylhexanal presents unique analytical challenges, including its potential for oxidation, hemiacetal formation, and thermal instability, which must be addressed through a multi-faceted characterization approach.

A Multi-Technique Approach to Structural Elucidation and Purity Assessment

A single analytical technique is insufficient to fully characterize a reference standard. A suite of orthogonal methods must be employed to provide a comprehensive picture of the molecule's identity, purity, and stability. This guide will focus on the most critical techniques: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Chromatography.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule

NMR spectroscopy is arguably the most powerful tool for the unambiguous identification and structural elucidation of organic molecules. For 4-Hydroxy-2,2-dimethylhexanal, both ¹H and ¹³C NMR would be indispensable.

Expertise & Experience in NMR Analysis:

The choice of deuterated solvent is a critical first step. Solvents like CDCl₃, DMSO-d₆, or Acetone-d₆ are common choices.[1] The chemical shifts observed in these solvents can be influenced by solvent-solute interactions, so consistency is key.[2]

Expected ¹H NMR Spectral Features for 4-Hydroxy-2,2-dimethylhexanal:

Proton Type	Expected Chemical Shift (ppm)	Multiplicity	Key Information
Aldehydic proton (-CHO)	9.5 - 10.0	Singlet (or triplet if coupled to adjacent CH₂)	Confirms the presence of the aldehyde functionality.
Hydroxyl proton (-OH)	Variable (typically 1-5)	Broad singlet	Position is concentration and solvent-dependent. Can be confirmed by D₂O exchange.
Methine proton (-CH(OH)-)	3.5 - 4.5	Multiplet	Its coupling pattern will reveal the number of adjacent protons.
Methylene protons (-CH₂-)	1.2 - 2.5	Multiplets	Their specific shifts and couplings will help to map out the carbon skeleton.
Gem-dimethyl protons (-C(CH₃)₂)	1.0 - 1.3	Singlets (two distinct)	The presence of two singlets would confirm the gem-dimethyl group.
Terminal methyl proton (-CH₃)	0.8 - 1.0	Triplet	Confirms the ethyl group at the end of the chain.

Trustworthiness through 2D NMR:

To definitively assign all proton and carbon signals, two-dimensional NMR experiments are essential.

• COSY (Correlation Spectroscopy): Establishes proton-proton coupling networks, allowing for the tracing of the carbon chain from the aldehyde proton to the terminal methyl group.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded protons and carbons, providing unambiguous carbon assignments.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds, crucial for identifying quaternary carbons and confirming the overall connectivity of the molecule.

Below is a logical workflow for the NMR-based structural confirmation of 4-Hydroxy-2,2-dimethylhexanal.

Caption: NMR workflow for structural elucidation.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compound and, through fragmentation patterns, offers corroborating structural information.[3] For a relatively small molecule like 4-Hydroxy-2,2-dimethylhexanal, techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) are ideal.[4]

Expertise & Experience in MS Analysis:

The choice between GC-MS and LC-MS depends on the compound's volatility and thermal stability. Given the presence of a hydroxyl group, derivatization might be necessary for GC-MS to improve volatility and peak shape.[5] However, LC-MS with a soft ionization technique like Electrospray Ionization (ESI) can often analyze the intact molecule directly.

Expected Mass Spectral Data for 4-Hydroxy-2,2-dimethylhexanal (C₈H₁₆O₂):

• Molecular Weight: 144.21 g/mol .[6]

• Molecular Ion (M⁺) or Pseudomolecular Ion ([M+H]⁺, [M+Na]⁺): In GC-MS (with electron ionization), a molecular ion peak at m/z 144 might be observed, though it could be weak. In LC-MS (with ESI), protonated ([M+H]⁺ at m/z 145) or sodiated ([M+Na]⁺ at m/z 167) adducts are expected.[7]

• Key Fragmentation Patterns:

  • α-Cleavage: Cleavage of the bond between the carbonyl group and the adjacent carbon is a common fragmentation pathway for aldehydes.[8]

  • McLafferty Rearrangement: If a gamma-hydrogen is present relative to the carbonyl group, a characteristic rearrangement can occur.[8]

  • Loss of Water: The hydroxyl group can be readily lost as a water molecule (M-18), particularly under energetic ionization conditions.

High-Resolution Mass Spectrometry (HRMS):

For a definitive confirmation of the elemental composition, HRMS is essential. This technique measures the mass-to-charge ratio with very high precision, allowing for the calculation of the molecular formula and distinguishing it from other compounds with the same nominal mass.

The logical flow for mass spectrometric analysis is depicted below.

Caption: Mass spectrometry workflow for molecular confirmation.

Chromatography: The Gold Standard for Purity Assessment

Chromatographic techniques are essential for determining the purity of a reference standard and for quantifying any impurities. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most commonly employed methods.

Expertise & Experience in Chromatographic Analysis:

The choice of method and detector is crucial for achieving the required sensitivity and selectivity.

• HPLC with UV Detection: Aldehydes possess a chromophore that allows for UV detection. However, the molar absorptivity might be low. Derivatization with agents like 2,4-dinitrophenylhydrazine (DNPH) can significantly enhance UV detection.[5][9]

• GC with Flame Ionization Detection (FID): GC-FID is a robust and widely used technique for the analysis of volatile and semi-volatile organic compounds.[10] It offers excellent linearity and sensitivity for purity determinations. As with GC-MS, derivatization of the hydroxyl group may be beneficial.

• Chiral Chromatography: If the synthesis of 4-Hydroxy-2,2-dimethylhexanal can result in stereoisomers, chiral chromatography (either GC or HPLC) is necessary to determine the enantiomeric or diastereomeric purity.

A Comparative Look at Alternatives:

The characterization of 4-Hydroxy-2,2-dimethylhexanal can be benchmarked against well-studied hydroxyalkenals like 4-hydroxy-2-nonenal (HNE) and 4-hydroxy-2-hexenal (HHE). These compounds are products of lipid peroxidation and have been extensively analyzed.[11][12][13]

Analytical Technique	4-Hydroxy-2,2-dimethylhexanal (Expected)	4-hydroxy-2-nonenal (HNE) / 4-hydroxy-2-hexenal (HHE) (Established)	Rationale for Comparison
¹H NMR	Aldehydic proton ~9.6 ppm; gem-dimethyl singlets ~1.1 ppm.	Aldehydic proton ~9.5 ppm; vinylic protons ~6-7 ppm.	The core aldehyde and hydroxyl functionalities will show similar chemical shifts, providing a good reference point.
GC-MS	Potential for dehydration; α-cleavage fragments.	Well-documented fragmentation patterns, often analyzed after derivatization.	Comparing fragmentation pathways can help in interpreting the mass spectrum of the novel compound.
HPLC-UV	Requires derivatization (e.g., with DNPH) for sensitive detection.	Commonly analyzed as DNPH derivatives, with established chromatographic conditions.[5][9]	Existing methods for HNE/HHE can serve as a starting point for method development for 4-Hydroxy-2,2-dimethylhexanal.

Protocol for Purity Determination by GC-FID:

• Preparation of Standard Solutions: Accurately weigh the 4-Hydroxy-2,2-dimethylhexanal reference standard and dissolve it in a suitable high-purity solvent (e.g., acetonitrile or ethyl acetate) to prepare a stock solution. Prepare a series of calibration standards by serial dilution.

• GC-FID System and Conditions:

  • Column: A mid-polarity column, such as a DB-FATWAX or similar, is often suitable for separating aldehydes and alcohols.[10]

  • Injector: Split/splitless injector, with an optimized split ratio to avoid column overloading.

  • Oven Temperature Program: A temperature gradient program will be necessary to ensure good separation of the main component from any potential impurities.

  • Detector: Flame Ionization Detector (FID) maintained at a high temperature to prevent condensation.

• Analysis: Inject the calibration standards to establish a calibration curve. Inject the reference standard solution multiple times to assess precision.

• Data Analysis: Calculate the purity of the reference standard by area percent, assuming all impurities have a similar response factor to the main component. For higher accuracy, the relative response factors of identified impurities should be determined.

Conclusion: A Pathway to a Validated Reference Standard

The comprehensive characterization of a reference standard for 4-Hydroxy-2,2-dimethylhexanal requires a meticulous and multi-faceted analytical approach. While specific data for this molecule may not be widely available, the principles and methodologies established for structurally similar hydroxyalkenals provide a clear and reliable path forward.

By combining the structural elucidating power of NMR spectroscopy, the molecular weight and fragmentation information from mass spectrometry, and the quantitative purity assessment from chromatography, a robust and scientifically sound characterization can be achieved. This ensures that the reference standard is fit for its intended purpose, underpinning the accuracy and reliability of all future research and development activities involving this compound.

References

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distinguishing 4-Hydroxy-2,2-dimethylhexanal from linear isomers

Distinguishing 4-Hydroxy-2,2-dimethylhexanal from Linear Isomers: A Comprehensive Analytical Guide

In drug development and fine chemical synthesis, the regioselectivity of hydroformylation and aldol reactions often yields complex mixtures of branched and linear aliphatic hydroxyaldehydes[1]. Distinguishing a highly branched molecule like 4-hydroxy-2,2-dimethylhexanal[2] from its linear isomers (e.g., 4-hydroxyoctanal or 8-hydroxyoctanal) is critical for quality control and structure-activity relationship (SAR) profiling.

This guide provides an objective, data-driven framework for differentiating these isomers using Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS), focusing on the structural causality that drives their distinct analytical behaviors.

The Hemiacetal Tautomerization Challenge

A fundamental causality that dictates the analytical approach is the spontaneous intramolecular cyclization of 4-hydroxyaldehydes. While distal linear isomers like 8-hydroxyoctanal remain in an open-chain conformation, 4-hydroxy-2,2-dimethylhexanal and 4-hydroxyoctanal rapidly equilibrate into 5-membered cyclic hemiacetals (lactols).

• 4-Hydroxy-2,2-dimethylhexanal cyclizes to form 5-ethyl-3,3-dimethyltetrahydrofuran-2-ol.

• 4-Hydroxyoctanal cyclizes to form 5-butyltetrahydrofuran-2-ol.

Failure to account for this tautomerization leads to misinterpretation of spectroscopic data, as the characteristic aldehyde signals will be absent or severely diminished in standard non-polar solvents.

Nuclear Magnetic Resonance (NMR) Profiling

NMR spectroscopy provides direct structural elucidation, provided the equilibrium state is managed through solvent selection.

• 1H NMR : In the open-chain form, the aldehyde proton of 4-hydroxy-2,2-dimethylhexanal appears as a distinct singlet (

  9.4–9.6 ppm) because the adjacent C2 carbon is quaternary (gem-dimethyl group)[3]. In contrast, linear isomers exhibit a triplet ( 9.7–9.8 ppm) due to spin-spin coupling with the two protons on the -carbon. If the molecule has cyclized, the aldehyde proton disappears, replaced by a hemiacetal (O-CH-O) proton multiplet around 4.8–5.2 ppm.

• 13C NMR : The branching at C2 in 4-hydroxy-2,2-dimethylhexanal creates a quaternary carbon signal (

  ~45–50 ppm), which is completely absent in linear isomers (where C2 is a secondary CH2 group, ~43 ppm). The carbonyl carbon itself is highly deshielded, appearing around 205 ppm for the branched isomer and 202 ppm for the linear isomer[3].

Table 1: Key Spectroscopic Markers for Isomer Differentiation

Analytical Feature	4-Hydroxy-2,2-dimethylhexanal (Branched)	4-Hydroxyoctanal (Linear)	8-Hydroxyoctanal (Linear)
Predominant State (Solution)	Cyclic Hemiacetal (Lactol)	Cyclic Hemiacetal (Lactol)	Open-Chain Aldehyde
Aldehyde 1H Signal (Open)	Singlet ( 9.4 - 9.6)	Triplet ( 9.7 - 9.8)	Triplet ( 9.7 - 9.8)
Hemiacetal 1H Signal (Cyclic)	Multiplet ( 4.8 - 5.2)	Multiplet ( 4.8 - 5.2)	N/A
C2 Carbon (13C NMR)	Quaternary (~48 ppm)	Secondary (~43 ppm)	Secondary (~43 ppm)
McLafferty Fragment (GC-MS)	m/z 72	m/z 44	m/z 44

GC-MS Fragmentation Dynamics

Direct GC-MS analysis of hydroxyaldehydes using standard heated inlets is notoriously unreliable due to thermal dehydration. However, by utilizing Cold On-Column (COC) injection, the native fragmentation patterns can be preserved.

The fragmentation pathways diverge significantly based on the C2 substitution:

• Linear Aldehydes : Undergo a classic McLafferty rearrangement (cleavage of the

  - carbon bond with -hydrogen transfer to the carbonyl oxygen), yielding a radical cation fragment at m/z 44 ([CH2=CH-OH]+•)[4].

• Branched Aldehydes (gem-dimethyl at C2) : The two methyl groups on the

  -carbon shift the mass of the McLafferty fragment. The resulting enol radical cation ([C(CH3)2=CH-OH]+•) appears at m/z 72 [4]. This 28 Da shift is the definitive diagnostic marker for C2-dimethylation.

Experimental Protocols

Protocol 1: NMR Acquisition for Tautomeric Mixtures

• Objective : To observe both the open-chain and cyclic forms to confirm the position of the hydroxyl group and the C2 branching.

• Step 1 (Sample Preparation) : Dissolve 15 mg of the analyte in 0.6 mL of DMSO-d6.

  • Causality: DMSO-d6 is a strong hydrogen-bond acceptor that disrupts intramolecular hydrogen bonding. This slightly stabilizes the open-chain aldehyde form compared to non-polar solvents like CDCl3, allowing observation of the minor open-chain tautomer.

• Step 2 (Acquisition) : Acquire standard 1H and 13C spectra at 298 K. Run a DEPT-135 experiment.

• Step 3 (Self-Validation) : In the DEPT-135 spectrum, the C2 carbon of the linear isomer will appear inverted (as a CH2 group), whereas the C2 of 4-hydroxy-2,2-dimethylhexanal will disappear entirely (as it is a quaternary carbon). This internal check validates the branched structure independently of the 1H splitting pattern.

Protocol 2: Cold On-Column (COC) GC-MS Analysis

• Objective : To obtain native McLafferty fragmentation patterns without thermal degradation artifacts.

• Step 1 (Sample Preparation) : Dilute the sample to 10 ppm in high-purity hexane.

  • Causality: Hexane is a non-polar solvent that favors the open-chain aldehyde form over the lactol compared to aqueous or highly polar environments, priming the molecule for classic aldehyde fragmentation.

• Step 2 (Acquisition) : Inject 1 µL using a Cold On-Column (COC) injector directly into the GC column at 40°C.

  • Causality: COC injection bypasses the heated inlet, preventing the thermal dehydration of the

    -hydroxy group and preserving the native molecular ion.

• Step 3 (Self-Validation) : The presence of a clear molecular ion (M+• at m/z 144) alongside the base peak validates that thermal degradation (which would result in a dominant M-18 peak and no parent ion) was successfully prevented. Extract ion chromatograms (EIC) for m/z 44 and m/z 72 to definitively assign the linear or branched structure.

Diagnostic Workflow Diagram

Diagnostic workflow for differentiating branched and linear C8H16O2 hydroxyaldehydes.

References

Sources

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Hydroxy-2,2-dimethylhexanal

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, the safe and compliant disposal of these materials is a critical, and often overlooked, aspect of the laboratory workflow. This guide provides a detailed, step-by-step protocol for the proper disposal of 4-Hydroxy-2,2-dimethylhexanal, a hydroxy aldehyde compound. By adhering to these procedures, you can ensure the safety of your personnel, protect the environment, and maintain regulatory compliance.

The principles outlined here are grounded in established safety protocols from regulatory bodies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA), as well as best practices from leading research institutions. While this guide provides comprehensive recommendations, it is imperative to always consult the Safety Data Sheet (SDS) specific to 4-Hydroxy-2,2-dimethylhexanal provided by the manufacturer for detailed and substance-specific safety information.

Understanding the Hazard Profile of Hydroxy Aldehydes

4-Hydroxy-2,2-dimethylhexanal, as a member of the aldehyde family, is likely to share certain hazardous properties. Aldehydes are known to be reactive and can pose several risks if not handled correctly.

Key Potential Hazards:

• Flammability: Many aldehydes are flammable liquids.[1][2] They should be kept away from ignition sources.

• Toxicity: Aldehydes can be toxic if ingested, inhaled, or absorbed through the skin.[3][4] Some aldehydes are also classified as corrosive and can cause severe skin burns and eye damage.[5][6][7]

• Reactivity: Aldehydes are incompatible with strong oxidizing agents, acids, and bases.[8][9] Mixing with these substances can lead to violent reactions, including polymerization and the generation of heat and toxic gases.

Data Summary: General Properties of Aldehydes

The following table summarizes general data for aldehydes. Note that specific values for 4-Hydroxy-2,2-dimethylhexanal must be obtained from the manufacturer's SDS.

Property	General Value/Information for Aldehydes	Reference
Physical State	Typically liquid at room temperature.	General Chemical Knowledge
Flash Point	Can be low, indicating flammability. For example, acetaldehyde has a flash point of -38°C.	[10]
pH	Aqueous solutions may be acidic.	[10]
Incompatibilities	Strong oxidizing agents, strong acids, strong bases, and some metals.[8][9][11][12]	[8][9][11][12]
Personal Protective Equipment (PPE)	Safety goggles or face shield, chemical-resistant gloves (e.g., nitrile), lab coat, and potentially respiratory protection.[3][5]	[3][5]

Step-by-Step Disposal Protocol

The proper disposal of 4-Hydroxy-2,2-dimethylhexanal is a multi-step process that begins at the point of generation.

Workflow for Proper Chemical Waste Disposal

Caption: Decision workflow for the safe disposal of chemical waste.

Detailed Experimental Protocol

Materials:

• Appropriate chemical waste container (HDPE or original container)

• "Hazardous Waste" labels

• Secondary containment bin

• Personal Protective Equipment (PPE) as specified in the SDS

Procedure:

• Segregation: At the point of generation, ensure that waste 4-Hydroxy-2,2-dimethylhexanal is not mixed with any other chemical waste, especially acids, bases, or oxidizing agents.[13][14][15] Incompatible wastes must be kept separate to prevent dangerous reactions.[13]

• Container Selection: The best container for your hazardous waste is often the original chemical container.[16] If this is not available, use a clean, compatible container made of a material like high-density polyethylene (HDPE).[1] Ensure the container is in good condition with no leaks or residues on the outside.[16]

• Labeling: Affix a "Hazardous Waste" label to the container.[10][14] The label must clearly state the full chemical name: "4-Hydroxy-2,2-dimethylhexanal," and the approximate quantity or concentration.[14] Do not use abbreviations or chemical formulas.[14] Also, include the date when the waste was first added to the container.[1]

• Storage: Store the waste container in a designated Satellite Accumulation Area (SAA), which should be near the point of generation and under the control of the laboratory personnel.[10][14] The container must be kept closed at all times except when adding waste.[1][14] Do not leave a funnel in the container opening.[14]

• Secondary Containment: Place the waste container in a secondary containment bin to catch any potential leaks or spills.[16] This is a critical safety measure.

• Accumulation Limits: Be aware of the accumulation limits for hazardous waste in your SAA. Typically, you can accumulate up to 55 gallons of hazardous waste.[10] However, for acutely toxic wastes, the limit is much lower (e.g., one quart).[10]

• Waste Pickup: Once the container is nearly full (around 90% capacity), arrange for its collection by your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[2][14]

• Empty Containers: An empty container that has held 4-Hydroxy-2,2-dimethylhexanal must be triple-rinsed with a suitable solvent.[16] The rinsate must be collected and disposed of as hazardous waste.[16] After triple-rinsing, the labels on the empty container should be defaced or removed before it can be disposed of as regular trash or recycled.[13][16]

Emergency Procedures for Spills and Exposures

In the event of a spill or accidental exposure, immediate and appropriate action is crucial.

Logical Flow for Spill Response

Caption: Immediate response plan for a chemical spill.

Spill Cleanup:

• For small spills that you are trained to handle, don the appropriate PPE.

• Contain the spill using an inert absorbent material such as vermiculite, sand, or commercial sorbent pads.[5]

• Collect the absorbed material using non-sparking tools and place it in a designated, labeled container for hazardous waste.[5]

• Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

In Case of Exposure:

• Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with copious amounts of water for at least 15 minutes.[5][6] Seek medical attention.

• Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.[5][6] Remove contact lenses if present and easy to do.[5] Seek immediate medical attention.

• Inhalation: Move the person to fresh air.[5][6] If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water.[5] Seek immediate medical attention.

Regulatory Compliance and Training

Adherence to federal and local regulations is mandatory for all laboratories that generate hazardous waste.[10][17]

• OSHA: The Occupational Safety and Health Administration requires employers to have a written Hazard Communication Program and an Emergency Action Plan.[17][18] All personnel who handle hazardous chemicals must receive training on the risks and the proper handling and disposal procedures.[2][18]

• EPA: The Environmental Protection Agency, under the Resource Conservation and Recovery Act (RCRA), regulates hazardous waste from its generation to its final disposal ("cradle-to-grave").[10][19]

It is the responsibility of the principal investigator and the laboratory manager to ensure that all personnel are adequately trained and that the laboratory's waste disposal practices are in full compliance with all applicable regulations.[13][18]

References

• Laboratory Chemical Waste Handling and Disposal Guidelines - University of Canterbury. (2025, March 21).
• Hazardous Chemical Waste Management Guidelines - Columbia | Research.
• Laboratory Guide for Managing Chemical Waste - Vanderbilt University Medical Center.
• OSHA Regulations and Hazardous Waste Disposal: What To Know. (2022, September 13).
• Laboratory Waste Management Guidelines.
• OSHA Rules for Hazardous Chemicals - DuraLabel Resources. (2025, December 16).
• A Lab's Guide to Safe and Compliant Medical Waste Disposal | Today's Clinical Lab. (2025, June 12).
• OSHA Hazardous Waste Disposal Guidelines - CDMS. (2024, October 30).
• 1910.120 - Hazardous waste operations and emergency response. | Occupational Safety and Health Administration.
• The Ultimate Guide to OSHA Regulations & Environmental Concerns for Hazardous Liquids. (2025, February 27).
• Safety Data Sheet - sc-205. (2015, August 7).
• Examples of Incompatible Chemicals.
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• Incompatible Chemicals - Risk Management and Safety.
• Safety Data Sheet - Sigma-Aldrich. (2025, September 22).
• Safety Data Sheet. (2010, November 16).
• Safety Data Sheet - MilliporeSigma. (2025, December 24).
• Safety Data Sheet.
• Laws and Regulations Concerning Formaldehyde | US EPA. (2025, April 1).
• Safety Data Sheet - Angene Chemical. (2021, May 1).
• Safety Data Sheet.
• Method 0011: Sampling for Selected Aldehyde and Ketone Emissions from Stationary Sources, part of Test Methods for Evaluating So - EPA.
• 4-Hydroxyhexanal | C6H12O2 | CID 131022 - PubChem - NIH.
• Safety Data Sheet - TCI Chemicals. (2025, May 6).
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• EHS Program Manual 5.2 - Waste Disposal Procedure. (2020, August 27).
• Incompatibility of major chemicals - Labor Security System.
• Conditions of Use of the Risk Evaluation for Formaldehyde CASRN 50-00-0 - EPA.
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• Part G: Chemical Disposal Procedures - University of Wisconsin-La Crosse. (2019, February 15).
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• Factsheet: Disposal of Hazardous Waste - Basic Principles - ETH Zürich.
• Hazardous Waste - EHSO Manual 2025-2026. (2025, December 22).

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Personal protective equipment for handling 4-Hydroxy-2,2-dimethylhexanal

Comprehensive Safety and Handling Guide: 4-Hydroxy-2,2-dimethylhexanal

This guide provides essential safety protocols and logistical information for the handling of 4-Hydroxy-2,2-dimethylhexanal. Designed for researchers, scientists, and drug development professionals, this document synthesizes established safety principles and data from structurally related compounds to ensure a comprehensive and cautious approach in the absence of a specific Safety Data Sheet (SDS) for this exact molecule. Our commitment is to empower you with the knowledge to maintain a safe laboratory environment.

Hazard Assessment and Core Principles

A foundational principle of laboratory safety is the hierarchy of controls. This guide will focus on the implementation of engineering controls, administrative controls, and, as the final line of defense, Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE): A Detailed Protocol

The selection of appropriate PPE is critical to mitigate the risks of exposure. The following table outlines the recommended PPE for handling 4-Hydroxy-2,2-dimethylhexanal, with justifications rooted in established safety standards for similar chemical classes.

PPE Category	Recommended Equipment	Justification
Eye and Face Protection	Chemical safety goggles are mandatory. A face shield should be worn over goggles when there is a significant risk of splashing.	Protects against splashes and aerosols that can cause serious eye irritation or damage.[1][2][3]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile or Butyl rubber) are required.	Prevents skin contact, which can lead to irritation.[1][4] The choice of glove material should be based on chemical compatibility and breakthrough time. Always inspect gloves for any signs of degradation or puncture before use.
Skin and Body Protection	A lab coat or chemical-resistant apron should be worn. For larger quantities or in case of a significant spill risk, a chemical-resistant suit is advised.	Protects against accidental skin exposure from spills or splashes.[1][3]
Respiratory Protection	Work should be conducted in a well-ventilated area, preferably within a chemical fume hood. If ventilation is inadequate or if aerosols are generated, a NIOSH-approved respirator with an organic vapor cartridge is necessary.	Minimizes the inhalation of vapors or aerosols, which can cause respiratory tract irritation.[1][4]

Operational and Disposal Plans

A systematic approach to handling and disposal is paramount for laboratory safety and environmental responsibility.

Handling Procedures

The following workflow outlines the critical steps for safely handling 4-Hydroxy-2,2-dimethylhexanal.

Caption: A stepwise workflow for the safe handling of 4-Hydroxy-2,2-dimethylhexanal.

Storage

Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.

• Container: Store in a tightly sealed, clearly labeled container.[1][5]

• Location: Keep in a cool, dry, and well-ventilated area.[1][2][5]

• Incompatibilities: Store away from strong oxidizing agents, heat, open flames, and other sources of ignition.[1][2]

Spill and Leak Procedures

In the event of a spill, immediate and appropriate action is necessary.

• Minor Spills:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., sand, vermiculite).[1]

  • Collect the absorbed material into a suitable, labeled container for disposal.

  • Clean the spill area with an appropriate solvent, followed by soap and water.

• Major Spills:

  • Evacuate the area immediately.

  • Alert your institution's emergency response team.

  • Ensure the area is well-ventilated, if safe to do so.

  • Only trained personnel with appropriate respiratory protection and chemical-resistant suits should attempt to clean up a large spill.[3]

Disposal Plan

All chemical waste must be disposed of in accordance with local, state, and federal regulations.

• Waste Collection: Collect all 4-Hydroxy-2,2-dimethylhexanal waste, including contaminated absorbent materials and disposable PPE, in a clearly labeled, sealed container.

• Waste Segregation: Do not mix this waste with other incompatible waste streams.

• Disposal: Arrange for pick-up by your institution's hazardous waste disposal service.[2][6]

First Aid Measures

In case of exposure, follow these immediate first aid procedures.

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.[1][2]
Inhalation	Remove victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide artificial respiration or oxygen by trained personnel. Seek medical attention if symptoms persist.[1][2]
Ingestion	Do NOT induce vomiting. Wash out mouth with water. Seek immediate medical attention.[1][6]

Conclusion: A Culture of Safety

The responsible handling of chemicals like 4-Hydroxy-2,2-dimethylhexanal is a cornerstone of scientific excellence. By integrating these safety protocols into your daily laboratory practices, you contribute to a robust culture of safety that protects yourself, your colleagues, and the environment. This guide serves as a living document; always consult your institution's specific safety guidelines and be prepared to adapt your procedures as new information becomes available.

References

• Material Safety Data Sheet. (2010, August 12). 1

• Safety Data Sheet. (2014, January 31). 2

• Personal protective equipment for handling 4-Hydroxy-2-methylenebutanoic acid. Benchchem. 4

• Safety Data Sheet - sc-205. (2015, August 7). 6

• Hazards Identification. Genesee Polymers Corporation. (2021, July 22). 3

• Safety Data Sheet. Thermo Fisher Scientific. (2010, May 10). 5

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